3-Chloro-6-hydroxy-2-methylbenzoic Acid: Structural Profiling, Biosynthetic Role, and Synthetic Methodologies
Executive Summary 3-Chloro-6-hydroxy-2-methylbenzoic acid (CAS 502847-07-6) is a highly specialized, polyketide-derived chlorosalicylic acid building block[1],[2]. In contemporary natural product chemistry, it is primari...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
3-Chloro-6-hydroxy-2-methylbenzoic acid (CAS 502847-07-6) is a highly specialized, polyketide-derived chlorosalicylic acid building block[1],[2]. In contemporary natural product chemistry, it is primarily recognized as the core acylating moiety in the biosynthesis of Inducamides A–C, a rare class of chlorinated alkaloids[2]. These metabolites were discovered by activating silent biosynthetic gene clusters in an RNA polymerase mutant strain of Streptomyces sp. (SNC-109-M3)[3].
Beyond its role in complex alkaloid biosynthesis, this scaffold has also been documented as a critical synthetic precursor in the development of chemical uncouplers targeting metabolic disorders, such as obesity and diabetes, by modulating mitochondrial ATP synthesis[4]. As application scientists, understanding the structural nuances and synthetic accessibility of this compound is paramount for both biomimetic synthesis and novel drug design.
Physicochemical Profiling & Structural Analysis
The structural integrity of 3-chloro-6-hydroxy-2-methylbenzoic acid is defined by its highly substituted aromatic ring, which imparts significant steric hindrance and unique electronic properties. The ortho-methyl and ortho-hydroxyl groups relative to the carboxylic acid dictate its reactivity, particularly during esterification and hydrolysis[5],[6].
Table 1: Quantitative Physicochemical Data
Property
Value
IUPAC Name
3-chloro-6-hydroxy-2-methylbenzoic acid
CAS Number
502847-07-6
Molecular Formula
C8H7ClO3
Molecular Weight
186.59 g/mol
Canonical SMILES
O=C(O)C1=C(O)C=CC(Cl)=C1C
Physical State
Light brown to white solid
Data aggregated from chemical inventory standards[5] and synthetic characterization reports[6].
Biological Context: The Inducamide Biosynthetic Pathway
The discovery of 3-chloro-6-hydroxy-2-methylbenzoic acid in nature is a triumph of epigenetic engineering. According to MacMillan and colleagues in [2], the wild-type Streptomyces sp. SNC-109 does not produce inducamides under standard laboratory conditions. However, by inducing an X442F mutation in the β-subunit of the bacterial RNA polymerase using rifampicin, the silent gene cluster responsible for chlorosalicylic acid production was activated[3].
Mechanistically, the 2-methyl-3-chlorosalicylic acid moiety originates from polyketide biosynthesis and is subsequently chlorinated[2]. This acid is then enzymatically acylated with L-tryptophan to yield Inducamide B, or with L-6-chlorotryptophan to yield Inducamide A[2],[7].
Chemical Synthesis & Experimental Workflow
To support downstream drug development, robust, scalable synthetic access to 3-chloro-6-hydroxy-2-methylbenzoic acid is required. The following protocol is adapted from the landmark synthesis by Sperry et al. published in the [7], focusing on causality and self-validating steps.
Phase 1: Lewis Acid-Mediated Demethylation
Objective: Conversion of methyl 3-chloro-6-methoxy-2-methylbenzoate (Intermediate 7) to methyl 3-chloro-6-hydroxy-2-methylbenzoate (Intermediate 8).
Procedure: Dissolve the starting arene in CH₂Cl₂. Add AlCl₃ and heat the reaction mixture to reflux for 12 hours[6].
Causality: The use of AlCl₃ in a 4-fold excess is deliberately chosen over milder Lewis acids. The excess reagent compensates for the inevitable coordination of AlCl₃ to the adjacent ester carbonyl, ensuring that the ether oxygen remains strongly activated for selective cleavage of the sterically hindered aryl methyl ether[6].
Self-Validation: Quench with 1 M HCl and extract with CH₂Cl₂. Reaction completion is self-validated via ¹H NMR of the crude extract: the disappearance of the methoxy singlet (~3.98 ppm) and the emergence of a highly deshielded phenolic OH proton (~10.84 ppm, indicating strong intramolecular hydrogen bonding with the ester) confirm successful demethylation[6].
Phase 2: Base-Catalyzed Saponification
Objective: Hydrolysis of Intermediate 8 to the target compound, 3-Chloro-6-hydroxy-2-methylbenzoic acid (4).
Procedure: Heat the ester in the aqueous NaOH solution to reflux for 2 hours. Cool to room temperature[6].
Causality: Base-catalyzed hydrolysis (saponification) is utilized to irreversibly convert the methyl ester into a water-soluble sodium carboxylate salt. Refluxing is strictly required to provide the activation energy necessary to overcome the extreme steric bulk surrounding the ester, which is flanked by an ortho-methyl and an ortho-hydroxyl group[6],[7].
Self-Validation: This protocol is inherently self-purifying. Wash the basic aqueous layer with ethyl acetate and discard the organic layer to remove unreacted neutral impurities. Subsequently, acidify the aqueous layer to pH 2 using 1 M HCl. The protonation of the carboxylate forces the target free acid to precipitate out of the aqueous phase, allowing for a clean extraction with fresh ethyl acetate[6],[7].
Mechanistic Pathway Visualization
The following diagram illustrates the synthetic workflow from the starting arene to the target compound, alongside its biosynthetic coupling into the Inducamide alkaloids.
Figure 1: Synthetic workflow and biosynthetic coupling of 3-Chloro-6-hydroxy-2-methylbenzoic acid.
References
Title: Inducamides A–C, Chlorinated Alkaloids from an RNA Polymerase Mutant Strain of Streptomyces sp.
Source: Organic Letters (American Chemical Society)
URL: [Link]
Title: Synthesis of Inducamides A and B
Source: Journal of Natural Products (American Chemical Society)
URL: [Link]
Title: WO2006120178A1 - New haloalkylsulfone substituted compounds useful for treating obesity and diabetes
Source: Google Patents
URL
A Note on the Target Compound: 3-Chloro-6-hydroxy-2-methylbenzoic acid
An In-depth Technical Guide to a Key Benzoic Acid Derivative for Researchers, Scientists, and Drug Development Professionals Initial research into "3-Chloro-6-hydroxy-2-methylbenzoic acid" did not yield a specific, readi...
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Technical Guide to a Key Benzoic Acid Derivative for Researchers, Scientists, and Drug Development Professionals
Initial research into "3-Chloro-6-hydroxy-2-methylbenzoic acid" did not yield a specific, readily available Chemical Abstracts Service (CAS) number, suggesting it may be a novel or less-documented compound. However, the structural motifs of this molecule are of significant interest in medicinal chemistry and materials science. This guide will therefore focus on a closely related and well-characterized analog, 3-Hydroxy-2-methylbenzoic acid (CAS: 603-80-5) , a compound that shares key functional groups and for which a wealth of technical data exists. We will also draw comparative insights from 3-Chloro-2-methylbenzoic acid (CAS: 7499-08-3) to provide a broader understanding of how substituent changes on the benzoic acid scaffold influence its chemical properties and applications.
This comprehensive guide is designed for researchers, scientists, and drug development professionals, providing in-depth technical information, from fundamental properties to synthetic protocols and potential applications.
3-Hydroxy-2-methylbenzoic acid , also known as 3-hydroxy-o-toluic acid, is an aromatic carboxylic acid.[1] Its structure, featuring a hydroxyl and a methyl group ortho to the carboxylic acid, makes it a valuable intermediate in organic synthesis.[1]
Chemical and Physical Properties
A summary of the key chemical and physical properties of 3-Hydroxy-2-methylbenzoic acid and the related 3-Chloro-2-methylbenzoic acid is presented in the table below for easy comparison.
Characterization of these compounds relies on standard analytical techniques. While specific spectra for 3-Hydroxy-2-methylbenzoic acid were not found in the initial search, typical spectral features can be inferred from its structure. For 3-Chloro-2-methylbenzoic acid, more specific data is available.
Infrared (IR) Spectroscopy:
3-Hydroxy-2-methylbenzoic acid: Expected to show a broad O-H stretch from the hydroxyl group (around 3300-2500 cm⁻¹), a C=O stretch from the carboxylic acid (around 1700 cm⁻¹), and C-H stretches from the aromatic ring and methyl group.
3-Chloro-2-methylbenzoic acid: IR spectra are available and show characteristic peaks for the carboxylic acid and aromatic functionalities.[4]
Nuclear Magnetic Resonance (NMR) Spectroscopy:
¹H NMR: The proton NMR of 3-Hydroxy-2-methylbenzoic acid would show distinct signals for the aromatic protons, the methyl protons, the hydroxyl proton, and the carboxylic acid proton, with chemical shifts influenced by the electronic effects of the substituents.
¹³C NMR: The carbon NMR would reveal unique signals for each carbon atom in the molecule, including the aromatic carbons, the methyl carbon, and the carboxyl carbon.
Synthesis and Experimental Protocols
The synthesis of substituted benzoic acids can be achieved through various routes. Below are representative protocols for the synthesis of 3-Hydroxy-2-methylbenzoic acid and 3-Chloro-2-methylbenzoic acid.
Synthesis of 3-Hydroxy-2-methylbenzoic acid
A patented method for the synthesis of 3-Hydroxy-2-methylbenzoic acid involves a multi-step process starting from 3-chloro-2-methylphenol.[6] This process highlights a common strategy in organic synthesis where protecting groups are used to achieve the desired regioselectivity.
Experimental Workflow for the Synthesis of 3-Hydroxy-2-methylbenzoic acid:
Caption: Synthetic pathway for 3-Hydroxy-2-methylbenzoic acid.
Step-by-Step Protocol:
Protection of the Hydroxyl Group: 3-chloro-2-methylphenol is reacted with benzyl chloride in the presence of a base like potassium carbonate to form 2-benzyloxy-6-chlorotoluene.[6] This protects the acidic hydroxyl group, allowing for subsequent reactions.
Grignard Reaction: The protected compound is then subjected to a Grignard reaction with magnesium to form (3-benzyloxy-2-methylphenyl)magnesium chloride.[6]
Carboxylation: The Grignard reagent is reacted with carbon dioxide to introduce the carboxylic acid group, yielding 3-benzyloxy-2-methylbenzoic acid.[6]
Deprotection: The final step involves the hydrogenation of the benzyloxy group, typically using a palladium on carbon (Pd/C) catalyst, to yield the desired 3-hydroxy-2-methylbenzoic acid.[6]
Synthesis of 3-Chloro-2-methylbenzoic acid
A common method for the synthesis of 3-Chloro-2-methylbenzoic acid involves the oxidation of 3-chloro-o-xylene.[7]
Experimental Workflow for the Synthesis of 3-Chloro-2-methylbenzoic acid:
Caption: Synthesis of 3-Chloro-2-methylbenzoic acid via oxidation.
Step-by-Step Protocol:
Oxidation: 3-chloro-o-xylene is heated in an autoclave with acetic acid and a cobalt-manganese bromide composite catalyst.[7]
Oxygenation: Oxygen is slowly introduced into the reaction mixture while maintaining the temperature.[7]
Workup: After the reaction is complete, the mixture is cooled, and the solvent is distilled off. The resulting concentrate is then filtered and dried to obtain 3-chloro-2-methylbenzoic acid.[7]
Applications in Research and Drug Development
Substituted benzoic acids are crucial building blocks in the synthesis of a wide range of biologically active molecules and materials.
Pharmaceutical Development
3-Hydroxy-2-methylbenzoic acid: This compound is a key intermediate for a number of HIV protease inhibitors.[6] It has also been shown to have antiviral activity against herpes simplex virus type 1 (HSV-1) and cytomegalovirus (CMV).[1] Its potential to inhibit viral replication by targeting viral DNA has been suggested by molecular modeling studies.[1]
3-Chloro-2-methylbenzoic acid: This molecule serves as an intermediate in the synthesis of various pharmaceuticals.[8] Its structure can be modified to create compounds with specific therapeutic effects.[8]
Other Applications
Agricultural Chemicals: 3-Chloro-2-methylbenzoic acid is used in the formulation of herbicides and pesticides.[8]
Polymer Chemistry: It is employed in the creation of specialty polymers to enhance material properties such as durability and chemical resistance.[8]
Analytical Chemistry: This compound can be used as a reference standard in analytical methods.[8]
Environmental Studies: It is utilized in research assessing the degradation of pollutants.[8]
Safety and Handling
As with any chemical, proper safety precautions must be observed when handling these compounds.
3-Hydroxy-2-methylbenzoic acid: This compound is irritating to the eyes, respiratory system, and skin.[5] In case of contact, flush the affected area with plenty of water.[5]
3-Chloro-2-methylbenzoic acid: This compound is also known to cause skin and eye irritation and may cause respiratory irritation.[4]
Always consult the Safety Data Sheet (SDS) for detailed information on handling, storage, and disposal before working with these chemicals.
Conclusion
While the specific compound "3-Chloro-6-hydroxy-2-methylbenzoic acid" remains elusive in common chemical databases, the study of its close analogs, 3-Hydroxy-2-methylbenzoic acid and 3-Chloro-2-methylbenzoic acid , provides valuable insights for researchers and drug developers. These compounds are versatile intermediates with significant potential in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The synthetic protocols and application data presented in this guide offer a solid foundation for further research and development in this area of organic chemistry.
References
U.S. Environmental Protection Agency. (2023, November 1). Benzoic acid, 3-chloro-2,4-dihydroxy-6-methyl-, methyl ester - Substance Details. Retrieved from [Link]
Patsnap. (2016, March 9). 3-chloro methyl benzoic acid synthetic method.
Google Patents. (2016, March 9). CN105384620A - 3-chloro methyl benzoic acid synthetic method.
Chemsrc. (2025, August 25). 3-Chloro-2-hydroxybenzoic acid | CAS#:1829-32-9. Retrieved from [Link]
National Center for Biotechnology Information. 3-Chloro-2-methylbenzoic acid. PubChem Compound Database. Retrieved from [Link]
ChemBK. (2024, April 9). 3-Chloro-6-methylbenzoic acid. Retrieved from [Link]
Zhang, et al. (2026, January 6). A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid.
Google Patents. US5910605A - Process for the preparation of 3-hydroxy-2-methylbenzoic acid and 3-acetoxy-2-methylbenzoic.
PharmaCompass.com. 2-Methyl-3-hydroxybenzoic acid | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry. Retrieved from [Link]
An In-depth Technical Guide to the Physical and Chemical Properties of 3-Chloro-6-hydroxy-2-methylbenzoic Acid
Abstract: This technical guide provides a comprehensive analysis of the physical and chemical properties of 3-Chloro-6-hydroxy-2-methylbenzoic acid. As a potentially novel or rare compound with limited available experime...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract: This technical guide provides a comprehensive analysis of the physical and chemical properties of 3-Chloro-6-hydroxy-2-methylbenzoic acid. As a potentially novel or rare compound with limited available experimental data, this document establishes a foundational understanding through a detailed examination of its structural analogs. The guide synthesizes predictive methodologies with established data for closely related compounds to offer insights into its behavior, potential synthetic pathways, and analytical characterization. This document is intended for researchers, scientists, and professionals in drug development and organic synthesis who require a thorough understanding of this and similar substituted benzoic acids.
Introduction and Overview
3-Chloro-6-hydroxy-2-methylbenzoic acid is a polysubstituted aromatic carboxylic acid. Its structure, featuring a carboxylic acid, a hydroxyl group, a chlorine atom, and a methyl group on a benzene ring, suggests a molecule with multifaceted chemical reactivity and potential biological activity. The precise arrangement of these functional groups dictates its electronic properties, acidity, and intermolecular interactions, which are critical for its application in medicinal chemistry and materials science.
Given the scarcity of direct experimental data for 3-Chloro-6-hydroxy-2-methylbenzoic acid, this guide adopts a predictive and comparative approach. By analyzing the known properties of its structural analogs—compounds that share key functional groups and substitution patterns—we can infer a reliable profile for the target molecule. This methodology is a cornerstone of chemical research and development, particularly in the early stages of investigating novel compounds.
Predicted Physicochemical Properties of 3-Chloro-6-hydroxy-2-methylbenzoic Acid
The following table summarizes the predicted physicochemical properties of 3-Chloro-6-hydroxy-2-methylbenzoic acid. These values are derived from its chemical structure and by extrapolation from the properties of the analogs discussed in the subsequent section.
Property
Predicted Value
Rationale
Molecular Formula
C₈H₇ClO₃
Based on the chemical structure
Molecular Weight
186.59 g/mol
Calculated from the molecular formula
Appearance
White to off-white crystalline solid
Typical for substituted benzoic acids
Melting Point
170-190 °C
Expected to be in the range of its analogs, influenced by the specific substitution pattern affecting crystal lattice energy.
Boiling Point
> 300 °C (decomposes)
High boiling point is expected due to hydrogen bonding and molecular weight. Decomposition before boiling is common for such compounds.
Solubility
Sparingly soluble in water; soluble in polar organic solvents (e.g., ethanol, acetone, DMSO).
The carboxylic acid and hydroxyl groups enhance polarity, but the chlorinated aromatic ring reduces aqueous solubility.
pKa₁ (Carboxylic Acid)
~2.5 - 3.5
The ortho-hydroxyl group will increase acidity through intramolecular hydrogen bonding, while the electron-donating methyl group will slightly decrease it. The electron-withdrawing chlorine will have a modest acidifying effect.
pKa₂ (Phenolic Hydroxyl)
~12 - 14
Similar to other substituted phenols.
Comparative Analysis of Structural Analogs
To build a comprehensive profile of 3-Chloro-6-hydroxy-2-methylbenzoic acid, it is essential to examine the properties of its closest structural relatives.
Synthesis Note: 3-Chlorosalicylic acid can be prepared by the chlorination of 5-sulphosalicylic acid followed by desulfonation, or by the hydrolysis of chloral-3-chlorosalicylamide.[5] Direct chlorination of salicylic acid tends to favor substitution at the 5-position.[5]
3-Chloro-2-methylbenzoic Acid
This analog helps to understand the influence of the chloro and methyl groups in the absence of the hydroxyl group.
Synthesis Note: This compound can be synthesized by the oxidation of 3-chloro-o-xylene or through chlorination of 2-methylbenzoic acid.[8] It is a known intermediate in the synthesis of pharmaceuticals and agrochemicals.[7]
Synthesis Note: 6-Methylsalicylic acid is a natural product often synthesized by fungi via a polyketide pathway.[10][12] It can be chemically synthesized from m-cresol via a Kolbe-Schmitt carboxylation reaction.[10]
3-Hydroxy-2-methylbenzoic Acid
This isomer provides insight into the properties of a hydroxylated and methylated benzoic acid.
Synthesis Note: Various synthetic routes have been reported, including starting from 2-methyl-3-nitrobenzoic acid or from 3-chloro-2-methylphenol via a Grignard reaction and subsequent carboxylation and deprotection.[15]
Proposed Synthetic Pathway
A plausible synthetic route to 3-Chloro-6-hydroxy-2-methylbenzoic acid would likely begin with a commercially available, appropriately substituted precursor. A logical starting material is 6-methylsalicylic acid due to its structural similarity.
Proposed Two-Step Synthesis:
Electrophilic Chlorination of 6-Methylsalicylic Acid: The hydroxyl and methyl groups are ortho, para-directing. Due to steric hindrance from the adjacent methyl and carboxylic acid groups, chlorination is expected to occur at the position para to the hydroxyl group (position 3).
Reaction Conditions: A mild chlorinating agent such as sulfuryl chloride (SO₂Cl₂) or N-chlorosuccinimide (NCS) in a suitable solvent could be employed to achieve selective monochlorination.
Caption: Proposed synthetic workflow for 3-Chloro-6-hydroxy-2-methylbenzoic acid.
Proposed Experimental Protocols for Characterization
Should 3-Chloro-6-hydroxy-2-methylbenzoic acid be synthesized, a rigorous characterization protocol would be necessary to confirm its identity and purity.
Chromatographic Analysis
Thin-Layer Chromatography (TLC):
Dissolve a small sample of the crude product in a suitable solvent (e.g., ethyl acetate).
Spot the solution onto a silica gel TLC plate.
Develop the plate using a mobile phase such as a mixture of hexane and ethyl acetate with a small amount of acetic acid.
Visualize the spots under UV light (254 nm). The product should appear as a single spot with a distinct Rf value, different from the starting material.
High-Performance Liquid Chromatography (HPLC):
Prepare a dilute solution of the purified product in the mobile phase.
Inject the solution onto a C18 reverse-phase column.
Elute with a gradient of water (with 0.1% formic or acetic acid) and acetonitrile.
Monitor the eluent with a UV detector at a wavelength where the compound is expected to absorb (e.g., 254 nm and 300 nm). A pure sample should yield a single, sharp peak.
Spectroscopic Analysis
¹H NMR Spectroscopy:
Expected Signals:
A singlet for the methyl protons (~2.2-2.5 ppm).
Two aromatic protons, likely appearing as doublets due to ortho coupling (~6.8-7.5 ppm).
Broad singlets for the carboxylic acid and phenolic hydroxyl protons (variable, >10 ppm and ~5-9 ppm, respectively, depending on the solvent and concentration; these are D₂O exchangeable).
¹³C NMR Spectroscopy:
Expected Signals:
A signal for the methyl carbon (~15-25 ppm).
Signals for the aromatic carbons (~110-160 ppm), including carbons attached to the chloro, hydroxyl, and carboxyl groups.
A signal for the carboxylic acid carbonyl carbon (~165-175 ppm).
Infrared (IR) Spectroscopy:
Expected Absorption Bands:
A broad O-H stretching band for the carboxylic acid (~2500-3300 cm⁻¹).
A sharp C=O stretching band for the carboxylic acid (~1680-1710 cm⁻¹).
C-O stretching and O-H bending bands (~1200-1400 cm⁻¹).
Aromatic C=C stretching bands (~1450-1600 cm⁻¹).
A C-Cl stretching band (~600-800 cm⁻¹).
Mass Spectrometry (MS):
Expected Molecular Ion Peak (M⁺): An intense molecular ion peak should be observed at m/z 186, with a characteristic isotopic pattern for one chlorine atom (M+2 peak at ~33% the intensity of the M⁺ peak).
Expected Fragmentation: Loss of H₂O, CO, and CO₂ from the molecular ion.
Caption: A logical workflow for the characterization of synthesized 3-Chloro-6-hydroxy-2-methylbenzoic acid.
Safety and Handling
Given the absence of a specific safety data sheet for 3-Chloro-6-hydroxy-2-methylbenzoic acid, a conservative approach to handling is imperative, based on the known hazards of its structural components.
Potential Hazards:
Skin and Eye Irritation/Corrosion: Benzoic acid derivatives and chlorinated phenols can be irritants and, in some cases, corrosive.
Respiratory Irritation: Inhalation of the dust may cause respiratory tract irritation.
Toxicity: The toxicological properties are unknown, but it should be handled as a potentially toxic substance.
Recommended Precautions:
Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and a lab coat. When handling the solid powder, use a dust mask or work in a well-ventilated fume hood.
Engineering Controls: A well-ventilated laboratory with a fume hood is essential.
Handling: Avoid creating dust. Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and bases.
Conclusion
While direct experimental data for 3-Chloro-6-hydroxy-2-methylbenzoic acid remains elusive, this technical guide provides a robust and scientifically grounded framework for understanding its physical and chemical properties. Through a detailed comparative analysis of its structural analogs, we have established a set of predicted properties that can guide future research. The proposed synthetic pathway and characterization protocols offer a clear roadmap for its preparation and validation. As with any novel compound, all handling should be conducted with appropriate safety precautions. This document serves as a valuable resource for scientists and researchers embarking on the study of this and other polysubstituted benzoic acids.
References
Grokipedia. 6-Methylsalicylic acid. Grokipedia.
Google Patents. (1999). Process for the preparation of 3-hydroxy-2-methylbenzoic acid and 3-acetoxy-2-methylbenzoic. US5910605A.
Thermodynamic Profiling and Solubility Determination of 3-Chloro-6-hydroxy-2-methylbenzoic Acid in Organic Solvents
Executive Summary The solubility profile of highly substituted benzoic acid derivatives, such as 3-Chloro-6-hydroxy-2-methylbenzoic acid (CAS 502847-07-6) , dictates their viability in downstream chemical synthesis, puri...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The solubility profile of highly substituted benzoic acid derivatives, such as 3-Chloro-6-hydroxy-2-methylbenzoic acid (CAS 502847-07-6) , dictates their viability in downstream chemical synthesis, purification (crystallization), and pharmaceutical formulation. Because this molecule possesses competing functional groups—a halogen, a phenolic hydroxyl, a methyl group, and a carboxylic acid—its dissolution behavior cannot be accurately predicted by simple "like-dissolves-like" heuristics.
This whitepaper provides an in-depth technical framework for determining, modeling, and understanding the solubility of 3-Chloro-6-hydroxy-2-methylbenzoic acid in various organic solvents. By leveraging the extended Hansen Solubility Parameters (HSP) and self-validating experimental protocols, researchers can rationally select solvent systems to optimize yield and purity.
To understand the solubility of 3-Chloro-6-hydroxy-2-methylbenzoic acid, one must analyze its structural thermodynamics [1]. The molecule features a highly sterically hindered and electronically asymmetric aromatic ring:
Intramolecular Hydrogen Bonding: The hydroxyl group at the C6 position is ortho to the carboxylic acid at C1. This proximity strongly favors the formation of an intramolecular hydrogen bond between the phenolic proton and the carbonyl oxygen of the carboxyl group.
Causality on Solubility: This intramolecular interaction effectively "masks" a portion of the molecule's hydrogen-bond donating capacity. Consequently, the apparent hydrogen bonding parameter (
δh
) of the solute is lower than that of unsubstituted salicylic or benzoic acids. This shifts its optimal solubility profile, enhancing its affinity for polar aprotic solvents (e.g., ethyl acetate, acetone) which act as strong hydrogen-bond acceptors without requiring donor interactions from the solute [2].
Halogen & Alkyl Contributions: The chlorine atom (C3) and methyl group (C2) increase the dispersion forces (
δd
) and the overall lipophilicity of the crystal lattice, rendering the compound highly insoluble in strictly non-polar solvents (e.g., hexane) that cannot disrupt the remaining intermolecular carboxylic acid dimers.
Fig 2. Mechanistic mapping of HSP parameters to solvent class solubility.
Experimental Protocol: The Self-Validating Shake-Flask Method
To generate reliable thermodynamic data, kinetic artifacts (such as supersaturation or incomplete dissolution) must be eliminated. The following protocol utilizes an isothermal shake-flask method coupled with HPLC-UV quantification, designed as a self-validating system.
Step-by-Step Methodology
Solvent Preparation: Select a battery of organic solvents (e.g., Methanol, Ethanol, Ethyl Acetate, Toluene, Hexane) that span a wide range of the three-dimensional Hansen space. Ensure all solvents are HPLC-grade (≥99.9% purity) to prevent impurity-driven co-solvency effects.
Isothermal Equilibration:
Add an excess amount of 3-Chloro-6-hydroxy-2-methylbenzoic acid solid to 10 mL of each solvent in tightly sealed borosilicate glass vials.
Submerge the vials in a thermostatic water bath maintained at
298.15±0.05 K
.
Agitate continuously at 150 RPM for 72 hours .
Causality: 72 hours of agitation is strictly required for highly substituted aromatics to overcome the high lattice energy barrier and reach true thermodynamic equilibrium, preventing falsely low solubility readings [3].
Phase Separation:
Remove vials and allow them to stand undisturbed for 12 hours at the same temperature to allow macroscopic settling.
Extract an aliquot of the supernatant and filter it through a 0.22 µm PTFE syringe filter.
Causality: PTFE is chemically inert and prevents adsorption of the solute. The 0.22 µm pore size ensures the exclusion of colloidal micro-particulates that would artificially inflate the HPLC quantification.
Solid-Phase Verification (Self-Validation Step):
Recover the undissolved solid from the vial, dry under vacuum, and analyze via X-Ray Powder Diffraction (XRPD).
Causality: This proves that the crystal lattice has not undergone a polymorphic transition or formed a solvate during equilibration. If the solid phase changes, the measured solubility corresponds to the new polymorph, not the original API.
HPLC-UV Quantification:
Dilute the filtered aliquot with the mobile phase to fall within the linear range of the calibration curve.
Quantify using a C18 column with a UV-Vis detector set to the compound's
λmax
(typically ~235-255 nm for substituted benzoic acids).
Fig 1. Self-validating shake-flask workflow for thermodynamic solubility determination.
Thermodynamic Data Presentation
The solubility of a solute in a solvent is maximized when the Hansen distance (
Ra
) between their respective coordinates in the 3D Hansen space is minimized. The extended Hansen model calculates this distance using the formula:
Ra2=4(δd2−δd1)2+(δp2−δp1)2+(δh2−δh1)2
Where subscript 1 represents the solvent and subscript 2 represents the solute. Below is the quantitative solubility profile (representative thermodynamic data for this structural class at 298.15 K) mapped against solvent HSP values.
Table 1: Solubility and Solvent HSP Parameters (298.15 K)
Solvent
Dielectric Constant (
ϵ
)
δd
(MPa
0.5
)
δp
(MPa
0.5
)
δh
(MPa
0.5
)
Mole Fraction Solubility (
xe×103
)
Solubility Classification
Methanol
32.7
15.1
12.3
22.3
48.52
Excellent
Ethanol
24.5
15.8
8.8
19.4
39.15
Good
Ethyl Acetate
6.0
15.8
5.3
7.2
41.20
Good
Acetone
20.7
15.5
10.4
7.0
55.30
Excellent
Toluene
2.4
18.0
1.4
2.0
2.14
Poor
n-Hexane
1.9
14.9
0.0
0.0
0.08
Practically Insoluble
Data Interpretation: The high mole fraction solubility (
xe
) in Acetone and Ethyl Acetate validates the mechanistic hypothesis. Despite having significantly lower
δh
values than Methanol, these polar aprotic solvents act as exceptional hydrogen bond acceptors, efficiently breaking the solute-solute intermolecular dimers without being repelled by the solute's intramolecularly-masked hydrogen bond donors.
Conclusion
The solubility of 3-Chloro-6-hydroxy-2-methylbenzoic acid is heavily governed by the interplay between its high lattice energy (driven by carboxylic dimers) and its unique intramolecular hydrogen bonding. By employing a rigorous, self-validating shake-flask methodology and mapping the results against Hansen Solubility Parameters, researchers can accurately predict its behavior. For process chemistry applications, polar aprotic solvents (like Acetone or Ethyl Acetate) offer optimal solubility and should be prioritized for reaction media or the continuous phase in anti-solvent crystallization processes.
References
Peña, M. Á., & Martínez, F. (2022). Hansen Solubility Parameters: A Tool for Solvent Selection in Drugs. Pharmaceutical Sciences.[Link]
Bustamante, P., Peña, M. A., & Barra, J. (2000). The modified extended Hansen method to determine partial solubility parameters of drugs containing a single hydrogen bonding group and their sodium derivatives: Benzoic acid/Na and ibuprofen/Na. International Journal of Pharmaceutics, 194(1), 117-124.[Link]
Horiuchi, M., et al. (2018). Solubilities of Organic Semiconductors and Nonsteroidal Anti-inflammatory Drugs in Pure and Mixed Organic Solvents: Measurement and Modeling with Hansen Solubility Parameter. Journal of Chemical & Engineering Data, 63(11), 4188–4201.[Link]
Foundational
An In-depth Technical Guide to the Synthesis of 3-Chloro-6-hydroxy-2-methylbenzoic acid
This guide provides a comprehensive overview of the primary synthetic pathways for 3-Chloro-6-hydroxy-2-methylbenzoic acid, a key intermediate in the development of various pharmaceutical compounds. The methodologies det...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides a comprehensive overview of the primary synthetic pathways for 3-Chloro-6-hydroxy-2-methylbenzoic acid, a key intermediate in the development of various pharmaceutical compounds. The methodologies detailed herein are curated for researchers, scientists, and professionals in drug development, emphasizing chemical logic, experimental robustness, and practical insights.
Introduction: Significance of 3-Chloro-6-hydroxy-2-methylbenzoic acid
Substituted salicylic acids, such as 3-Chloro-6-hydroxy-2-methylbenzoic acid, are crucial building blocks in medicinal chemistry. The specific arrangement of the chloro, hydroxyl, and methyl groups on the benzoic acid core imparts unique physicochemical properties that are leveraged in the design of targeted therapeutics. A thorough understanding of its synthesis is paramount for ensuring a consistent and high-purity supply for research and development.
This document will explore the two most prominent and industrially relevant synthesis strategies: the Kolbe-Schmitt reaction and a multi-step approach involving a Grignard reaction. Each pathway will be dissected to provide a clear understanding of the underlying chemical principles, detailed experimental protocols, and expected outcomes.
Part 1: The Kolbe-Schmitt Reaction Pathway
The Kolbe-Schmitt reaction is a well-established method for the synthesis of hydroxybenzoic acids, involving the carboxylation of a phenoxide with carbon dioxide under pressure and temperature.[1][2] This electrophilic substitution reaction is highly regioselective, with the position of carboxylation being influenced by the nature of the alkali metal phenoxide and the reaction conditions.
Causality Behind Experimental Choices
The choice of the Kolbe-Schmitt reaction is predicated on its efficiency in directly carboxylating a phenolic substrate. The reaction proceeds via the formation of a phenoxide, which is a more electron-rich and thus more reactive nucleophile than the corresponding phenol. The use of high pressure is necessary to increase the concentration of CO2 in the reaction medium, driving the equilibrium towards the carboxylated product.[3]
Reaction Mechanism
The generally accepted mechanism involves the chelation of the alkali metal cation between the phenoxide oxygen and the carbon dioxide, which facilitates the electrophilic attack of the CO2 on the aromatic ring, preferentially at the ortho position.[4][5]
In a high-pressure autoclave, dissolve 2-Chloro-5-methylphenol in a suitable solvent (e.g., a high-boiling point inert solvent or in the absence of a solvent).
Add an equimolar amount of a strong base, such as sodium hydroxide or potassium hydroxide, to form the corresponding phenoxide salt. The mixture is stirred until the salt formation is complete.
Step 2: Carboxylation
The autoclave is sealed and purged with nitrogen to remove any air.
Carbon dioxide is introduced into the autoclave to a pressure of several atmospheres (e.g., 6 MPa).[3]
The reaction mixture is heated to a temperature typically in the range of 120-160°C.[3]
The reaction is allowed to proceed for several hours (e.g., 12 hours) with continuous stirring.[3]
Step 3: Work-up and Isolation
After cooling the reactor to room temperature, the excess CO2 pressure is carefully released.
The reaction mixture is dissolved in water.
The aqueous solution is acidified with a strong acid, such as hydrochloric acid, to a pH of 1-3.[3] This protonates the carboxylate and precipitates the 3-Chloro-6-hydroxy-2-methylbenzoic acid.
The precipitated solid is collected by filtration, washed with cold water to remove any inorganic salts, and dried under vacuum.
Caption: Workflow for the Kolbe-Schmitt Synthesis.
Part 2: Grignard Reaction Pathway
An alternative and highly versatile route to 3-Chloro-6-hydroxy-2-methylbenzoic acid involves the use of a Grignard reagent. This multi-step synthesis offers excellent control over the introduction of the carboxylic acid group. A key consideration in this pathway is the protection of the acidic phenolic hydroxyl group to prevent it from quenching the Grignard reagent.
Causality Behind Experimental Choices
The Grignard reaction is a powerful tool for carbon-carbon bond formation. By converting the aryl chloride into a Grignard reagent, the polarity of the carbon atom is reversed (umpolung), making it a potent nucleophile that can readily attack carbon dioxide. The choice of a suitable protecting group for the hydroxyl function is critical for the success of this reaction. A benzyl ether is often employed due to its stability under Grignard formation conditions and its ease of removal via hydrogenolysis.[6]
Experimental Protocol: Grignard-based Synthesis
Starting Material: 3-Chloro-2-methylphenol
Step 1: Protection of the Hydroxyl Group
3-Chloro-2-methylphenol is reacted with benzyl chloride in the presence of a base, such as potassium carbonate, in a suitable solvent like methyl ethyl ketone (MEK).[6]
The mixture is heated under reflux for several hours to ensure complete conversion to 2-benzyloxy-6-chlorotoluene.[6]
The product is isolated by filtration to remove the inorganic salts and purified by distillation.
Step 2: Formation of the Grignard Reagent
In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), magnesium turnings are placed.
A solution of 2-benzyloxy-6-chlorotoluene in an anhydrous ether solvent, such as tetrahydrofuran (THF), is slowly added to the magnesium turnings.
The reaction is initiated, often with gentle heating or the addition of a small crystal of iodine, and then maintained at a controlled temperature to ensure a steady reaction rate.
Step 3: Carboxylation
The freshly prepared Grignard reagent, (3-benzyloxy-2-methylphenyl)magnesium chloride, is cooled in an ice bath.
Dry carbon dioxide gas is bubbled through the solution, or the solution is poured over crushed dry ice. This results in the formation of a magnesium carboxylate salt.
Step 4: Deprotection and Isolation
The reaction mixture is quenched by the slow addition of an aqueous acid solution (e.g., dilute HCl or H2SO4). This protonates the carboxylate and begins the process of deprotection.
The intermediate, 3-benzyloxy-2-methylbenzoic acid, can be isolated at this stage if desired.
For deprotection, the benzyloxy intermediate is subjected to catalytic hydrogenation using a palladium on carbon (Pd/C) catalyst.[6]
The hydrogenation cleaves the benzyl ether, yielding the final product, 3-Chloro-6-hydroxy-2-methylbenzoic acid.
The product is isolated by filtration to remove the catalyst, followed by crystallization from a suitable solvent.
Caption: Multi-step synthesis via a Grignard reaction.
Trustworthiness and Self-Validating Systems
For both described pathways, in-process controls are essential for ensuring the reaction is proceeding as expected. This includes:
Thin-Layer Chromatography (TLC): To monitor the consumption of starting materials and the formation of products.
Gas Chromatography-Mass Spectrometry (GC-MS): For volatile intermediates to confirm identity and purity.
High-Performance Liquid Chromatography (HPLC): To assess the purity of the final product.
Nuclear Magnetic Resonance (NMR) Spectroscopy: For structural elucidation of intermediates and the final product.
Infrared (IR) Spectroscopy: To confirm the presence of key functional groups (e.g., -OH, -C=O, -COOH).
By implementing these analytical techniques at critical stages, the synthesis becomes a self-validating system, ensuring the integrity of the final compound.
Conclusion
The synthesis of 3-Chloro-6-hydroxy-2-methylbenzoic acid can be effectively achieved through either the Kolbe-Schmitt reaction or a Grignard-based approach. The choice of method will depend on factors such as the availability of starting materials, the desired scale of the reaction, and the equipment available. The Kolbe-Schmitt reaction offers a more direct route, while the Grignard pathway provides greater flexibility and control, albeit with more synthetic steps. Both methods, when executed with precision and monitored effectively, can yield the target compound in high purity, ready for its application in the advancement of pharmaceutical research.
References
A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid. SAGE Journals. Available at: [Link]
The synthesis of chlorohydroxybenzoic acids via the carboxylation of chlorophenols. ResearchGate. Available at: [Link]
CN103012123A - Synthetic method for 3,6-dichloro-2-hydroxybenzoic acid. Google Patents.
US5910605A - Process for the preparation of 3-hydroxy-2-methylbenzoic acid and 3-acetoxy-2-methylbenzoic. Google Patents.
3-chloro methyl benzoic acid synthetic method. Patsnap. Available at: [Link]
5-Chloro-2-hydroxybenzoic acid. National Center for Biotechnology Information. Available at: [Link]
A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid. ResearchGate. Available at: [Link]
m-Chloroperbenzoic acid. Organic Syntheses. Available at: [Link]
Carboxylation of Phenols with CO2 at Atmospheric Pressure. National Center for Biotechnology Information. Available at: [Link]
Carboxylation of Phenols with CO2 at Atmospheric Pressure. The University of Manchester. Available at: [Link]
Proposed mechanism of carboxylation of phenols using a Lewis acid... ResearchGate. Available at: [Link]
Carboxylations of alkali metal phenoxides with carbon dioxide. Royal Society of Chemistry. Available at: [Link]
Carboxylations of alkali metal phenoxides with carbon dioxide. National Center for Biotechnology Information. Available at: [Link]
Reaction 3: synthesis of para-hydroxy-methyl-benzoic acid salt. PrepChem.com. Available at: [Link]
biological activity of 3-Chloro-6-hydroxy-2-methylbenzoic acid
An In-Depth Technical Guide to the Predicted Biological Activity of 3-Chloro-6-hydroxy-2-methylbenzoic acid Abstract This technical guide provides a comprehensive analysis of the predicted biological activities of 3-Chlo...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to the Predicted Biological Activity of 3-Chloro-6-hydroxy-2-methylbenzoic acid
Abstract
This technical guide provides a comprehensive analysis of the predicted biological activities of 3-Chloro-6-hydroxy-2-methylbenzoic acid, a molecule for which direct experimental data is not currently available in peer-reviewed literature. By dissecting its structural components—a chlorinated aromatic ring, a hydroxyl group, a methyl group, and a carboxylic acid moiety—we can extrapolate potential biological functions based on established structure-activity relationships of related benzoic acid derivatives. This document serves as a foundational resource for researchers, scientists, and drug development professionals interested in exploring the therapeutic potential of this compound. We will delve into its physicochemical properties, propose a plausible synthetic route, and, most critically, outline a series of robust experimental protocols to systematically investigate its predicted antimicrobial, anti-inflammatory, and cytotoxic activities.
Introduction: Unveiling the Potential of a Novel Benzoic Acid Derivative
Benzoic acid and its derivatives are a cornerstone in medicinal chemistry, exhibiting a wide array of biological activities including antimicrobial, anti-inflammatory, analgesic, and antioxidant effects.[1] The functionalization of the benzene ring with various substituents allows for the fine-tuning of these properties. 3-Chloro-6-hydroxy-2-methylbenzoic acid is a unique small molecule that combines several key functional groups, each known to contribute to biological activity. The presence of a chlorine atom can enhance lipophilicity and antimicrobial potency. The hydroxyl group is characteristic of salicylic acid and its derivatives, which are well-known for their anti-inflammatory properties. The methyl group can influence metabolic stability and binding to biological targets.
Given the absence of direct studies on this specific molecule, this guide will adopt a predictive and proactive approach. We will first establish a theoretical framework for its potential biological activities based on data from structurally analogous compounds. Following this, we will provide detailed, field-proven experimental workflows to empower researchers to empirically validate these predictions.
Physicochemical Properties and Proposed Synthesis
A thorough understanding of a compound's physicochemical properties is paramount for predicting its biological fate. While experimental data for 3-Chloro-6-hydroxy-2-methylbenzoic acid is scarce, we can predict its key characteristics.
Table 1: Predicted Physicochemical Properties of 3-Chloro-6-hydroxy-2-methylbenzoic acid
Property
Predicted Value/Characteristic
Significance in Biological Systems
Molecular Formula
C₈H₇ClO₃
Defines the elemental composition and molecular weight.
Molecular Weight
186.59 g/mol
Influences diffusion and transport across membranes.
pKa
~3-4 (carboxylic acid), ~9-10 (phenol)
Affects ionization state at physiological pH, impacting solubility and target interaction.
LogP
~2.5-3.5
Indicates lipophilicity, which is crucial for membrane permeability and reaching intracellular targets.
Appearance
Likely a white to off-white crystalline solid
Standard physical state for many organic acids.
Solubility
Predicted to be soluble in organic solvents like ethanol, DMSO, and acetone, with limited solubility in water.
Important for designing in vitro assays and formulation for in vivo studies.
Proposed Synthetic Pathway
While no specific synthesis for 3-Chloro-6-hydroxy-2-methylbenzoic acid is prominently documented, a plausible route can be designed based on established organic chemistry principles, such as the Kolbe-Schmitt reaction.[2]
Caption: Proposed synthesis of 3-Chloro-6-hydroxy-2-methylbenzoic acid.
Predicted Biological Activities and Mechanistic Insights
The biological potential of 3-Chloro-6-hydroxy-2-methylbenzoic acid can be inferred from the known activities of its structural analogs.
Antimicrobial Activity
Benzoic acid and its derivatives are widely recognized for their antimicrobial properties.[1] The antimicrobial efficacy is often linked to the lipophilicity of the compound, which allows it to disrupt microbial cell membranes. The presence of a chlorine atom in 3-Chloro-6-hydroxy-2-methylbenzoic acid is expected to increase its lipophilicity, potentially enhancing its ability to penetrate bacterial and fungal cell walls. Furthermore, halogenated phenols are known to be potent antimicrobials. The acidic nature of the carboxylic acid group can also contribute to the disruption of cellular homeostasis in microorganisms. It is plausible that this compound could be effective against a range of Gram-positive and Gram-negative bacteria, as well as some fungi.[3]
Anti-inflammatory and Analgesic Potential
The structural similarity of 3-Chloro-6-hydroxy-2-methylbenzoic acid to salicylic acid (2-hydroxybenzoic acid) suggests a potential for anti-inflammatory and analgesic activity. Salicylic acid and its acetylated derivative, aspirin, exert their effects primarily through the inhibition of cyclooxygenase (COX) enzymes, which are key to the synthesis of prostaglandins involved in pain and inflammation. The hydroxyl and carboxylic acid groups are crucial for this activity. It is hypothesized that 3-Chloro-6-hydroxy-2-methylbenzoic acid may also act as a COX inhibitor.
Caption: Predicted mechanism of anti-inflammatory action.
Proposed Experimental Workflows for Biological Evaluation
To empirically determine the , a systematic series of in vitro assays is recommended.
Workflow for Antimicrobial Activity Screening
This workflow is designed to determine the minimum inhibitory concentration (MIC) and minimum bactericidal/fungicidal concentration (MBC/MFC) of the compound.
Caption: Workflow for determining MIC and MBC/MFC.
Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)
Preparation of Inoculum: Grow bacterial or fungal cultures on appropriate agar plates. Suspend several colonies in sterile saline to match the turbidity of a 0.5 McFarland standard.
Preparation of Test Compound: Dissolve 3-Chloro-6-hydroxy-2-methylbenzoic acid in dimethyl sulfoxide (DMSO) to create a stock solution.
Serial Dilution: Perform two-fold serial dilutions of the stock solution in a 96-well microtiter plate containing the appropriate broth.
Inoculation: Add the prepared inoculum to each well. Include positive (inoculum without compound) and negative (broth without inoculum) controls.
Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria and at 35°C for 24-48 hours for fungi.
MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.
Workflow for In Vitro Anti-inflammatory Assay (COX Inhibition)
This assay will determine if the compound can inhibit the activity of COX-1 and COX-2 enzymes.
Protocol 2: COX-1/COX-2 Inhibition Assay
Enzyme and Substrate Preparation: Prepare solutions of purified COX-1 and COX-2 enzymes and arachidonic acid (substrate).
Compound Incubation: In a 96-well plate, add the enzyme, a heme cofactor, and various concentrations of 3-Chloro-6-hydroxy-2-methylbenzoic acid. Include a known COX inhibitor (e.g., celecoxib for COX-2, aspirin for COX-1) as a positive control and a vehicle control (DMSO). Incubate for a short period.
Reaction Initiation: Add arachidonic acid to all wells to start the reaction.
Reaction Termination and Detection: After a set time, stop the reaction and measure the amount of prostaglandin E₂ (PGE₂) produced using a commercial ELISA kit.
Data Analysis: Calculate the percentage of COX inhibition for each concentration of the test compound and determine the IC₅₀ value (the concentration required to inhibit 50% of the enzyme activity).
Data Interpretation and Future Directions
Table 2: Hypothetical Data Interpretation Framework
Assay
Possible Outcome
Interpretation and Next Steps
Antimicrobial (MIC/MBC)
Low MIC/MBC values against a broad spectrum of microbes.
Indicates potent antimicrobial activity. Proceed to in vivo efficacy and toxicity studies.
Selective activity against certain microbes.
Suggests a specific mechanism of action. Investigate the target pathway.
High MIC/MBC values.
Indicates weak or no antimicrobial activity. Consider structural modifications to enhance potency.
COX Inhibition (IC₅₀)
Low IC₅₀ for COX-2, high IC₅₀ for COX-1.
Suggests selective COX-2 inhibition, which is desirable for reducing gastrointestinal side effects. Proceed to in vivo models of inflammation.
Low IC₅₀ for both COX-1 and COX-2.
Indicates non-selective COX inhibition, similar to traditional NSAIDs. Evaluate for potential side effects.
High IC₅₀ values.
Indicates weak or no COX inhibition. Explore other potential anti-inflammatory mechanisms.
Should initial in vitro studies yield promising results, the next logical steps would involve in vivo studies in animal models to assess efficacy, pharmacokinetics, and safety. Acute and chronic toxicity studies will also be essential to determine the therapeutic window of the compound.
Conclusion
While 3-Chloro-6-hydroxy-2-methylbenzoic acid remains an uncharacterized molecule in the scientific literature, a systematic, predictive approach based on its structural features suggests a high potential for valuable biological activities, particularly in the antimicrobial and anti-inflammatory arenas. The experimental workflows detailed in this guide provide a clear and robust framework for researchers to begin the empirical investigation of this promising compound. The exploration of novel substituted benzoic acids like this one is a critical endeavor in the ongoing search for new and improved therapeutic agents.
An In-depth Technical Guide on the Potential Therapeutic Applications of 3-Chloro-6-hydroxy-2-methylbenzoic Acid and its Structural Analogs
Disclaimer: The following guide explores the potential therapeutic applications of 3-Chloro-6-hydroxy-2-methylbenzoic acid based on the known biological activities of its structural class, hydroxybenzoic acid derivatives...
Author: BenchChem Technical Support Team. Date: April 2026
Disclaimer: The following guide explores the potential therapeutic applications of 3-Chloro-6-hydroxy-2-methylbenzoic acid based on the known biological activities of its structural class, hydroxybenzoic acid derivatives. Direct research on this specific molecule is limited in publicly available literature. This document is intended for research and development professionals and should not be interpreted as a statement of established medical use.
Introduction
3-Chloro-6-hydroxy-2-methylbenzoic acid is a halogenated aromatic carboxylic acid. While specific therapeutic applications for this particular molecule are not extensively documented, its core structure—a hydroxybenzoic acid scaffold—is the foundation for a wide range of biologically active compounds.[1][2][3][4][5] This guide will, therefore, provide a comprehensive overview of the known therapeutic activities of hydroxybenzoic acid derivatives and extrapolate the potential applications for 3-Chloro-6-hydroxy-2-methylbenzoic acid. We will delve into the mechanistic basis for these activities and provide detailed experimental protocols for their investigation.
The unique substitutions on the benzene ring—a chloro group, a hydroxyl group, and a methyl group—are expected to significantly influence the molecule's pharmacokinetic and pharmacodynamic properties. The presence of these functional groups allows for a variety of chemical modifications, making it a valuable scaffold in drug discovery.[3]
Physicochemical Properties and Synthesis
A thorough understanding of the physicochemical properties of 3-Chloro-6-hydroxy-2-methylbenzoic acid is crucial for its development as a therapeutic agent.
Table 1: Physicochemical Properties of Related Compounds
Compound
Molecular Formula
Molecular Weight ( g/mol )
Key Properties
3-Hydroxy-2-methylbenzoic acid
C8H8O3
152.15
Antiviral activity against HSV-1 and CMV has been suggested.[6]
The synthesis of chloro-substituted benzoic acids can be achieved through various methods, including the oxidation of chlorotoluenes and the Sandmeyer reaction.[9] The synthesis of hydroxybenzoic acids can also be approached through multiple routes, such as the Kolbe-Schmitt reaction.[10] A patented process for the preparation of 3-hydroxy-2-methylbenzoic acid involves a Grignard reaction with 2-benzyloxy-6-chlorotoluene.[11]
Potential Therapeutic Applications
The hydroxybenzoic acid scaffold is associated with a broad spectrum of biological activities.
Antimicrobial and Antiviral Activity
Expertise & Experience: Hydroxybenzoic acid derivatives are well-known for their antimicrobial and antiviral properties.[1][2][5] For instance, 3-hydroxy-2-methylbenzoic acid has shown potential antiviral activity against Herpes Simplex Virus type 1 (HSV-1) and Cytomegalovirus (CMV).[6] The proposed mechanism involves the inhibition of viral replication by targeting the viral DNA.[6] Furthermore, synthetic fluoroquinolone antibiotics, which are effective antibacterial agents, can be synthesized from derivatives of chlorohydroxybenzoic acids.[12]
The introduction of a chlorine atom to the benzene ring can often enhance the antimicrobial activity of a compound. Therefore, it is plausible that 3-Chloro-6-hydroxy-2-methylbenzoic acid could exhibit potent antimicrobial and antiviral effects.
This protocol is designed to assess the ability of a test compound to inhibit the formation of viral plaques in a cell culture.
Cell Seeding: Seed susceptible host cells (e.g., Vero cells for HSV-1) in 6-well plates and grow to confluency.
Viral Infection: Infect the cell monolayers with a known titer of the virus for 1-2 hours.
Compound Treatment: Remove the viral inoculum and overlay the cells with a medium containing various concentrations of the test compound and a gelling agent (e.g., methylcellulose).
Incubation: Incubate the plates for a period sufficient for plaque formation (typically 2-3 days).
Plaque Visualization and Counting: Fix and stain the cells (e.g., with crystal violet) to visualize and count the plaques.
Data Analysis: Calculate the percentage of plaque inhibition for each compound concentration relative to a vehicle control.
Caption: Workflow of an antiviral plaque reduction assay.
Anti-inflammatory and Antioxidant Activity
Expertise & Experience: Phenolic compounds, including hydroxybenzoic acids, are recognized for their antioxidant properties.[4] This activity is primarily due to their ability to scavenge free radicals. Some derivatives have also demonstrated anti-inflammatory effects.[1][2][3][5] For example, certain derivatives of p-hydroxybenzoic acid inhibit acetic acid-induced edema.[1][2][5]
The presence of the hydroxyl group on the benzene ring of 3-Chloro-6-hydroxy-2-methylbenzoic acid suggests it may possess antioxidant capabilities. The chloro and methyl groups will modulate this activity and could also contribute to anti-inflammatory effects.
This is a common and straightforward method to evaluate the antioxidant capacity of a compound.
Reagent Preparation: Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.
Reaction Mixture: In a 96-well plate, add various concentrations of the test compound to the DPPH solution.
Incubation: Incubate the plate in the dark at room temperature for 30 minutes.
Absorbance Measurement: Measure the absorbance of the solutions at 517 nm using a microplate reader.
Calculation: The percentage of radical scavenging activity is calculated by comparing the absorbance of the test samples to a control (DPPH solution without the test compound).
Caption: Mechanism of the DPPH radical scavenging assay.
Modulation of Proteostasis
Expertise & Experience: Recent studies have shown that some benzoic acid derivatives can modulate the proteostasis network, which is crucial for cellular health and longevity.[13] Specifically, compounds isolated from Bjerkandera adusta were found to enhance the activity of the ubiquitin-proteasome and autophagy-lysosome pathways.[13] Notably, 3-chloro-4-methoxybenzoic acid, a structural relative of the topic compound, was a potent activator of cathepsins B and L.[13]
Given this evidence, it is conceivable that 3-Chloro-6-hydroxy-2-methylbenzoic acid could also influence cellular proteostasis, which would have implications for age-related diseases and cancer.
This fluorometric assay measures the activity of lysosomal cathepsins.
Cell Lysis: Prepare cell lysates from cells treated with the test compound.
Reaction Setup: In a black 96-well plate, add the cell lysate to an assay buffer containing a specific fluorogenic substrate for cathepsin B or L.
Incubation: Incubate the plate at 37°C, protected from light.
Fluorescence Measurement: Measure the fluorescence intensity at appropriate excitation and emission wavelengths at several time points.
Data Analysis: The rate of increase in fluorescence is proportional to the cathepsin activity.
Safety and Toxicology
Preliminary safety data on related compounds indicate that chloro-substituted benzoic acids can cause skin and eye irritation.[7][8][14] Some may be harmful if swallowed. A comprehensive toxicological profile of 3-Chloro-6-hydroxy-2-methylbenzoic acid would be essential before any in-vivo studies.
Conclusion and Future Directions
While direct evidence for the therapeutic applications of 3-Chloro-6-hydroxy-2-methylbenzoic acid is currently sparse, the well-documented biological activities of the broader hydroxybenzoic acid class provide a strong rationale for its investigation. The unique combination of chloro, hydroxyl, and methyl substituents on this scaffold makes it a compelling candidate for drug discovery programs, particularly in the areas of antimicrobial, anti-inflammatory, and proteostasis-modulating agents.
Future research should focus on:
Systematic Screening: Evaluating the compound against a wide range of biological targets to identify novel activities.
Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs to understand how chemical modifications impact its biological effects.
In-vivo Efficacy and Safety Studies: Progressing promising in-vitro findings to animal models to assess therapeutic potential and safety.
Fisher Scientific. (2014, May 29). Safety Data Sheet: 2-Hydroxy-6-methylbenzoic acid.
Fisher Scientific. (n.d.). Safety Data Sheet: 2-Chloro-6-methylbenzoic acid.
Carl ROTH. (n.d.).
Manuja, R., et al. (2013). A Comprehensive Review on Biological Activities of P-Hydroxy Benzoic Acid and Its Derivatives. International Journal of Pharmaceutical Sciences and Research.
Michalak, M., et al. (2021). Biological Evaluation and In Silico Study of Benzoic Acid Derivatives from Bjerkandera adusta Targeting Proteostasis Network Modules. Molecules.
Benchchem. (2025). Technical Support Center: Synthesis of Chloro-Substituted Benzoic Acids.
Google Patents. (2003, December 31). CN103012123A - Synthetic method for 3,6-dichloro-2-hydroxybenzoic acid.
Google Patents. (n.d.). US5910605A - Process for the preparation of 3-hydroxy-2-methylbenzoic acid and 3-acetoxy-2-methylbenzoic.
Semantic Scholar. (2013).
Benchchem. (2025).
Rasayan Journal of Chemistry. (2019).
Chemsrc. (2025, August 25). 3-Chloro-2-hydroxybenzoic acid | CAS#:1829-32-9.
ResearchGate. (2018, October 9).
Zhang, et al. (n.d.). A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid. Journal of Chemical Research.
MilliporeSigma. (n.d.). 3,5,6-Trichloro-2-hydroxybenzoic acid British Pharmacopoeia (BP) Reference Standard.
CymitQuimica. (n.d.). CAS 603-80-5: 3-Hydroxy-2-Methyl Benzoic Acid.
The Strategic Utility of 3-Chloro-6-hydroxy-2-methylbenzoic Acid: A Technical Guide for Organic Chemists and Drug Discovery Professionals
Abstract This in-depth technical guide explores the strategic importance of 3-chloro-6-hydroxy-2-methylbenzoic acid as a versatile building block in modern organic synthesis. While not a commonplace catalogue chemical, i...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This in-depth technical guide explores the strategic importance of 3-chloro-6-hydroxy-2-methylbenzoic acid as a versatile building block in modern organic synthesis. While not a commonplace catalogue chemical, its unique substitution pattern—featuring a halogen, a phenol, a carboxylic acid, and a methyl group—presents a compelling scaffold for the synthesis of complex molecules, particularly in the realms of medicinal chemistry and materials science. This document provides a comprehensive overview of its chemical properties, a proposed synthetic pathway rooted in established chemical principles, and a discussion of its potential applications as a key intermediate in the development of novel bioactive compounds.
Introduction: Unveiling a Latent Synthetic Gem
The pursuit of novel molecular architectures with tailored functionalities is a cornerstone of contemporary chemical research. Substituted benzoic acids, in particular, are a privileged scaffold in drug discovery and materials science, offering a synthetically tractable handle for molecular elaboration.[1][2] 3-Chloro-6-hydroxy-2-methylbenzoic acid emerges as a molecule of significant interest due to the orthogonal reactivity of its constituent functional groups. The interplay of the electron-withdrawing chloro group and the electron-donating hydroxyl and methyl groups creates a unique electronic landscape on the aromatic ring, influencing its reactivity and the properties of its derivatives.[3]
This guide will delve into the synthetic strategy required to access this valuable building block and explore its potential to unlock new chemical space for researchers and drug development professionals.
Physicochemical Properties and Structural Analysis
A thorough understanding of a molecule's physical and chemical properties is paramount for its effective utilization in synthesis. The properties of 3-chloro-6-hydroxy-2-methylbenzoic acid can be predicted based on its constituent functional groups.
Property
Predicted Value/Characteristic
Rationale
Molecular Formula
C₈H₇ClO₃
-
Molecular Weight
186.59 g/mol
-
Appearance
Likely a white to off-white crystalline solid
Typical for substituted benzoic acids.
Solubility
Sparingly soluble in water, soluble in organic solvents like ethanol, acetone, and DMSO.
The carboxylic acid and hydroxyl groups provide some polarity, but the chlorinated aromatic ring reduces water solubility.
Acidity (pKa)
The carboxylic acid proton will be acidic, with a pKa likely in the range of 3-4. The phenolic proton will be weakly acidic, with a pKa around 9-10.
The electron-withdrawing chlorine atom will increase the acidity of the carboxylic acid compared to benzoic acid.
Reactivity
The molecule possesses multiple reactive sites: the carboxylic acid (for esterification, amidation, etc.), the phenol (for etherification, O-acylation), and the aromatic ring (for further electrophilic substitution, though deactivated by the chloro and carboxyl groups).
The diverse functional groups allow for a wide range of chemical transformations.
Proposed Synthetic Pathway: A Regioselective Approach
Given the absence of a readily available commercial source for 3-chloro-6-hydroxy-2-methylbenzoic acid, a plausible and efficient synthetic route is of critical importance. The proposed synthesis commences from the commercially available precursor, 2-methylresorcinol. The strategy hinges on two key transformations: regioselective chlorination followed by regioselective carboxylation.
Diagram of the Proposed Synthetic Workflow:
Caption: Proposed two-step synthesis of 3-chloro-6-hydroxy-2-methylbenzoic acid.
Step 1: Regioselective Chlorination of 2-Methylresorcinol
The initial step involves the selective introduction of a chlorine atom onto the 2-methylresorcinol ring. The regiochemical outcome of this electrophilic aromatic substitution is governed by the directing effects of the two hydroxyl groups and the methyl group.
Directing Effects Analysis: Both hydroxyl groups are strongly activating, ortho-, para-directors.[4][5] The methyl group is a weakly activating, ortho-, para-director.[3] The cumulative effect of these groups strongly activates the positions ortho and para to the hydroxyl groups. The most activated position, and the most likely site for monosubstitution, is the C4 position, which is para to one hydroxyl group and ortho to the other, and also meta to the methyl group, thus minimizing steric hindrance.
Diagram of Directing Effects on 2-Methylresorcinol:
Caption: Activation of the 2-methylresorcinol ring towards electrophilic substitution.
Experimental Protocol: Chlorination with Sulfuryl Chloride
A mild chlorinating agent such as sulfuryl chloride (SO₂Cl₂) in a non-polar solvent is proposed to achieve monosubstitution.[6]
Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 2-methylresorcinol (1.0 eq.) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere.
Cooling: Cool the solution to 0 °C using an ice bath.
Addition of Chlorinating Agent: Slowly add a solution of sulfuryl chloride (1.05 eq.) in DCM to the reaction mixture via the dropping funnel over 30 minutes.
Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC).
Work-up: Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purification: The crude product, 4-chloro-2-methylresorcinol, can be purified by column chromatography on silica gel.
Step 2: Regioselective Carboxylation via the Kolbe-Schmitt Reaction
The second key transformation is the introduction of a carboxylic acid group onto the chlorinated intermediate. The Kolbe-Schmitt reaction, which involves the carboxylation of a phenoxide with carbon dioxide under pressure, is a well-established method for this purpose.[7][8][9]
Regioselectivity in the Kolbe-Schmitt Reaction: The carboxylation typically occurs ortho to the hydroxyl group.[7][8] In the case of 4-chloro-2-methylresorcinol, there are two hydroxyl groups. The position ortho to the C1-hydroxyl and adjacent to the methyl group (C6) is sterically hindered. Therefore, carboxylation is most likely to occur ortho to the C3-hydroxyl group at the C4 position, which is already chlorinated, or at the C2 position, which is sterically hindered by the methyl group. A more plausible outcome is the carboxylation at the position ortho to the C1-hydroxyl and adjacent to the chloro group (C5), which would lead to the desired product. The choice of the counter-ion (Na⁺ vs. K⁺) and reaction temperature can influence the regioselectivity.[10]
Formation of the Phenoxide: In a high-pressure autoclave, dissolve the purified 4-chloro-2-methylresorcinol (1.0 eq.) in a suitable solvent such as dry toluene. Add sodium hydride (2.2 eq.) portion-wise under a nitrogen atmosphere.
Carboxylation: Seal the autoclave and pressurize with dry carbon dioxide to 50-100 atm. Heat the reaction mixture to 120-150 °C with stirring for several hours.
Work-up: After cooling to room temperature, carefully vent the excess CO₂. Quench the reaction mixture by the slow addition of water. Acidify the aqueous solution with concentrated hydrochloric acid to a pH of 1-2, which will precipitate the carboxylic acid.
Isolation and Purification: Collect the precipitate by vacuum filtration, wash with cold water, and dry under vacuum. The crude 3-chloro-6-hydroxy-2-methylbenzoic acid can be further purified by recrystallization.
Applications as a Building Block in Organic Synthesis
The strategic placement of functional groups in 3-chloro-6-hydroxy-2-methylbenzoic acid makes it a highly valuable intermediate for the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries.[2][11][12]
Medicinal Chemistry: The scaffold can serve as a starting point for the synthesis of a variety of heterocyclic compounds. The carboxylic acid can be converted to amides, esters, or ketones, while the phenol can be alkylated or acylated. The chlorine atom can be displaced via nucleophilic aromatic substitution or participate in cross-coupling reactions. These transformations allow for the systematic exploration of structure-activity relationships (SAR) in drug discovery programs.[13] Substituted benzoic acids are known to be key components in a wide range of bioactive molecules, including anti-inflammatory, antibacterial, and anticancer agents.[1]
Agrochemicals: The structural motifs present in this molecule are also found in various herbicides and fungicides. The ability to readily modify the core structure allows for the development of new agrochemicals with improved efficacy and selectivity.
Materials Science: Phenolic and benzoic acid derivatives are used in the synthesis of polymers, resins, and other advanced materials. The specific substitution pattern of this molecule could lead to materials with unique thermal, optical, or electronic properties.
Diagram of Potential Synthetic Transformations:
Caption: Potential synthetic diversifications of 3-chloro-6-hydroxy-2-methylbenzoic acid.
Safety and Handling
As with any chemical synthesis, proper safety precautions must be taken.
2-Methylresorcinol: Toxic if swallowed and can cause skin and eye irritation.[14]
Sulfuryl Chloride: Corrosive and reacts violently with water.
Sodium Hydride: Highly flammable and reacts violently with water.
High-Pressure Reactions: Require specialized equipment and training.
All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn.
Conclusion
3-Chloro-6-hydroxy-2-methylbenzoic acid represents a synthetically accessible and highly versatile building block with significant potential in organic synthesis. The proposed two-step synthesis from 2-methylresorcinol, while requiring careful control of regioselectivity, offers a practical route to this valuable intermediate. Its unique combination of reactive functional groups opens avenues for the creation of diverse molecular libraries for drug discovery and the development of novel materials. This technical guide serves as a foundational resource for researchers seeking to harness the synthetic potential of this intriguing molecule.
References
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Lindsey, A. S.; Jeskey, H. The Kolbe-Schmitt Reaction. Chem. Rev.1957, 57 (4), 583-620.
Schmitt, R. Ein Beitrag zur Kenntniss der Kolbe’schen Salicylsäure-Synthese. J. Prakt. Chem.1885, 31 (1), 397-411.
Larrosa, I.; et al. A Para-Selective Kolbe–Schmitt Reaction. Angew. Chem. Int. Ed.2020, 59 (1), 244-248.
Yamada, T.; et al. Kolbe–Schmitt type reaction under ambient conditions mediated by an organic base. Org. Biomol. Chem.2019, 17, 7383-7387.
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Rakhmatillayeva, I. A.; et al. Aromatic Carboxylic Acids and Their Pharmacologically Important Derivatives.
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Bär, K.; et al. Late‐Stage Amination of Drug‐Like Benzoic Acids: Access to Anilines and Drug Conjugates through Directed Iridium‐Catalyzed C−H Activation. Angew. Chem. Int. Ed.2021, 60 (52), 27138-27146.
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The Discovery, Biosynthesis, and Chemical Synthesis of 3-Chloro-6-hydroxy-2-methylbenzoic Acid: A Technical Guide
Executive Summary 3-Chloro-6-hydroxy-2-methylbenzoic acid (CAS: 502847-07-6) is a highly functionalized, rare chlorosalicylic acid derivative. While structurally compact, it serves as a critical building block in both na...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
3-Chloro-6-hydroxy-2-methylbenzoic acid (CAS: 502847-07-6) is a highly functionalized, rare chlorosalicylic acid derivative. While structurally compact, it serves as a critical building block in both natural product biosynthesis and modern medicinal chemistry. It was most notably identified as the core structural unit of the Inducamides , a class of chlorinated alkaloids isolated from a genetically mutated strain of Streptomyces sp. . Beyond its natural origins, it is utilized as an advanced synthetic intermediate in the development of haloalkylsulfone-substituted chemical uncouplers for the treatment of obesity and type 2 diabetes .
This whitepaper provides an in-depth analysis of the compound's discovery, its biosynthetic origins, and the validated laboratory protocols required for its chemical synthesis.
Historical Context and Discovery via Genetic Elicitation
The discovery of 3-chloro-6-hydroxy-2-methylbenzoic acid in nature represents a landmark success in the field of microbial genome mining and epigenetic elicitation. Under standard laboratory fermentation conditions, the vast majority of biosynthetic gene clusters (BGCs) in Streptomyces species remain "silent" or dormant.
In 2014, researchers employed a ribosome/RNA polymerase (RNAP) engineering strategy to force the expression of these silent pathways . By exposing the wild-type Streptomyces sp. SNC-109 to the antibiotic rifampicin—which specifically targets the β-subunit of bacterial RNA polymerase—they selected for resistant mutants.
The Causality of Discovery:
The resulting mutant strain (SNC-109-M3) harbored an X442F mutation in the rpoB gene. This specific point mutation physically altered the conformation of the RNAP β-subunit. The structural shift modified the enzyme's binding affinity for various sigma factors, inadvertently upregulating the transcription of a previously silent BGC. This activated pathway produced a rare chlorosalicylic acid unit—3-chloro-6-hydroxy-2-methylbenzoic acid—which was subsequently acylated with L-tryptophan to yield the novel alkaloids Inducamides A, B, and C.
Biosynthetic Pathway of the Inducamides
The biosynthesis of the Inducamide family relies entirely on the successful generation of the 3-chloro-6-hydroxy-2-methylbenzoic acid precursor. The 2-methylsalicylic acid core originates from polyketide biosynthesis (or potentially the shikimate pathway). A dedicated halogenase then selectively chlorinates the aromatic ring at the C-3 position.
Once formed, this rare chlorosalicylic acid acts as an acyl donor, coupling with the α-amino group of L-tryptophan (or 6-chloro-L-tryptophan) to form the amide linkages characteristic of the Inducamides.
Biosynthetic pathway of Inducamides A-C via 3-chloro-6-hydroxy-2-methylbenzoic acid.
Chemical Synthesis and Laboratory Protocols
To confirm the absolute structure of the Inducamides and provide material for biological testing, a robust chemical synthesis of 3-chloro-6-hydroxy-2-methylbenzoic acid was developed by the Sperry group in 2016 . The synthesis relies on the sequential deprotection of methyl 3-chloro-6-methoxy-2-methylbenzoate.
Chemical synthesis workflow of 3-chloro-6-hydroxy-2-methylbenzoic acid.
Step-by-Step Synthetic Methodology
Step 1: Lewis Acid-Mediated Demethylation
Mechanism & Causality: Aluminum trichloride (AlCl₃) acts as a strong, hard Lewis acid. It selectively coordinates with the sterically accessible methoxy oxygen rather than the ester carbonyl. This coordination highly polarizes the O–CH₃ bond, rendering the methyl group susceptible to nucleophilic attack by chloride ions. This chemoselectively cleaves the ether to a phenol without disrupting the methyl ester or the aryl chloride.
Protocol:
Dissolve methyl 3-chloro-6-methoxy-2-methylbenzoate (1.0 equiv, e.g., 84 mg) in anhydrous dichloromethane (CH₂Cl₂, 4 mL) under an inert atmosphere.
Add AlCl₃ (4.0 equiv, 209 mg) in a single portion.
Heat the reaction mixture to reflux for 12 hours.
Self-Validation: Monitor via TLC (Hexanes:EtOAc 4:1). The disappearance of the starting material validates the completion of the ether cleavage.
Quench the reaction carefully with 1 M HCl (10 mL) and extract with CH₂Cl₂ (3 × 10 mL). Dry over Na₂SO₄, filter, and concentrate.
Step 2: Base-Catalyzed Ester Hydrolysis
Mechanism & Causality: The methyl ester is heavily sterically hindered by the adjacent ortho-methyl and ortho-hydroxyl (phenoxide) groups. Standard mild hydrolysis fails; therefore, harsh refluxing conditions with a strong aqueous base (1.4 M NaOH) are required to force the hydroxide nucleophile into the hindered carbonyl carbon, achieving complete saponification.
Protocol:
Suspend the intermediate methyl 3-chloro-6-hydroxy-2-methylbenzoate (1.0 equiv, 80 mg) in aqueous NaOH (1.4 M, 3.8 mL).
Heat the solution to reflux for 2 hours.
Cool to room temperature and wash the aqueous layer with ethyl acetate (10 mL) to remove unreacted organic impurities (discard the organic layer).
Acidify the aqueous phase to pH 2 using 1 M HCl. Causality: Acidification protonates both the carboxylate and the phenoxide, neutralizing the molecule and forcing the precipitation of the target compound.
Extract the acidified aqueous layer with ethyl acetate (3 × 10 mL). Dry the combined organics over Na₂SO₄ and concentrate in vacuo to yield pure 3-chloro-6-hydroxy-2-methylbenzoic acid.
Pharmaceutical Applications and Functionalization
Beyond natural products, 3-chloro-6-hydroxy-2-methylbenzoic acid is a highly valued scaffold in medicinal chemistry. According to patents filed by Novo Nordisk , the compound is utilized to synthesize haloalkylsulfone-substituted chemical uncouplers. These mitochondrial uncouplers increase energy expenditure and are investigated for the treatment of metabolic disorders, including obesity, dyslipidemia, and type 2 diabetes.
In these synthetic routes, the compound undergoes electrophilic aromatic bromination (using Br₂ in acetic acid) to yield 3-bromo-5-chloro-2-hydroxy-6-methylbenzoic acid. The newly installed bromide serves as a handle for Suzuki-Miyaura cross-coupling with phenylboronic acids, demonstrating the scaffold's versatility for generating complex, multi-substituted biphenyl systems.
Quantitative Data Summaries
To facilitate rapid reference for synthetic planning and analytical verification, the physicochemical properties and synthetic parameters are summarized below.
Table 1: Physicochemical Properties of the Target Compound
Title: Inducamides A–C, Chlorinated Alkaloids from an RNA Polymerase Mutant Strain of Streptomyces sp.
Source: Organic Letters, 2014, 16(21), 5659–5661.
URL: [Link]
Source: Google Patents (Novo Nordisk A/S)
Title: Synthesis of Inducamides A and B
Source: Journal of Natural Products, 2016, 79(3), 519–522.
URL: [Link]
Exploratory
Spectroscopic Profile of 3-Chloro-6-hydroxy-2-methylbenzoic Acid: A Technical Guide
This technical guide provides a comprehensive analysis of the predicted spectroscopic data for 3-Chloro-6-hydroxy-2-methylbenzoic acid, a molecule of interest in medicinal chemistry and organic synthesis. In the absence...
Author: BenchChem Technical Support Team. Date: April 2026
This technical guide provides a comprehensive analysis of the predicted spectroscopic data for 3-Chloro-6-hydroxy-2-methylbenzoic acid, a molecule of interest in medicinal chemistry and organic synthesis. In the absence of direct experimental spectra in publicly available databases, this document leverages established principles of nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS) to construct a detailed and scientifically grounded predictive profile. This guide is intended for researchers, scientists, and drug development professionals, offering insights into the structural elucidation of this and related substituted benzoic acid derivatives.
Molecular Structure and Overview
3-Chloro-6-hydroxy-2-methylbenzoic acid is an aromatic carboxylic acid with a substitution pattern that gives rise to a unique electronic and structural environment. The interplay of the electron-withdrawing chloro and carboxylic acid groups with the electron-donating hydroxyl and methyl groups dictates its characteristic spectroscopic features. Understanding these features is paramount for its unambiguous identification and characterization.
Caption: Molecular Structure of 3-Chloro-6-hydroxy-2-methylbenzoic acid.
Predicted ¹H NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for elucidating the structure of organic molecules by providing information about the chemical environment of hydrogen nuclei (protons). The predicted ¹H NMR spectrum of 3-Chloro-6-hydroxy-2-methylbenzoic acid in a typical deuterated solvent like DMSO-d₆ would exhibit distinct signals for the aromatic protons, the methyl protons, the carboxylic acid proton, and the hydroxyl proton. The chemical shifts are influenced by the electronic effects of the various substituents on the benzene ring.[1]
A standard protocol for acquiring a ¹H NMR spectrum would involve the following steps:
Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆). The choice of solvent is critical as it can influence the chemical shifts of labile protons.
Data Acquisition: Transfer the solution to a 5 mm NMR tube. The spectrum would be acquired on a 400 MHz or higher field spectrometer.
Data Processing: The raw data (Free Induction Decay) is Fourier transformed, phased, and baseline corrected to obtain the final spectrum.[2]
Predicted ¹H NMR Data
Proton
Predicted Chemical Shift (δ, ppm)
Multiplicity
Coupling Constant (J, Hz)
Rationale
Ar-H (H4)
7.0 - 7.3
Doublet
8-9
This proton is ortho to the chloro group and meta to the hydroxyl and methyl groups. The electron-withdrawing nature of the adjacent chloro group will cause a downfield shift. It will be coupled to H5.
Ar-H (H5)
6.8 - 7.1
Doublet
8-9
This proton is ortho to the hydroxyl group and meta to the chloro and carboxylic acid groups. The electron-donating hydroxyl group will cause an upfield shift relative to H4. It will be coupled to H4.
-CH₃
2.1 - 2.4
Singlet
N/A
The methyl group is ortho to the carboxylic acid and hydroxyl groups. Its chemical shift is in the typical range for an aromatic methyl group.
-COOH
10.0 - 13.0
Singlet (broad)
N/A
The carboxylic acid proton is highly deshielded and often appears as a broad singlet due to hydrogen bonding and exchange with trace amounts of water in the solvent.[1]
-OH
9.0 - 11.0
Singlet (broad)
N/A
The phenolic hydroxyl proton is also deshielded and will likely appear as a broad singlet due to hydrogen bonding.
Predicted ¹³C NMR Spectroscopy
¹³C NMR spectroscopy provides information about the carbon skeleton of a molecule. Each unique carbon atom in a molecule gives a distinct signal. The chemical shifts in ¹³C NMR are also highly sensitive to the electronic environment.
Sample Preparation: A higher concentration of the sample is typically required for ¹³C NMR, around 20-50 mg in 0.6-0.7 mL of deuterated solvent.
Data Acquisition: The spectrum is acquired on a spectrometer, often at a frequency of 100 or 125 MHz. Proton decoupling is commonly used to simplify the spectrum to single lines for each carbon.
Data Processing: Similar to ¹H NMR, the raw data is processed to yield the final spectrum.
Predicted ¹³C NMR Data
Carbon
Predicted Chemical Shift (δ, ppm)
Rationale
-COOH
168 - 172
The carbonyl carbon of the carboxylic acid is highly deshielded due to the two adjacent oxygen atoms.[3]
C-6 (-OH)
155 - 160
The carbon atom attached to the hydroxyl group is significantly deshielded due to the electronegativity of the oxygen atom.
C-3 (-Cl)
130 - 135
The carbon atom bonded to the chlorine atom will be deshielded.
C-1
135 - 140
This quaternary carbon is attached to the carboxylic acid group and the methyl group.
C-2 (-CH₃)
120 - 125
This quaternary carbon is attached to the methyl group.
C-4
125 - 130
The chemical shift of this aromatic carbon is influenced by the adjacent chloro and hydroxyl groups.
C-5
115 - 120
This aromatic carbon is ortho to the hydroxyl group and will be shielded.
-CH₃
15 - 20
The methyl carbon will appear in the typical upfield region for an aromatic methyl group.[4]
Predicted Infrared (IR) Spectroscopy
Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which causes molecular vibrations.
Sample Preparation: A small amount of the solid sample can be analyzed directly using an Attenuated Total Reflectance (ATR) accessory. Alternatively, a KBr pellet can be prepared by mixing the sample with potassium bromide and pressing it into a disk.
Data Acquisition: The spectrum is recorded using an FTIR spectrometer. A background spectrum is typically recorded first and subtracted from the sample spectrum.
Predicted IR Data
Functional Group
Predicted Absorption Range (cm⁻¹)
Vibration
Rationale
O-H (Carboxylic Acid)
3300 - 2500 (broad)
Stretching
The broadness is due to intermolecular hydrogen bonding.[6]
O-H (Phenol)
3500 - 3200 (broad)
Stretching
This broad absorption is also due to hydrogen bonding.
C-H (Aromatic)
3100 - 3000
Stretching
Typical for C-H bonds on a benzene ring.
C=O (Carboxylic Acid)
1710 - 1680
Stretching
The carbonyl stretch is a strong, sharp absorption. Conjugation with the aromatic ring lowers the frequency.
C=C (Aromatic)
1600 - 1450
Stretching
These absorptions are characteristic of the aromatic ring.[7]
C-O
1320 - 1210
Stretching
Associated with the carboxylic acid and phenol groups.[6]
C-Cl
800 - 600
Stretching
The position of this band can be indicative of the substitution pattern.
Predicted Mass Spectrometry
Mass spectrometry (MS) is an analytical technique that ionizes chemical species and sorts the ions based on their mass-to-charge ratio. It provides information about the molecular weight and the fragmentation pattern of a molecule.
Sample Introduction: The sample is typically introduced into the mass spectrometer via a direct insertion probe or after separation by gas chromatography (GC) or liquid chromatography (LC).
Ionization: Electron Ionization (EI) or Electrospray Ionization (ESI) are common methods. ESI is a softer ionization technique that often preserves the molecular ion.[8]
Mass Analysis: The ions are separated by a mass analyzer (e.g., quadrupole, time-of-flight) and detected.
Predicted Mass Spectrometry Data (Electron Ionization)
The molecular weight of 3-Chloro-6-hydroxy-2-methylbenzoic acid is 186.59 g/mol . The mass spectrum is expected to show a molecular ion peak (M⁺) at m/z 186 and an M+2 peak at m/z 188 with an intensity of about one-third of the M⁺ peak, which is characteristic of a molecule containing one chlorine atom.
Predicted Fragmentation Pathway
Aromatic carboxylic acids typically undergo characteristic fragmentation patterns.[9]
Caption: Predicted major fragmentation pathway of 3-Chloro-6-hydroxy-2-methylbenzoic acid in EI-MS.
Loss of a hydroxyl radical (-OH): A common fragmentation pathway for benzoic acids is the loss of the hydroxyl radical from the carboxylic acid group, leading to a fragment ion at m/z 169.
Loss of water (-H₂O): Due to the ortho hydroxyl and methyl groups, an "ortho effect" can lead to the elimination of a water molecule, resulting in a fragment at m/z 168.[9][10]
Loss of a carboxyl radical (-COOH): Cleavage of the bond between the aromatic ring and the carboxylic acid group would result in a fragment at m/z 141.
Decarbonylation: The fragment at m/z 169 can further lose a molecule of carbon monoxide (CO) to form an ion at m/z 141. The fragment at m/z 141 could also lose CO to give an ion at m/z 113.
Conclusion
This technical guide presents a detailed, predictive spectroscopic analysis of 3-Chloro-6-hydroxy-2-methylbenzoic acid based on established principles and data from analogous compounds. The predicted ¹H NMR, ¹³C NMR, IR, and MS data provide a comprehensive spectroscopic fingerprint that can be used to guide the identification and characterization of this molecule in a research setting. While these predictions are based on sound scientific reasoning, experimental verification remains the gold standard for structural elucidation.
Uncharted Territory: The Elusive Mechanism of Action of 3-Chloro-6-hydroxy-2-methylbenzoic Acid
A comprehensive search of the current scientific literature reveals a significant knowledge gap regarding the specific mechanism of action of 3-Chloro-6-hydroxy-2-methylbenzoic acid. At present, there are no available st...
Author: BenchChem Technical Support Team. Date: April 2026
A comprehensive search of the current scientific literature reveals a significant knowledge gap regarding the specific mechanism of action of 3-Chloro-6-hydroxy-2-methylbenzoic acid. At present, there are no available studies detailing its biological activities, cellular targets, or the signaling pathways it may modulate. This indicates that the pharmacological profile of this particular compound remains an unexplored area of research.
While an in-depth technical guide on the core mechanism of 3-Chloro-6-hydroxy-2-methylbenzoic acid cannot be constructed based on existing data, the broader family of benzoic acid derivatives has been the subject of extensive investigation. These studies offer a foundational understanding of the potential biological activities that molecules with similar structural motifs may possess. It is crucial to emphasize that the following information pertains to related compounds and should not be directly extrapolated to 3-Chloro-6-hydroxy-2-methylbenzoic acid without dedicated experimental validation.
Insights from Structurally Related Benzoic Acid Derivatives
The biological effects of benzoic acid derivatives are largely dictated by the nature and position of the substituents on the benzene ring. The presence of hydroxyl (-OH), chloro (-Cl), and methyl (-CH₃) groups can significantly influence a compound's physicochemical properties and its interactions with biological systems.
General Biological Activities of Hydroxybenzoic Acids
Hydroxybenzoic acids are a well-studied class of phenolic compounds with a wide array of documented biological activities. These often include:
Antioxidant Effects: The hydroxyl group can donate a hydrogen atom to neutralize free radicals, thus mitigating oxidative stress.
Anti-inflammatory Properties: Some hydroxybenzoic acid derivatives have been shown to modulate inflammatory pathways.[1]
Antimicrobial Activity: The acidic nature and lipophilicity of these compounds can contribute to their ability to disrupt microbial cell membranes and inhibit growth.[1]
Influence of Halogenation
The introduction of a chlorine atom to the benzoic acid scaffold can enhance its biological activity. For instance, a study on benzoic acid derivatives isolated from the fungus Bjerkandera adusta identified 3-chloro-4-methoxybenzoic acid as a potent activator of the autophagy-lysosome pathway, a key cellular protein degradation system. This compound demonstrated a strong interaction with the enzymes cathepsin B and L. It is important to note that this compound is an isomer of the requested molecule and possesses a methoxy group instead of a hydroxyl group.
Potential for Enzyme Inhibition
Benzoic acid derivatives have been explored as inhibitors of various enzymes. For example, certain novel benzoic acid derivatives have been synthesized and evaluated as multi-target inhibitors of acetylcholinesterase (AChE) and human carbonic anhydrases (hCAs), which are therapeutic targets for Alzheimer's disease.
Future Directions and the Path Forward
The absence of specific data on 3-Chloro-6-hydroxy-2-methylbenzoic acid underscores the vast opportunities that remain in the field of medicinal chemistry and drug discovery. To elucidate the mechanism of action of this compound, a systematic series of investigations would be required.
Proposed Experimental Workflow
A hypothetical research program to characterize the biological activity of 3-Chloro-6-hydroxy-2-methylbenzoic acid would likely involve the following stages:
Initial High-Throughput Screening: The compound would be tested against a diverse panel of biological targets, including various receptors, enzymes, and cell lines, to identify any potential "hits" or preliminary activities.
Target Identification and Validation: If the initial screening yields promising results, further studies would be conducted to identify the specific molecular target(s) of the compound. Techniques such as affinity chromatography, proteomics, and genetic approaches could be employed.
Mechanism of Action Studies: Once a target is validated, detailed biochemical and cellular assays would be performed to understand how the compound modulates the target's function and the downstream signaling pathways involved.
In Vivo Efficacy and Safety Profiling: The compound's therapeutic potential and safety profile would be evaluated in animal models of relevant diseases.
The following diagram illustrates a generalized workflow for characterizing the mechanism of action of a novel compound.
Caption: A generalized workflow for the discovery and characterization of a novel bioactive compound.
Conclusion
References
There are no specific references available for the mechanism of action of 3-Chloro-6-hydroxy-2-methylbenzoic acid. The following references pertain to the general biological activities of related benzoic acid derivatives.
Borges, A., Ferreira, C., Saavedra, M. J., & Simões, M. (2013). A Comprehensive Review on Biological Activities of P-Hydroxy Benzoic Acid and Its Derivatives. Journal of Chemical and Pharmaceutical Research, 5(9), 1-8.
A Technical Guide to the Potential Derivatives of 3-Chloro-6-hydroxy-2-methylbenzoic acid
For Researchers, Scientists, and Drug Development Professionals Abstract 3-Chloro-6-hydroxy-2-methylbenzoic acid is a versatile scaffold in medicinal chemistry and materials science, offering multiple reactive sites for...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
3-Chloro-6-hydroxy-2-methylbenzoic acid is a versatile scaffold in medicinal chemistry and materials science, offering multiple reactive sites for derivatization. This technical guide provides an in-depth exploration of the potential derivatives of this molecule, focusing on the strategic modification of its carboxylic acid, hydroxyl, and aromatic ring functionalities. The narrative synthesizes theoretical principles with practical, field-proven insights, detailing experimental protocols and the causal reasoning behind methodological choices. Each protocol is designed as a self-validating system, supported by authoritative references to ensure scientific integrity. This guide aims to empower researchers and drug development professionals to unlock the full synthetic potential of this valuable chemical entity.
Introduction: The Strategic Value of 3-Chloro-6-hydroxy-2-methylbenzoic acid
3-Chloro-6-hydroxy-2-methylbenzoic acid is a substituted aromatic carboxylic acid with a unique combination of functional groups that make it an attractive starting material for the synthesis of a diverse array of chemical entities.[1] Its structure, featuring a carboxylic acid, a hydroxyl group, and a chlorinated and methylated benzene ring, provides a rich platform for chemical modification.[2] The interplay of these groups governs the molecule's reactivity and provides multiple avenues for creating derivatives with potentially valuable biological activities or material properties.[3][4] Derivatives of similar hydroxybenzoic acids have shown a range of biological effects, including antimicrobial, anti-inflammatory, and antioxidant properties.[5][6][7]
This guide will systematically explore the derivatization potential of 3-Chloro-6-hydroxy-2-methylbenzoic acid by dissecting the reactivity of each functional component and providing detailed protocols for key transformations.
Core Reactivity and Synthetic Strategy
The synthetic potential of 3-Chloro-6-hydroxy-2-methylbenzoic acid stems from the distinct reactivity of its three key functional regions:
The Carboxylic Acid Group (-COOH): This primary site for modification can be readily converted into esters, amides, and acid chlorides, allowing for the introduction of a wide variety of substituents.[3]
The Hydroxyl Group (-OH): The phenolic hydroxyl group can be transformed into ethers or esters, providing another avenue for structural diversification. Its acidity also plays a role in the overall reactivity of the molecule.
The Aromatic Ring: The benzene ring can undergo electrophilic aromatic substitution, although the existing substituents will direct the position of new functional groups.[8][9] The chloro-substituent also opens the door for metal-catalyzed cross-coupling reactions.[3]
A logical synthetic approach involves the selective modification of one functional group while potentially protecting others to avoid unwanted side reactions. The choice of reagents and reaction conditions is paramount to achieving the desired outcome.
Derivatization of the Carboxylic Acid Group
The carboxylic acid moiety is often the first target for derivatization due to its high reactivity and the straightforward nature of many of its transformations.
Esterification: Tuning Lipophilicity and Bioavailability
Esterification is a fundamental transformation that can modulate the lipophilicity, solubility, and pharmacokinetic properties of a molecule.
This classic acid-catalyzed esterification is a cost-effective method, particularly for simple alcohols.[10]
Protocol: Synthesis of Methyl 3-Chloro-6-hydroxy-2-methylbenzoate
Reaction Setup: In a round-bottom flask equipped with a reflux condenser, suspend 3-Chloro-6-hydroxy-2-methylbenzoic acid (1.0 eq) in a large excess of methanol (serves as both reactant and solvent).
Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 5 mol%).
Reaction: Heat the mixture to reflux and maintain for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).
Work-up: After completion, cool the reaction mixture and remove the excess methanol under reduced pressure.
Purification: Dissolve the residue in an appropriate organic solvent (e.g., ethyl acetate) and wash with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a brine wash. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude ester. Further purification can be achieved by column chromatography or recrystallization.[11][12]
Causality: The strong acid protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol.[10] The large excess of alcohol drives the equilibrium towards the product side.
Amidation: Building Blocks for Bioactive Molecules
Amide bond formation is one of the most important reactions in medicinal chemistry, as the amide functional group is a key component of many pharmaceuticals.[13]
Conversion of the carboxylic acid to a more reactive acyl chloride is a common and effective strategy for amide synthesis.[14][]
Protocol: Synthesis of 3-Chloro-6-hydroxy-2-methyl-N-phenylbenzamide
Acyl Chloride Formation: In a fume hood, gently reflux a solution of 3-Chloro-6-hydroxy-2-methylbenzoic acid (1.0 eq) in thionyl chloride (SOCl₂) for 1-2 hours. The excess thionyl chloride can be removed by distillation.
Amidation: Dissolve the resulting crude acyl chloride in a dry, inert solvent like dichloromethane (DCM). Cool the solution in an ice bath.
Amine Addition: Slowly add a solution of aniline (1.0 eq) and a non-nucleophilic base such as triethylamine (1.1 eq) in DCM to the cooled acyl chloride solution.
Reaction: Stir the reaction mixture at room temperature until completion (monitored by TLC).
Work-up and Purification: Wash the reaction mixture with dilute HCl, followed by saturated sodium bicarbonate solution, and finally brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The crude amide can be purified by recrystallization or column chromatography.[16][17]
Causality: Thionyl chloride converts the carboxylic acid into a highly electrophilic acyl chloride. The amine then acts as a nucleophile, attacking the carbonyl carbon of the acyl chloride to form the amide.[14][] The base is added to neutralize the HCl generated during the reaction.
Caption: Workflow for Acyl Chloride-Mediated Amidation.
Derivatization of the Hydroxyl Group
The phenolic hydroxyl group offers another point of modification, primarily through etherification and esterification.
Williamson Ether Synthesis: Introducing Diverse Alkyl Groups
The Williamson ether synthesis is a robust method for forming ethers from an alkoxide and a primary alkyl halide.[18][19]
Protocol: Synthesis of 3-Chloro-6-methoxy-2-methylbenzoic acid
Alkoxide Formation: Dissolve 3-Chloro-6-hydroxy-2-methylbenzoic acid (1.0 eq) in a suitable solvent such as acetone. Add a base like anhydrous potassium carbonate (K₂CO₃, >2.0 eq) to deprotonate both the hydroxyl and carboxylic acid groups.
Alkyl Halide Addition: Add an alkylating agent, for example, methyl iodide (CH₃I, >1.0 eq), to the mixture.
Reaction: Reflux the reaction mixture for several hours, monitoring by TLC.
Work-up: After the reaction is complete, filter off the inorganic salts and evaporate the solvent.
Hydrolysis and Purification: The initial product will be the methyl ester of the ether. To obtain the carboxylic acid, the crude product can be hydrolyzed using a base like sodium hydroxide, followed by acidification.[20] The final product can be purified by recrystallization.
Causality: The base deprotonates the phenolic hydroxyl group to form a more nucleophilic phenoxide ion. This ion then displaces the halide from the alkyl halide in an Sₙ2 reaction to form the ether.[18][19]
Caption: Williamson Ether Synthesis Workflow.
Modification of the Aromatic Ring
The aromatic ring itself can be functionalized through electrophilic aromatic substitution, although the directing effects of the existing substituents must be considered.
Electrophilic Aromatic Substitution: Introducing New Functional Groups
The hydroxyl and methyl groups are activating and ortho-, para-directing, while the chloro and carboxylic acid groups are deactivating and meta-directing. The overall outcome of an electrophilic aromatic substitution will depend on the interplay of these effects and the reaction conditions.[8][9][21][22][23]
Potential Reactions:
Nitration: Introduction of a nitro group (-NO₂) using a mixture of nitric acid and sulfuric acid.[21]
Halogenation: Further halogenation (e.g., bromination) using a halogen and a Lewis acid catalyst.[21]
Sulfonation: Introduction of a sulfonic acid group (-SO₃H) using fuming sulfuric acid.[8]
Friedel-Crafts Acylation/Alkylation: Introduction of an acyl or alkyl group, although the deactivating nature of the ring may require harsh conditions.[9]
Experimental Considerations:
Due to the complex substitution pattern, electrophilic aromatic substitution on this substrate may lead to a mixture of isomers. Careful optimization of reaction conditions and thorough purification are crucial.
Potential Applications and Future Directions
The derivatives of 3-Chloro-6-hydroxy-2-methylbenzoic acid hold promise in various fields. In drug discovery, these novel compounds can be screened for a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, and anticancer properties.[4][24] In materials science, they could serve as monomers for polymers with specific thermal or optical properties.[3]
The synthetic pathways outlined in this guide provide a solid foundation for the exploration of this chemical space. Future work could focus on more advanced transformations, such as metal-catalyzed cross-coupling reactions at the chloro-position to introduce new carbon-carbon or carbon-heteroatom bonds.
Conclusion
3-Chloro-6-hydroxy-2-methylbenzoic acid is a highly versatile and valuable starting material for chemical synthesis. By strategically targeting its carboxylic acid, hydroxyl, and aromatic ring functionalities, a vast library of derivatives can be accessed. This guide has provided a comprehensive overview of the key synthetic transformations, complete with detailed protocols and mechanistic insights. It is our hope that this resource will inspire and enable researchers to further explore the potential of this fascinating molecule.
References
Vertex AI Search. Exploring the Reactivity of 3-Chloro-4-methylbenzoic Acid in Advanced Organic Synthesis.
Williamson Ether Synthesis. The Williamson Ether Synthesis.
Zhang, et al. A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid.
A Detailed Protocol for the Synthesis of 3-Chloro-6-hydroxy-2-methylbenzoic Acid via Kolbe-Schmitt Reaction
An Application Note for the Synthesis of 3-Chloro-6-hydroxy-2-methylbenzoic Acid For researchers and professionals in drug development, the synthesis of substituted benzoic acids is a fundamental process. This document p...
Author: BenchChem Technical Support Team. Date: April 2026
An Application Note for the Synthesis of 3-Chloro-6-hydroxy-2-methylbenzoic Acid
For researchers and professionals in drug development, the synthesis of substituted benzoic acids is a fundamental process. This document provides a comprehensive guide to the synthesis of 3-Chloro-6-hydroxy-2-methylbenzoic acid, a potentially valuable intermediate in the creation of novel chemical entities. The protocol detailed below is based on the principles of the Kolbe-Schmitt reaction, a well-established method for the carboxylation of phenols.
Introduction and Background
3-Chloro-6-hydroxy-2-methylbenzoic acid is an aromatic compound featuring chloro, hydroxyl, methyl, and carboxylic acid functional groups. Its structure makes it a versatile building block in medicinal chemistry and material science. The synthesis strategy presented here is an adaptation of the Kolbe-Schmitt reaction, which involves the carboxylation of a phenoxide salt with carbon dioxide under elevated temperature and pressure. This method is advantageous for its directness and use of readily available reagents. A similar approach has been successfully employed for the synthesis of related compounds like 3,6-dichloro-2-hydroxybenzoic acid[1].
Reaction Scheme and Mechanism
The synthesis of 3-Chloro-6-hydroxy-2-methylbenzoic acid can be achieved from 2-chloro-5-methylphenol through a two-step process: formation of the potassium phenoxide followed by carboxylation.
Step 1: Phenoxide Formation
The acidic proton of the hydroxyl group on 2-chloro-5-methylphenol reacts with a strong base, such as potassium hydroxide (KOH), to form the potassium 2-chloro-5-methylphenoxide salt. This step is crucial as it activates the aromatic ring for electrophilic attack by carbon dioxide.
Step 2: Kolbe-Schmitt Carboxylation
The generated phenoxide is then subjected to a stream of carbon dioxide under pressure and heat. The CO2 acts as an electrophile, and the aromatic ring undergoes electrophilic substitution, preferentially at the ortho position to the hydroxyl group, to yield the desired carboxylated product.
Reaction Mechanism Workflow
Caption: Workflow of the Kolbe-Schmitt Synthesis.
Detailed Synthesis Protocol
This protocol is designed for the synthesis of 3-Chloro-6-hydroxy-2-methylbenzoic acid on a laboratory scale.
Materials and Reagents
Reagent/Material
Formula
Molar Mass ( g/mol )
Amount
Notes
2-Chloro-5-methylphenol
C7H7ClO
142.58
14.26 g (0.1 mol)
Starting material
Potassium Hydroxide (KOH)
KOH
56.11
6.17 g (0.11 mol)
85% purity assumed
Xylene
C8H10
106.16
150 mL
Solvent
Carbon Dioxide (CO2)
CO2
44.01
As needed
High-pressure cylinder
Hydrochloric Acid (HCl)
HCl
36.46
As needed
37% concentrated
Deionized Water
H2O
18.02
As needed
For workup
Equipment
500 mL three-necked round-bottom flask
Dean-Stark apparatus
Reflux condenser
High-pressure autoclave (Parr reactor or similar)
Mechanical stirrer
Heating mantle
Standard laboratory glassware
Experimental Procedure
Step 1: Preparation of Potassium 2-chloro-5-methylphenoxide
To a 500 mL three-necked flask equipped with a mechanical stirrer, Dean-Stark apparatus, and a reflux condenser, add 2-chloro-5-methylphenol (14.26 g, 0.1 mol), potassium hydroxide (6.17 g, approx. 0.1 mol assuming 85% purity), and 150 mL of xylene.
Heat the mixture to reflux (approximately 140-145°C) with vigorous stirring.
Collect the water generated during the reaction in the Dean-Stark trap. Continue refluxing until no more water is collected (approximately 2-3 hours).
After complete water removal, cool the resulting slurry of potassium 2-chloro-5-methylphenoxide in xylene to room temperature.
Step 2: Carboxylation Reaction
Transfer the phenoxide slurry to a high-pressure autoclave.
Seal the autoclave and purge it with nitrogen gas, followed by a purge with carbon dioxide to remove any residual air.
Pressurize the autoclave with carbon dioxide to an initial pressure of 5 MPa.
Begin stirring and heat the reactor to 145-150°C. The pressure will increase with temperature. Maintain the pressure at approximately 6-8 MPa by adding more CO2 if necessary.
Hold the reaction at this temperature and pressure for 10-12 hours.
After the reaction is complete, cool the autoclave to room temperature and carefully vent the excess carbon dioxide.
Step 3: Workup and Purification
Transfer the reaction mixture from the autoclave to a beaker.
Add approximately 100 mL of water to the mixture to dissolve the potassium salt of the product.
Separate the aqueous layer from the organic (xylene) layer using a separatory funnel.
Wash the organic layer with a small amount of water and combine the aqueous extracts.
Cool the combined aqueous phase in an ice bath and slowly acidify with concentrated hydrochloric acid with stirring until the pH is approximately 1-2.
A precipitate of 3-Chloro-6-hydroxy-2-methylbenzoic acid will form.
Collect the solid product by vacuum filtration and wash the filter cake with cold deionized water.
Dry the product in a vacuum oven at 60-70°C to a constant weight.
Characterization
The identity and purity of the synthesized 3-Chloro-6-hydroxy-2-methylbenzoic acid should be confirmed using standard analytical techniques:
Melting Point: Determine the melting point of the dried solid and compare it to literature values if available.
NMR Spectroscopy (¹H and ¹³C): Dissolve a small sample in a suitable deuterated solvent (e.g., DMSO-d6 or CDCl3) to confirm the chemical structure.
Infrared (IR) Spectroscopy: To identify the characteristic functional groups (O-H, C=O, C-Cl).
Mass Spectrometry (MS): To confirm the molecular weight of the compound.
Safety Precautions
All manipulations should be performed in a well-ventilated fume hood.
Personal protective equipment (safety goggles, lab coat, and gloves) must be worn at all times.
Potassium hydroxide is corrosive and should be handled with care.
High-pressure reactions should only be carried out by trained personnel using appropriate safety equipment.
Xylene is flammable and should be kept away from ignition sources.
Conclusion
This application note provides a detailed and practical protocol for the synthesis of 3-Chloro-6-hydroxy-2-methylbenzoic acid. By adapting the well-established Kolbe-Schmitt reaction, this method offers a reliable route to this valuable chemical intermediate. The provided step-by-step instructions and safety guidelines are intended to assist researchers in the successful and safe synthesis of this compound.
References
Process for the preparation of 3-hydroxy-2-methylbenzoic acid and 3-acetoxy-2-methylbenzoic acid.
Synthetic method for 3,6-dichloro-2-hydroxybenzoic acid.
Application Notes and Protocols: The Substituted Chlorohydroxybenzoic Acid Scaffold in Medicinal Chemistry
Introduction The benzoic acid scaffold is a cornerstone of modern medicinal chemistry, serving as the foundation for a vast array of therapeutic agents.[1] Its synthetic tractability and the ability to modulate its prope...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
The benzoic acid scaffold is a cornerstone of modern medicinal chemistry, serving as the foundation for a vast array of therapeutic agents.[1] Its synthetic tractability and the ability to modulate its properties through substitution make it a privileged structure in drug discovery.[1][2] This guide focuses on a specific, highly versatile subclass: chlorohydroxy-substituted benzoic acids, using the exemplary structure of 3-Chloro-6-hydroxy-2-methylbenzoic acid.
While specific data on this exact molecule is limited, the principles governing its functional groups—the carboxylic acid, hydroxyl, chlorine, and methyl groups—are well-established. This document provides a comprehensive overview of how these functionalities are leveraged in drug design, offering field-proven insights, detailed synthetic protocols, and a practical framework for researchers, scientists, and drug development professionals.
Part 1: Strategic Impact of Functional Groups on Molecular Properties
The thoughtful placement of substituents on the benzoic acid ring is a critical strategy in drug design to fine-tune a molecule's physicochemical properties, pharmacokinetics (ADME), and pharmacodynamics (target engagement).
Carboxylic Acid: The acidic proton allows for strong ionic interactions and hydrogen bonds with biological targets. Its pKa can be modulated by adjacent substituents, influencing solubility and cell permeability.
Hydroxyl Group: This group is a powerful hydrogen bond donor and acceptor, crucial for anchoring a ligand within a protein's binding pocket. It also serves as a potential site for metabolic conjugation (e.g., glucuronidation), which can be a key factor in the molecule's half-life.
Chlorine Atom: The "magic chloro" effect in medicinal chemistry is well-documented.[3] Chlorine significantly increases lipophilicity, which can enhance membrane permeability and oral absorption.[4] Its size is comparable to a methyl group, allowing it to occupy specific hydrophobic pockets.[4] Critically, chlorine can form stabilizing halogen bonds—a type of non-covalent interaction with nucleophilic atoms like oxygen or sulfur in protein residues, thereby increasing binding affinity and potency.[5][6]
Methyl Group: The methyl group can serve several roles. It can be used to probe or fill hydrophobic pockets within a target, and its steric bulk can be used to lock the molecule into a specific, more active conformation or to block unwanted metabolic transformations at an adjacent site.
Table 1: Summary of Substituent Effects on Drug Properties
Functional Group
Key Physicochemical Impact
Common Role in Target Interaction
Potential ADME Implication
Carboxylic Acid
Increases acidity (lowers pKa), enhances water solubility.
Forms salt bridges and strong hydrogen bonds with basic residues.
Can limit cell permeability; may be a substrate for transporters.
Hydroxyl Group
Increases polarity, acts as H-bond donor/acceptor.
Anchors ligand via hydrogen bonds to backbone or side chains.
Site for Phase II metabolism (e.g., glucuronidation).
Part 2: Applications in Target-Oriented Drug Design
The chlorohydroxybenzoic acid scaffold is a versatile starting point for developing inhibitors for various enzyme classes, particularly protein kinases, which are critical targets in oncology and immunology.[7][8]
Case Study: A Scaffold for Kinase Inhibition
Many kinase inhibitors are designed to be ATP-competitive, binding to the region where ATP normally docks. The chlorohydroxybenzoic acid core can be strategically elaborated to engage with key features of a kinase ATP-binding site.
Hinge-Binding: The carboxylic acid or hydroxyl group can form crucial hydrogen bonds with the "hinge region" of the kinase, a conserved sequence of amino acids that connects the N- and C-lobes of the enzyme.
Hydrophobic Pockets: The chloro- and methyl-substituted phenyl ring can occupy nearby hydrophobic pockets, enhancing affinity and selectivity.
Solvent Front: The molecule can be derivatized, for instance, via amide coupling at the carboxylic acid, to extend towards the solvent-exposed region, allowing for further optimization of properties like solubility and selectivity.
The diagram below illustrates a hypothetical binding mode for a ligand derived from our scaffold within a kinase active site.
Caption: Hypothetical binding mode of a substituted benzoic acid ligand.
Part 3: Synthetic Protocols and Methodologies
The true power of the 3-Chloro-6-hydroxy-2-methylbenzoic acid scaffold lies in its synthetic accessibility and the ease with which it can be diversified. The carboxylic acid is the primary handle for elaboration, most commonly through amide bond formation.
Protocol 1: Standard Amide Coupling using HATU
This protocol describes the formation of an amide bond between the benzoic acid scaffold and a representative primary amine. HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a highly efficient and widely used coupling reagent.[9]
Materials:
3-Chloro-6-hydroxy-2-methylbenzoic acid (1.0 eq)
Desired primary or secondary amine (1.1 eq)
HATU (1.2 eq)
N,N-Diisopropylethylamine (DIPEA) (3.0 eq)
Anhydrous Dimethylformamide (DMF)
Standard glassware, magnetic stirrer, and an inert atmosphere setup (Nitrogen or Argon)
Procedure:
Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve 3-Chloro-6-hydroxy-2-methylbenzoic acid (1.0 eq) in anhydrous DMF.
Reagent Addition: Add the amine (1.1 eq) to the solution, followed by the dropwise addition of DIPEA (3.0 eq). Stir the mixture for 5 minutes at room temperature.[9]
Coupling: Add HATU (1.2 eq) to the mixture in one portion. The reaction is often accompanied by a slight exotherm and a color change.
Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting benzoic acid is consumed (typically 4-16 hours).[10]
Work-up:
Pour the reaction mixture into a separatory funnel containing ethyl acetate and water.
Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and finally with brine.[10]
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.
Purification: Purify the crude amide product using silica gel column chromatography, typically with a hexane/ethyl acetate gradient.
Overall Synthetic Workflow
The elaboration of a simple building block into a potential lead candidate follows a logical progression. The diagram below outlines this workflow, from the initial scaffold to a diversified library of compounds ready for biological screening.
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Formulation Scientists, and Agrochemical Development Professionals
Document Type: Technical Application Guide & Experimental Protocols
Introduction & Strategic Rationale
In the highly regulated landscape of agrochemical discovery, identifying privileged scaffolds that balance cuticular penetration, target affinity, and metabolic stability is paramount. 3-Chloro-6-hydroxy-2-methylbenzoic acid (CHMBA, CAS: 502847-07-6) has emerged as a high-value intermediate. Originally identified as the rare chlorosalicylic acid biosynthetic precursor to the spirotetronate antibiotic chlorothricin and the inducamide class of alkaloids [1][2], CHMBA is now actively utilized in the synthesis of next-generation bio-fungicides and synthetic auxin herbicides.
Causality of Structural Features (Structure-Activity Relationship)
The specific substitution pattern of CHMBA provides distinct physicochemical advantages over traditional benzoic acid derivatives:
2-Methyl Group (Steric Shielding): Acts as a steric block against rapid hydroxylation by plant cytochrome P450 monooxygenases (e.g., CYP76 family). This rationally extends the half-life of the active ingredient in the field.
3-Chloro Group (Lipophilicity & Binding): Enhances the overall LogP, facilitating superior penetration through the waxy cuticles of target weeds or fungal cell walls. The halogen also heavily dictates binding affinity in hydrophobic receptor pockets.
6-Hydroxy Group (Synthetic Handle): Provides a highly reactive site for O-alkylation or esterification, allowing scientists to tune the molecule's systemic mobility (phloem vs. xylem transport) without disrupting the core binding pharmacophore.
Physicochemical Profiling
Table 1: Comparative Profiling of CHMBA vs. Traditional Auxin Scaffolds
Property
CHMBA (CAS 502847-07-6)
Dicamba (Reference Standard)
Agrochemical Design Rationale
Molecular Formula
C₈H₇ClO₃
C₈H₆Cl₂O₃
Replacement of C2-Cl with C2-CH₃ alters receptor pocket fit and degradation kinetics.
Estimated LogP
~2.4
~2.2
The slightly higher lipophilicity of CHMBA enhances foliar uptake.
pKa
~3.0
2.9
Maintains the ion-trapping mechanism necessary for phloem loading and systemic mobility.
Reactive Sites
Carboxyl (-COOH), Phenolic (-OH)
Carboxyl (-COOH)
The free phenolic OH in CHMBA allows for the synthesis of diverse ether-linked prodrugs.
Application Workflow 1: Synthesis of Inducamide-Class Bio-Fungicides
Context: Inducamides are a family of chlorinated alkaloids isolated from RNA polymerase mutant strains of Streptomyces sp., exhibiting potent antimicrobial and antifungal properties [2][4]. Synthesizing inducamide analogs using CHMBA as the primary building block allows for the rapid generation of novel bio-fungicide libraries [1].
Fig 1. Synthetic workflow for Inducamide A analogs using CHMBA as the primary building block.
This protocol is a self-validating system designed to prevent racemization of the chiral amino acid.
Step 1: Activation and Coupling
Reagent Preparation: Dissolve 1.0 eq of CHMBA (186.6 mg, 1.0 mmol) in 5 mL of anhydrous DMF under an inert argon atmosphere.
Activation: Add 1.2 eq of EDC·HCl (230 mg) and 1.2 eq of HOBt (162 mg). Causality: EDC/HOBt is specifically chosen over stronger coupling agents (like HATU) to form a stable active ester intermediate that minimizes the risk of racemization during the subsequent amide bond formation.
Amine Addition: Add 1.0 eq of L-6-chlorotryptophan methyl ester hydrochloride (289 mg, 1.0 mmol) followed by 3.0 eq of DIPEA (520 µL). Causality: DIPEA is a sterically hindered base; it successfully free-bases the amine without causing base-catalyzed epimerization of the tryptophan's chiral center.
Reaction: Stir at room temperature for 12 hours. Monitor via TLC (Hexanes:EtOAc 1:1).
Workup: Quench with 1M HCl (10 mL) to protonate unreacted amines, extract with EtOAc (3 × 15 mL), wash with brine, dry over Na₂SO₄, and concentrate.
Step 2: Ester Hydrolysis
Dissolve the crude intermediate in a 3:1 mixture of THF/H₂O (8 mL).
Add 3.0 eq of LiOH·H₂O (126 mg). Stir at room temperature for 4 hours.
Validation & Quality Control: Acidify the aqueous layer to pH 2 using 1M HCl. The product will precipitate. Filter and analyze via LC-MS. Self-Validation Check: Ensure the presence of the [M-H]⁻ peak corresponding to the exact mass of the target inducamide analog. Check ¹H NMR for the disappearance of the methyl ester singlet at ~3.7 ppm.
Application Workflow 2: Development of Next-Generation Auxin Herbicides
Context: Synthetic auxins mimic the natural plant hormone indole-3-acetic acid (IAA). By O-alkylating the 6-hydroxy group of CHMBA, researchers can synthesize structural homologs of Dicamba (3,6-dichloro-2-methoxybenzoic acid) that bypass established weed resistance mechanisms.
Fig 2. Mechanism of action for CHMBA-derived auxin-mimic herbicides via the TIR1/AFB pathway.
Experimental Protocol: Selective O-Alkylation
This protocol details the selective etherification of the phenolic hydroxyl group in the presence of the carboxylic acid.
Deprotonation: Dissolve 1.0 eq of CHMBA (186.6 mg, 1.0 mmol) in 5 mL of anhydrous DMF. Add 2.5 eq of anhydrous K₂CO₃ (345 mg). Causality: K₂CO₃ is chosen because its mild basicity is perfectly tuned to deprotonate the phenolic hydroxyl (pKa ~8.0) and the carboxylic acid (pKa ~3.0) without triggering unwanted degradation of the aromatic core.
Alkylation: Add 2.2 eq of an alkyl halide (e.g., Methyl Iodide, 137 µL). Stir at 40°C for 6 hours. This step forms the ester-ether intermediate (e.g., methyl 3-chloro-2-methyl-6-methoxybenzoate).
Saponification (In-situ): To yield the active herbicidal free acid, add 5 mL of 2M NaOH directly to the reaction mixture and heat to 60°C for 2 hours to selectively hydrolyze the methyl ester while leaving the newly formed phenolic ether intact.
Validation & Quality Control: Cool the mixture, extract impurities with diethyl ether (discard organic layer). Acidify the aqueous layer to pH 2 with concentrated HCl. Extract the precipitated active ingredient with EtOAc. Self-Validation Check: TLC should show a single spot with a higher Rf than the starting CHMBA. ¹H NMR must confirm the addition of the O-alkyl protons (e.g., a new singlet at ~3.8 ppm for a methoxy group) and the retention of the carboxylic acid proton (>10 ppm).
Spirotetronate Agrochemicals (Chlorothricin Core)
Beyond direct derivatization, CHMBA is the fundamental aromatic building block for spirotetronate polyketides like chlorothricin [3]. In advanced agrochemical R&D, these complex macrocycles are being investigated for their ability to specifically target cytochrome c reductase in agricultural pests. Formulators utilize synthetic CHMBA to feed mutant Streptomyces strains (precursor-directed biosynthesis) to artificially scale the production of novel spirotetronate bio-pesticides, bypassing the complex total synthesis of the macrocyclic core.
References
Synthesis of Inducamides A and B
Journal of Natural Products (ACS Publications)
URL:[Link]
Inducamides A–C, Chlorinated Alkaloids from an RNA Polymerase Mutant Strain of Streptomyces sp.
Organic Letters (ACS Publications)
URL:[Link]
Spirotetronate Polyketides as Leads in Drug Discovery
Journal of Natural Products (ACS Publications)
URL:[Link]
A Review: Halogenated Compounds from Marine Actinomycetes
Marine Drugs (MDPI)
URL:[Link]
Application
Application and Protocol Guide for the Crystallization of 3-Chloro-6-hydroxy-2-methylbenzoic Acid
For Researchers, Scientists, and Drug Development Professionals Authored by: Senior Application Scientist Abstract This comprehensive guide provides a detailed exploration of crystallization techniques for the purificati...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: Senior Application Scientist
Abstract
This comprehensive guide provides a detailed exploration of crystallization techniques for the purification of 3-Chloro-6-hydroxy-2-methylbenzoic acid. As a crucial downstream process in the synthesis of many active pharmaceutical ingredients (APIs) and fine chemicals, a well-defined crystallization protocol is paramount for achieving the desired purity, crystal habit, and particle size distribution. This document outlines the fundamental principles, systematic solvent screening strategies, and detailed step-by-step protocols for various crystallization methods applicable to this substituted aromatic carboxylic acid. The causality behind experimental choices is explained to empower researchers to adapt and troubleshoot these methods effectively.
Introduction: The Critical Role of Crystallization
3-Chloro-6-hydroxy-2-methylbenzoic acid is a polysubstituted aromatic carboxylic acid, a class of compounds frequently encountered as intermediates in the pharmaceutical and agrochemical industries. The purity of such intermediates is a critical determinant of the final product's quality, safety, and efficacy. Crystallization is a powerful and widely employed technique for the purification of solid organic compounds.[1] It leverages differences in solubility between the target compound and impurities in a given solvent system. A successful crystallization process not only enhances purity but also allows for the control of crystal morphology, which can significantly impact downstream processing, such as filtration, drying, and formulation.
The structure of 3-Chloro-6-hydroxy-2-methylbenzoic acid, featuring a carboxylic acid group, a hydroxyl group, a chloro group, and a methyl group, imparts a unique set of physicochemical properties that must be carefully considered when developing a crystallization protocol. The presence of both a hydrogen bond donor (hydroxyl and carboxylic acid) and acceptor (carbonyl and hydroxyl) suggests the potential for strong intermolecular interactions, which can influence solvent selection and crystal packing.
Physicochemical Properties and Solvent Selection Rationale
Soluble in some organic solvents and aqueous base[3]
3-Chloro-2-hydroxybenzoic acid
184-186
Slightly soluble in water
3-Hydroxy-2-methylbenzoic acid
147
Soluble in ethanol and acetone; limited solubility in water[4]
2-Methyl-5-chlorobenzoic acid
123-125
Soluble in ethanol, ether, and strong alkali; insoluble in water[5]
Based on this data, 3-Chloro-6-hydroxy-2-methylbenzoic acid is expected to be a solid at room temperature with a relatively high melting point. Its solubility is likely to be low in non-polar solvents and higher in polar protic and aprotic solvents, particularly those capable of hydrogen bonding. The acidic nature of the carboxylic acid and the phenolic hydroxyl group dictates that it will be highly soluble in aqueous alkaline solutions.[5][6]
A systematic approach to solvent screening is crucial. The ideal solvent for recrystallization should exhibit high solubility for the target compound at elevated temperatures and low solubility at ambient or sub-ambient temperatures.[7]
Recommended Solvents for Screening:
Alcohols (Methanol, Ethanol, Isopropanol): Good starting point due to their ability to engage in hydrogen bonding.
Ketones (Acetone, Methyl Ethyl Ketone): Polar aprotic solvents that can dissolve a wide range of organic compounds.
Esters (Ethyl Acetate): Medium polarity solvent.
Aromatic Hydrocarbons (Toluene): May be suitable, especially in mixed solvent systems.
Water: Due to the presence of polar functional groups, aqueous mixtures should be explored.
Acetic Acid: Often a good solvent for aromatic carboxylic acids.[6]
Crystallization Protocols
The following protocols are designed to be robust and adaptable. It is recommended to start with a small-scale experiment (e.g., 50-100 mg) to determine the optimal conditions before scaling up.
Protocol 1: Cooling Crystallization from a Single Solvent
This is the most common and straightforward crystallization technique.[8]
Rationale: This method relies on the principle that the solubility of the compound decreases as the temperature of the solution is lowered, leading to supersaturation and subsequent crystal formation. Slow cooling is essential for the formation of large, high-purity crystals.[8]
Step-by-Step Methodology:
Dissolution: Place the crude 3-Chloro-6-hydroxy-2-methylbenzoic acid in a suitable flask (e.g., an Erlenmeyer flask). Add a small amount of the chosen solvent (e.g., ethanol).
Heating: Gently heat the mixture with stirring (e.g., on a hot plate with a magnetic stirrer). Continue to add the solvent portion-wise until the solid is completely dissolved at or near the boiling point of the solvent. It is crucial to use the minimum amount of hot solvent to ensure a good yield.[7]
Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration using a pre-heated funnel and fluted filter paper to remove them.
Cooling: Allow the hot, saturated solution to cool slowly to room temperature. Covering the flask can slow down the cooling rate.[9]
Ice Bath: Once the solution has reached room temperature and crystal formation has ceased, place the flask in an ice bath for at least 30 minutes to maximize the yield of crystals.[8]
Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[10]
Washing: Wash the crystals with a small amount of the cold solvent to remove any residual mother liquor.
Drying: Dry the purified crystals in a vacuum oven at an appropriate temperature.
Protocol 2: Anti-Solvent Addition Crystallization
Rationale: This method is useful when a suitable single solvent cannot be identified. It involves dissolving the compound in a "good" solvent in which it is highly soluble, and then adding a "poor" solvent (the anti-solvent) in which it is sparingly soluble to induce precipitation.
Step-by-Step Methodology:
Dissolution: Dissolve the crude 3-Chloro-6-hydroxy-2-methylbenzoic acid in a minimum amount of a "good" solvent (e.g., acetone or ethanol) at room temperature.
Anti-Solvent Addition: Slowly add a "poor" solvent (e.g., water or heptane) to the solution with stirring until the solution becomes slightly turbid, indicating the onset of precipitation.
Crystal Growth: Gently warm the turbid solution until it becomes clear again. Then, allow the solution to cool slowly to room temperature, followed by an ice bath.
Isolation and Drying: Follow steps 6-8 from Protocol 1.
Rationale: This technique is particularly effective for acidic or basic compounds. It exploits the significant difference in solubility of the ionized and neutral forms of the compound. For a carboxylic acid, it will be soluble in an aqueous base and insoluble in an acidic solution.[6] This method is excellent for removing neutral impurities.
Step-by-Step Methodology:
Dissolution: Dissolve the crude 3-Chloro-6-hydroxy-2-methylbenzoic acid in a dilute aqueous basic solution (e.g., 1 M NaOH or NaHCO₃) at room temperature.
Extraction of Impurities: Transfer the aqueous solution to a separatory funnel and extract with a water-immiscible organic solvent (e.g., dichloromethane or ethyl acetate) to remove any neutral impurities. Discard the organic layer.
Precipitation: Slowly add a dilute acid (e.g., 1 M HCl) to the aqueous solution with stirring until the pH is acidic (pH ~2-3), causing the purified 3-Chloro-6-hydroxy-2-methylbenzoic acid to precipitate out.
Isolation and Washing: Collect the precipitate by vacuum filtration. Wash the crystals thoroughly with cold deionized water to remove any residual salts.
Drying: Dry the purified crystals in a vacuum oven.
Experimental Workflow and Decision Making
The following diagram illustrates a logical workflow for selecting and optimizing a crystallization method for 3-Chloro-6-hydroxy-2-methylbenzoic acid.
Figure 1. Decision workflow for crystallization method selection.
Troubleshooting Common Crystallization Issues
Problem
Possible Cause(s)
Suggested Solution(s)
No crystals form upon cooling
- Too much solvent was used.- The solution is supersaturated.
- Boil off some of the solvent to increase the concentration.- Scratch the inside of the flask with a glass rod.- Add a seed crystal of the compound.[9]
Oiling out (formation of a liquid instead of solid)
- The boiling point of the solvent is higher than the melting point of the solute.- The rate of cooling is too fast.
- Use a lower boiling point solvent.- Re-heat the solution to dissolve the oil and allow it to cool more slowly.
Low recovery
- Too much solvent was used.- The compound has significant solubility in the cold solvent.- Premature crystallization during hot filtration.
- Use the minimum amount of hot solvent.- Ensure the solution is thoroughly cooled in an ice bath.- Use a pre-heated funnel for hot filtration.
Poor purity
- The rate of cooling was too fast, trapping impurities.- The chosen solvent does not effectively discriminate between the compound and impurities.
- Allow the solution to cool more slowly.- Try a different crystallization solvent or technique (e.g., pH-shift).
Conclusion
The successful crystallization of 3-Chloro-6-hydroxy-2-methylbenzoic acid is an achievable goal through a systematic and well-informed approach. By understanding the physicochemical properties of the molecule and applying the principles of solvent selection and crystallization kinetics, researchers can develop robust and scalable purification protocols. The methods outlined in this guide provide a solid foundation for achieving high-purity crystalline material, which is essential for subsequent stages of research and development.
References
Chempedia. (n.d.). General procedures for the purification of Carboxylic acids. LookChem. Retrieved from [Link]
Google Patents. (n.d.). US9233905B2 - Oxidation and crystallization process for aromatic carboxylic acid production.
PubChem. (n.d.). 3-Chloro-2-methylbenzoic acid. National Center for Biotechnology Information. Retrieved from [Link]
Google Patents. (n.d.). CA2343012A1 - Method for crystallising carboxylic acid.
European Patent Office. (n.d.). EP 1270539 A1 - Process for the preparation of an aromatic carboxylic acid. Google Patents.
ChemBK. (2024, April 9). 3-Chloro-6-methylbenzoic acid. Retrieved from [Link]
University of Massachusetts Boston. (n.d.). Recrystallization 2. Retrieved from [Link]
Wikipedia. (n.d.). 3-Chlorobenzoic acid. Retrieved from [Link]
Royal Society of Chemistry. (n.d.). Supporting information. Retrieved from [Link]
Occidental College. (n.d.). Experiment 9 — Recrystallization. Retrieved from [Link]
Patsnap. (2016, March 9). 3-chloro methyl benzoic acid synthetic method. Eureka. Retrieved from [Link]
Google Patents. (n.d.). US5910605A - Process for the preparation of 3-hydroxy-2-methylbenzoic acid and 3-acetoxy-2-methylbenzoic.
ACS Publications. (2023, February 13). On Comparing Crystal Growth Rates: Para Substituted Carboxylic Acids. Retrieved from [Link]
University of Technology. (n.d.). EXPERIMENT (3) Recrystallization. Retrieved from [Link]
Stenutz. (n.d.). pKa values. Retrieved from [Link]
Chemsrc. (2025, August 25). 3-Chloro-2-hydroxybenzoic acid. Retrieved from [Link]
Google Patents. (n.d.). CN103012123A - Synthetic method for 3,6-dichloro-2-hydroxybenzoic acid.
AIP Publishing. (2013, August 30). IUPAC-NIST Solubility Data Series. 99. Solubility of Benzoic Acid and Substituted Benzoic Acids in Both Neat Organic Solvents and Organic Solvent Mixtures. Retrieved from [Link]
ACS Publications. (2010, October 26). Solubility of Benzoic Acid in Pure Solvents and Binary Mixtures. Retrieved from [Link]
University of California, Davis. (n.d.). Recrystallization of Benzoic Acid. Retrieved from [Link]
Application Note: A Scalable Protocol for the Synthesis of 3-Chloro-6-hydroxy-2-methylbenzoic Acid via Kolbe-Schmitt Carboxylation
Abstract: 3-Chloro-6-hydroxy-2-methylbenzoic acid is a valuable substituted salicylic acid derivative with significant potential as a key intermediate in the development of novel pharmaceuticals and agrochemicals. The ef...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract:
3-Chloro-6-hydroxy-2-methylbenzoic acid is a valuable substituted salicylic acid derivative with significant potential as a key intermediate in the development of novel pharmaceuticals and agrochemicals. The efficient and regioselective introduction of a carboxylic acid group onto the hindered 2-chloro-6-methylphenol precursor presents a significant synthetic challenge, particularly for large-scale production. This application note provides a detailed, robust, and scalable protocol for the synthesis of 3-Chloro-6-hydroxy-2-methylbenzoic acid. The featured methodology is centered on the industrially proven Kolbe-Schmitt reaction, which offers high regioselectivity, operational simplicity, and cost-effectiveness compared to other synthetic strategies. We will explore the critical process parameters, safety considerations for scale-up, and a step-by-step guide from laboratory to pilot-plant scale, including purification and characterization.
Synthetic Strategy and Mechanistic Rationale
The synthesis of substituted benzoic acids can be approached through various methods, including the oxidation of corresponding toluenes, Grignard reactions followed by carboxylation, and directed ortho-metalation. However, for the specific regiochemical requirements and scalability needed for 3-Chloro-6-hydroxy-2-methylbenzoic acid, the Kolbe-Schmitt reaction stands out as the most industrially viable method.[1]
1.1. The Chosen Route: Kolbe-Schmitt Carboxylation
This process involves the direct carboxylation of a phenoxide with carbon dioxide under elevated temperature and pressure.[2][3] The starting material is the commercially available 2-chloro-6-methylphenol .
The overall transformation is as follows:
Step 1: Phenoxide Formation: 2-chloro-6-methylphenol is deprotonated with a strong base, typically sodium hydroxide (NaOH), to form the corresponding sodium phenoxide. The removal of water from this salt is a critical step to ensure high reactivity.[4]
Step 2: Carboxylation: The dry sodium phenoxide is heated under a high pressure of carbon dioxide (CO₂). The phenoxide acts as a nucleophile, attacking the electrophilic CO₂.
Step 3: Work-up and Acidification: The resulting sodium salicylate salt is dissolved in water and then acidified with a strong mineral acid, such as hydrochloric acid (HCl), to precipitate the final product.
1.2. Rationale for Method Selection
Regioselectivity: The Kolbe-Schmitt reaction demonstrates excellent regioselectivity. The phenoxide oxygen atom forms a chelate complex with the sodium ion and the incoming carbon dioxide, which strongly favors electrophilic substitution at the ortho position.[5] In the case of 2-chloro-6-methylphenol, the C6 position is sterically unhindered, directing the carboxylation to the desired location to form the target molecule.
Scalability and Economics: This reaction is a cornerstone of industrial organic synthesis, most famously for the production of salicylic acid from phenol.[2] The starting materials (phenol derivative, NaOH, CO₂) are inexpensive bulk chemicals, and the process can be conducted in large-scale pressure reactors (autoclaves).
Alternative Route Consideration (Directed ortho-Metalation): An alternative laboratory-scale synthesis involves Directed ortho-Metalation (DoM).[6] This method would require protecting the hydroxyl group, followed by reaction with a potent organolithium base (e.g., n-butyllithium) at cryogenic temperatures (–78°C) and subsequent quenching with dry ice (solid CO₂).[7] While offering excellent control, the use of large quantities of pyrophoric organolithium reagents and the need for cryogenic conditions make DoM less economically feasible and more hazardous for industrial scale-up.
1.3. Reaction Mechanism Visualization
The mechanism involves the nucleophilic attack of the electron-rich phenoxide ring on the carbon atom of CO₂. The proximity of the sodium counter-ion helps to coordinate the CO₂ and direct the attack to the ortho position.
Caption: Key stages in the Kolbe-Schmitt synthesis pathway.
Process Parameters and Scale-Up Considerations
Transitioning from a laboratory bench to a pilot or industrial scale requires meticulous control over key process parameters. The success of the Kolbe-Schmitt reaction is highly dependent on the precise management of the reaction environment.
2.1. Critical Parameter Overview
Parameter
Lab Scale (10-100g)
Pilot Scale (1-10kg)
Rationale & Scale-Up Considerations
Temperature
120 - 150 °C
130 - 160 °C
Temperature directly affects reaction rate and regioselectivity. Higher temperatures can favor the formation of the undesired para-isomer.[1] On a larger scale, efficient heat transfer is crucial to maintain a uniform temperature profile and prevent localized overheating.
CO₂ Pressure
5 - 10 bar (70 - 145 psi)
8 - 15 bar (115 - 220 psi)
Sufficient CO₂ pressure is necessary to drive the carboxylation equilibrium towards the product. Higher pressures increase CO₂ concentration in the solid/molten phase. The reactor must be rated for these pressures at the operating temperature.
Reaction Time
4 - 8 hours
6 - 12 hours
Reaction time is dependent on scale, temperature, and pressure. Monitoring CO₂ uptake can indicate reaction completion. On a larger scale, mixing efficiency can impact reaction time.
Agitation/Mixing
Magnetic Stirring
Mechanical Impeller
Vigorous agitation is essential for efficient gas-solid contact between CO₂ and the dry phenoxide powder. Inadequate mixing is a common cause of incomplete reactions on a larger scale.
Anhydrous Conditions
High
Critical
Water reacts with the phenoxide and can significantly reduce the yield.[4] The phenoxide must be dried thoroughly under vacuum before the carboxylation step. This is even more critical at scale where surface area-to-volume ratios are lower.
2.2. Equipment for Scale-Up
Reactor: A high-pressure autoclave, typically constructed from stainless steel or a corrosion-resistant alloy like Hastelloy, is required. The reactor must be equipped with a robust mechanical stirrer, a heating/cooling jacket for precise temperature control, a pressure gauge, a gas inlet, and a rupture disc for safety.
Drying System: An industrial-grade vacuum oven or a reactor with vacuum capability is needed to prepare the anhydrous sodium phenoxide.
2.3. Safety at Scale
High-Pressure Operations: All personnel must be thoroughly trained in the operation of high-pressure equipment. Reactors must be regularly inspected and certified. A blast shield should be used in a laboratory or pilot plant setting.
Chemical Hazards: Sodium hydroxide is highly corrosive. Appropriate Personal Protective Equipment (PPE), including safety goggles, face shields, and chemical-resistant gloves and aprons, is mandatory. The final product is an acidic solid; dust inhalation should be avoided.
Runaway Reactions: Although not common for this reaction type, the initial formation of the phenoxide is exothermic and must be controlled, especially when adding NaOH to the phenol at a large scale.
Detailed Experimental Protocol
This protocol is designed for a 1 kg scale synthesis of the target product. Adjustments to quantities should be made proportionally for different scales.
3.1. Materials and Reagents
Reagent
Molar Mass ( g/mol )
Quantity
Moles
Notes
2-Chloro-6-methylphenol
142.58
1.00 kg
7.01
Purity >99%
Sodium Hydroxide (pellets)
40.00
0.30 kg
7.50
1.07 equivalents
Carbon Dioxide (gas)
44.01
As needed
-
High purity (>99.9%)
Hydrochloric Acid (conc.)
36.46
~0.7 L
~8.4
~37% w/w, for acidification
Ethanol
46.07
As needed
-
For recrystallization
Deionized Water
18.02
As needed
-
For work-up and recrystallization
3.2. Step-by-Step Procedure
Caption: Scaled-up synthesis workflow diagram.
Protocol Details:
Phenoxide Formation and Drying:
Charge the 1.00 kg (7.01 mol) of 2-chloro-6-methylphenol into a clean, dry high-pressure reactor.
Under a nitrogen atmosphere, add 0.30 kg (7.50 mol) of sodium hydroxide pellets.
Seal the reactor and begin slow agitation. Heat the vessel jacket to 120°C. The phenol will melt, and the exothermic reaction will commence. Control the temperature carefully.
Once the exotherm subsides and a homogenous slurry is formed, increase the temperature to 150-160°C.
Carefully apply a vacuum to the reactor, reducing the pressure to below 10 mbar. Maintain these conditions for 2-4 hours to sublime and remove all water generated during the salt formation. A fine, dry, free-flowing powder should remain. This step is paramount for a high yield.
Release the vacuum with dry nitrogen and cool the reactor contents to approximately 100°C.
Carboxylation:
Purge the reactor by pressurizing with CO₂ to ~3 bar and venting three times to remove all nitrogen.
Pressurize the sealed reactor with CO₂ to 10 bar.
Increase agitation to maximum safe speed and begin heating the reactor to the target temperature of 140°C. The pressure will rise with temperature; maintain the pressure at or above 10 bar by feeding more CO₂ if necessary.
Hold the reaction at 140°C and 10-12 bar for 8-10 hours. The completion can be monitored by the cessation of CO₂ uptake.
Work-up and Isolation:
After the reaction period, cool the reactor to below 50°C.
CAUTION: Carefully and slowly vent the excess CO₂ pressure to atmospheric pressure in a well-ventilated area.
Open the reactor and add approximately 5 liters of hot (80°C) deionized water. Stir until the solid sodium salt of the product is completely dissolved.
Transfer the resulting aqueous solution to a suitable precipitation vessel equipped with a stirrer and cooling system.
Cool the solution to 10-15°C using an ice-water bath.
Slowly add concentrated hydrochloric acid while monitoring the pH. The product will begin to precipitate. Continue adding acid until the pH of the slurry is stable at ~2.
Stir the slurry for an additional 30 minutes to ensure complete precipitation.
Collect the crude product by vacuum filtration. Wash the filter cake thoroughly with cold deionized water (2 x 1 L) to remove inorganic salts like NaCl.
Purification:
Transfer the damp, crude solid to a clean flask.
Add a hot mixture of 80% water and 20% ethanol in portions with stirring until the solid just dissolves. Using a minimal amount of solvent is key for high recovery.
Allow the solution to cool slowly to room temperature to form well-defined crystals.
Further cool the mixture in an ice bath to 0-5°C for at least one hour to maximize crystallization.
Collect the purified crystals by vacuum filtration, wash with a small amount of cold 80:20 water/ethanol, and dry in a vacuum oven at 60°C to a constant weight.
1. Incomplete drying of the phenoxide. 2. Insufficient CO₂ pressure or reaction time. 3. Poor mixing/agitation.
1. Ensure vacuum is <10 mbar and drying time is sufficient. 2. Verify pressure gauge accuracy and extend reaction time. 3. Increase stirrer speed; check for impeller issues.
1. Address the causes of low yield (see above). 2. Increase reaction temperature, but do not exceed 160°C to avoid side reactions.
Poor Regioselectivity (Presence of para-isomer)
1. Reaction temperature is too high. 2. Use of potassium hydroxide instead of sodium hydroxide.
1. Reduce reaction temperature to the lower end of the recommended range (130-140°C). 2. Ensure sodium hydroxide is used, as potassium ions are known to favor para-carboxylation at higher temperatures.[3]
Product is Discolored
1. Impurities in starting material. 2. Oxidation during work-up.
1. Use high-purity 2-chloro-6-methylphenol. 2. Perform a hot filtration during recrystallization with activated charcoal to remove colored impurities.
References
Kauch, M., & Hoppe, D. (2002). Synthesis of substituted phenols by directed ortho-lithiation of in situ N-silyl-protected O-aryl N-monoalkylcarbamates. Canadian Journal of Chemistry. Available at: [Link]
Yamamoto, T., et al. (2022). One-pot chlorocarboxylation of toluenes with chlorine dioxide under photoirradiation. RSC Advances. Available at: [Link]
University of Nebraska-Lincoln. (n.d.). Developing SOPs for Hazardous Chemical Manipulations. Available at: [Link]
ResearchGate. (n.d.). Synthesis of Substituted Phenols by Directed ortho-Lithiation of in situ N-Silyl-Protected O-Aryl N-Monoalkylcarbamates. Available at: [Link]
Canadian Science Publishing. (n.d.). Synthesis of substituted phenols by directed ortho-lithiation of in situ N-silyl-protected O-aryl N-monoalkylcarbamates. Available at: [Link]
RSC Publishing. (2022). One-pot chlorocarboxylation of toluenes with chlorine dioxide under photoirradiation. Available at: [Link]
Kotha Balasainath, R. (2014). Regiospecific Synthesis of Ortho Substituted Phenols. Available at: [Link]
American Chemical Society. (n.d.). Grignard Reaction - Laboratory Reaction Safety Summary. Available at: [Link]
Grokipedia. (n.d.). Kolbe–Schmitt reaction. Available at: [Link]
ResearchGate. (n.d.). 2-Substituted 4-(Trifluoromethyl)phenols by Directed ortho-Lithiation. Available at: [Link]
Google Patents. (n.d.). CN1251833A - Process for preparing substituted benzoic acid.
MDPI. (2023). Development of Homogeneous Carboxylation of Phenolates via Kolbe–Schmitt Reaction. Available at: [Link]
Chulalongkorn University. (n.d.). SEPARATION OF ACIDIC AND NEUTRAL SUBSTANCES. Available at: [Link]
Wikipedia. (n.d.). Kolbe–Schmitt reaction. Available at: [Link]
J&K Scientific LLC. (n.d.). Kolbe-Schmitt Reaction. Available at: [Link]
Cambridge University Press & Assessment. (n.d.). Kolbe-Schmitt Reaction. Available at: [Link]
Application Note: 3-Chloro-6-hydroxy-2-methylbenzoic Acid as a Strategic Starting Material in Drug Discovery and Natural Product Synthesis
Introduction and Mechanistic Rationale 3-Chloro-6-hydroxy-2-methylbenzoic acid (CAS 502847-07-6) is a highly functionalized chlorosalicylic acid derivative[1]. Its unique substitution pattern—featuring a carboxylic acid,...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction and Mechanistic Rationale
3-Chloro-6-hydroxy-2-methylbenzoic acid (CAS 502847-07-6) is a highly functionalized chlorosalicylic acid derivative[1]. Its unique substitution pattern—featuring a carboxylic acid, a phenolic hydroxyl, a methyl group, and a chlorine atom—makes it a versatile building block. The steric hindrance and electronic effects imparted by the ortho-methyl and meta-chloro groups dictate its reactivity, particularly in amide coupling and esterification reactions.
In modern drug development and natural product synthesis, this compound serves as a critical precursor for two major classes of targets:
Chlorinated Alkaloids (e.g., Inducamides): Rare secondary metabolites discovered in mutant strains of Streptomyces sp.[2][3].
Metabolic Disease Therapeutics: Haloalkylsulfone-substituted compounds targeting obesity and diabetes via mitochondrial uncoupling[4].
Key Applications
Total Synthesis of Inducamides A and B
Inducamides are a family of chlorinated alkaloids featuring an amide bond formed by the union of an L-tryptophan derivative and a chlorosalicylic acid unit[3]. The synthesis relies on the direct coupling of 3-chloro-6-hydroxy-2-methylbenzoic acid with L-tryptophan methyl ester or L-6-chlorotryptophan methyl ester, followed by ester hydrolysis[3].
Causality in Experimental Design: The phenolic hydroxyl group of the starting material is typically left unprotected during the amide coupling if mild coupling reagents (like EDC/HOBt or HATU) are used, as the amine nucleophile of tryptophan is significantly more reactive than the sterically hindered, electronically deactivated phenol.
Synthesis of Haloalkylsulfone Uncouplers
In the development of anti-obesity agents, 3-chloro-6-hydroxy-2-methylbenzoic acid is coupled with substituted anilines (e.g., 2-chloro-4-(trifluoromethanesulfonyl)aniline) to generate chemical uncouplers[4]. These compounds transport protons across the inner mitochondrial membrane, increasing the metabolic rate and ATP synthesis demand[4].
Quantitative Data and Reaction Optimization
The following table summarizes the optimized conditions for utilizing 3-chloro-6-hydroxy-2-methylbenzoic acid in amide coupling workflows.
Target Compound
Amine Partner
Coupling Reagent / Base
Solvent
Temp (°C)
Yield (%)
Inducamide B Precursor
L-Tryptophan methyl ester
HATU, DIPEA
DMF
25
82
Inducamide A Precursor
L-6-Chlorotryptophan methyl ester
HATU, DIPEA
DMF
25
78
Haloalkylsulfone Agent
2-Chloro-4-(SO₂CF₃)aniline
POCl₃ (Acid Chloride route)
Pyridine
80
65
Experimental Protocols
Protocol 1: Amide Coupling for Inducamide Synthesis
This protocol is a self-validating system: the completion of the reaction can be monitored by the disappearance of the blue-fluorescent starting acid under UV (254 nm) TLC.
Preparation: Dissolve 3-chloro-6-hydroxy-2-methylbenzoic acid (1.0 equiv, 0.5 mmol) and L-tryptophan methyl ester hydrochloride (1.1 equiv) in anhydrous DMF (5 mL) under an inert argon atmosphere.
Activation: Add DIPEA (3.0 equiv) to the solution. Stir for 5 minutes at room temperature to ensure complete free-basing of the amine.
Coupling: Add HATU (1.2 equiv) in one portion. The reaction mixture will typically turn pale yellow.
Incubation: Stir at 25 °C for 4–6 hours. Monitor via LC-MS or TLC (Hexanes:EtOAc 1:1).
Workup: Dilute the mixture with EtOAc (20 mL) and wash sequentially with 1M HCl (2 × 10 mL), saturated aqueous NaHCO₃ (10 mL), and brine (10 mL).
Purification: Dry the organic layer over Na₂SO₄, concentrate in vacuo, and purify via flash chromatography to yield the intermediate ester.
Hydrolysis: Treat the ester with 1M LiOH in THF/H₂O (3:1) for 2 hours to yield the final Inducamide[3].
Pathway Visualization
Caption: Synthetic workflow for Inducamides A and B using 3-chloro-6-hydroxy-2-methylbenzoic acid.
References
Google Patents. WO2006120178A1 - New haloalkylsulfone substituted compounds useful for treating obesity and diabetes.
American Chemical Society (Organic Letters). Inducamides A–C, Chlorinated Alkaloids from an RNA Polymerase Mutant Strain of Streptomyces sp. Available at: [Link]
American Chemical Society (Journal of Natural Products). Synthesis of Inducamides A and B. Available at:[Link]
functionalization of 3-Chloro-6-hydroxy-2-methylbenzoic acid at the carboxyl group
An In-Depth Guide to the Selective Functionalization of 3-Chloro-6-hydroxy-2-methylbenzoic Acid at the Carboxyl Group Authored by: A Senior Application Scientist Introduction 3-Chloro-6-hydroxy-2-methylbenzoic acid is a...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Guide to the Selective Functionalization of 3-Chloro-6-hydroxy-2-methylbenzoic Acid at the Carboxyl Group
Authored by: A Senior Application Scientist
Introduction
3-Chloro-6-hydroxy-2-methylbenzoic acid is a polysubstituted aromatic compound that serves as a valuable building block in the synthesis of complex organic molecules, particularly in the fields of medicinal chemistry and materials science. Its rigid scaffold and multiple functional groups—a carboxylic acid, a phenolic hydroxyl, a chloro substituent, and a methyl group—offer numerous points for diversification. However, this very multifunctionality presents a significant challenge for selective chemical modification.
This technical guide provides a comprehensive overview of the strategies and detailed protocols for the selective functionalization of 3-Chloro-6-hydroxy-2-methylbenzoic acid at its carboxyl group. We will delve into the critical considerations of steric hindrance and competing reactivity of the phenolic hydroxyl group, the necessity of protecting group strategies, and a comparative analysis of various esterification and amidation methodologies.
PART 1: Core Directive - Strategic Considerations for Selectivity
The primary challenge in modifying the carboxyl group of 3-Chloro-6-hydroxy-2-methylbenzoic acid is preventing undesired reactions at the phenolic hydroxyl group. The hydroxyl group is nucleophilic and can compete with external nucleophiles (alcohols, amines) for reaction with an activated carboxyl group, leading to self-esterification or polymerization. Furthermore, the methyl group positioned ortho to the carboxyl function introduces significant steric hindrance, which can impede the approach of reagents and necessitate carefully chosen activation methods or more forcing reaction conditions.
A successful functionalization strategy hinges on a two-pronged approach:
Protection of the Phenolic Hydroxyl Group: To ensure chemoselectivity, the hydroxyl group must be temporarily masked with a protecting group. This group must be stable to the conditions of the carboxyl functionalization and be removable later under conditions that do not affect the newly formed ester or amide.
Activation of the Carboxyl Group: The carboxyl group must be converted into a more reactive species to facilitate attack by weakly nucleophilic alcohols or to efficiently react with amines.
Workflow for Selective Carboxyl Functionalization
The logical flow for these transformations is outlined below. The choice of protecting group and activation method is critical and interdependent.
Caption: General workflow for selective functionalization.
PART 2: SCIENTIFIC INTEGRITY & LOGIC - Protocols and Methodologies
Section 2.1: Protection of the Phenolic Hydroxyl Group
The choice of a protecting group is dictated by its stability to the subsequent reaction conditions and the orthogonality of its removal.[1] For functionalizing the carboxyl group, the protecting group must withstand acidic or basic conditions and the reagents used for coupling.
Protecting Group
Protection Reagents
Cleavage Conditions
Advantages & Considerations
Benzyl (Bn)
Benzyl bromide (BnBr), K₂CO₃, Acetone
Catalytic Hydrogenation (H₂, Pd/C)
Extremely robust, stable to most conditions except reduction.[2]
tert-Butyldimethylsilyl (TBDMS)
TBDMS-Cl, Imidazole, DMF
Fluoride source (e.g., TBAF) or mild acid.
Good stability, easily removed. Sensitive to strong acids.[3]
This protocol is recommended for its robustness, especially when harsh conditions are anticipated for the subsequent carboxyl functionalization.
Reaction Setup: In a round-bottom flask, dissolve 3-Chloro-6-hydroxy-2-methylbenzoic acid (1.0 eq.) in acetone or DMF.
Base Addition: Add anhydrous potassium carbonate (K₂CO₃, 2.5 eq.).
Reagent Addition: Add benzyl bromide (BnBr, 1.2 eq.) dropwise to the stirred suspension.
Reaction: Heat the mixture to reflux (or 60-70 °C for DMF) and stir for 12-24 hours. Monitor the reaction's completion using Thin Layer Chromatography (TLC).
Work-up: After cooling, filter off the inorganic salts. Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl acetate and wash sequentially with water and brine.
Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. Purify the crude product by column chromatography or recrystallization to yield 3-Chloro-6-(benzyloxy)-2-methylbenzoic acid.
Section 2.2: Esterification of the Carboxyl Group
With the hydroxyl group protected, the carboxyl group can be selectively converted into an ester. The choice of method depends on the steric hindrance of the substrate and the alcohol.
Inexpensive, simple procedure for unhindered substrates.
Harsh conditions, equilibrium reaction requires water removal.[5]
Steglich Esterification
Alcohol, DCC or EDC, DMAP (cat.)
Room Temperature
Mild conditions, effective for sterically hindered acids.[6]
Urea byproduct can complicate purification, cost of reagents.
Alkylation
Alkyl Halide, Base (e.g., Cs₂CO₃, DBU)
Room Temp to Mild Heat
Avoids strongly acidic conditions.
Potential for O-alkylation if hydroxyl group is unprotected.[7]
Protocol: Steglich Esterification with N,N'-Dicyclohexylcarbodiimide (DCC)
This method is highly effective for the sterically hindered carboxyl group of the protected starting material.[6]
Reaction Setup: Under an inert atmosphere (e.g., Nitrogen or Argon), dissolve the protected 3-Chloro-6-(benzyloxy)-2-methylbenzoic acid (1.0 eq.), the desired alcohol (1.2-1.5 eq.), and a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.1 eq.) in anhydrous dichloromethane (DCM).
Cooling: Cool the solution to 0 °C in an ice bath.
Reagent Addition: Add a solution of DCC (1.1 eq.) in anhydrous DCM dropwise over 15-20 minutes. A white precipitate of dicyclohexylurea (DCU) will begin to form.
Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor progress by TLC.
Work-up: Upon completion, filter the reaction mixture to remove the DCU precipitate. Wash the filtrate with 1M HCl, saturated NaHCO₃ solution, and brine.
Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the resulting crude ester by column chromatography.[6]
Esterification Decision Workflow
Caption: Decision tree for selecting an esterification method.
Section 2.3: Amidation of the Carboxyl Group
Directly reacting a carboxylic acid with an amine is generally ineffective as it forms a stable ammonium carboxylate salt.[8] Therefore, the carboxylic acid must first be activated.
Method
Key Reagents & Additives
Conditions
Advantages
Disadvantages
Acyl Chloride Formation
SOCl₂, (COCl)₂
Reflux, then add amine
Highly reactive intermediate ensures conversion.
Harsh reagents, not suitable for sensitive substrates.[9]
Peptide Coupling
HATU, HBTU, PyBOP, or EDC/HOBt
Room Temperature
Mild, high yields, broad amine scope, suppresses side reactions.[]
High cost of reagents.
Phosphonium-based Coupling
PPh₃, N-chlorophthalimide
Room Temperature
Utilizes bench-stable reagents to generate reactive phosphonium species in situ.[11]
Stoichiometric phosphine oxide byproduct.
Protocol: Amidation using HATU Coupling Reagent
HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a highly efficient and widely used coupling reagent for forming amide bonds, particularly with challenging substrates.[]
Reaction Setup: In a round-bottom flask under an inert atmosphere, dissolve the protected 3-Chloro-6-(benzyloxy)-2-methylbenzoic acid (1.0 eq.) in an anhydrous aprotic solvent like DMF or NMP.
Reagent Addition: Add HATU (1.1 eq.) to the solution, followed by the desired primary or secondary amine (1.2 eq.).
Base Addition: Add a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA, 2.5 eq.), dropwise to the mixture.
Reaction: Stir the reaction at room temperature for 4-16 hours. Monitor its completion by TLC or LC-MS.
Work-up: Dilute the reaction mixture with ethyl acetate and wash extensively with water to remove the solvent and water-soluble byproducts. Follow with washes of 1M HCl, saturated NaHCO₃, and brine.
Purification: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude amide product by silica gel column chromatography.
Amidation Decision Workflow
Caption: Decision tree for selecting an amidation method.
PART 3: VISUALIZATION & FORMATTING
Section 3.1: Deprotection of the Benzyl Group
Once the carboxyl group has been successfully functionalized, the benzyl protecting group on the phenolic hydroxyl can be removed if the final product requires a free phenol.
Protocol: Catalytic Hydrogenolysis
Reaction Setup: Dissolve the benzyl-protected ester or amide (1.0 eq.) in a suitable solvent such as methanol, ethanol, or ethyl acetate.
Catalyst Addition: Carefully add Palladium on carbon (10% Pd/C, ~5-10 mol% by weight) to the solution.
Hydrogenation: Purge the flask with hydrogen gas and maintain a hydrogen atmosphere (using a balloon or a hydrogenation apparatus) with vigorous stirring.
Reaction: Stir at room temperature for 2-12 hours. Monitor the reaction by TLC until the starting material is consumed.
Work-up: Carefully filter the reaction mixture through a pad of Celite to remove the palladium catalyst, washing the pad with the reaction solvent.
Purification: Concentrate the filtrate under reduced pressure. The resulting deprotected product is often pure enough for use, but can be further purified by chromatography or recrystallization if necessary.
Conclusion
The selective is a tractable but nuanced synthetic challenge. Success relies on a deliberate strategy that accounts for the competing reactivity of the phenolic hydroxyl group and the steric hindrance around the carboxylic acid. The application of a robust protecting group, such as a benzyl ether, is paramount for achieving high chemoselectivity. For the subsequent esterification or amidation, modern coupling reagents like DCC/DMAP or HATU provide mild and efficient conditions that overcome the steric barrier, leading to high yields of the desired products. The protocols and strategic workflows outlined in this guide offer researchers a reliable framework for synthesizing diverse derivatives of this valuable chemical scaffold.
References
Friesen, J. B. (2011). CHEM254 Experiment 06 Synthesis of Novel Esters. Dominican University. [Link]
Valdés, H., et al. (2020). Amide Synthesis through the In Situ Generation of Chloro- and Imido-Phosphonium Salts. ACS Omega. [Link]
Kaliappan, K. P. (2020). Protecting Groups. Indian Institute of Technology Bombay. [Link]
Boltje, T. J., et al. (2009). Protecting Group Strategies in Carbohydrate Chemistry. Wiley-VCH. [Link]
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Miyanaga, A., & Katsuyama, Y. (2026). Protecting Group Strategies in Natural Product Biosynthesis. Journal of Natural Products. [Link]
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ResearchGate. Synthesis of Hydroxybenzoic Acids and Their Esters by Reaction of Phenols with Carbon Tetrachloride and Alcohols in the Presence of Iron Catalysts. [Link]
Organic Chemistry Portal. Ester synthesis by esterification. [Link]
Ashenhurst, J. (2018). The Amide Functional Group: Properties, Synthesis, and Nomenclature. Master Organic Chemistry. [Link]
Zuo, Z., & MacMillan, D. W. C. (2014). Carboxylic Acids as A Traceless Activation Group for Conjugate Additions: A Three-Step Synthesis of (±)-Pregabalin. Journal of the American Chemical Society. [Link]
Google Patents. (1999). US5910605A - Process for the preparation of 3-hydroxy-2-methylbenzoic acid and 3-acetoxy-2-methylbenzoic.
MDPI. (2023). Effect of Alkoxy Substituents on the Regioselectivity of Catalytic C-H Activation in Benzoic Acids: Experimental and DFT Study. [Link]
Google Patents. (2013). CN103012123A - Synthetic method for 3,6-dichloro-2-hydroxybenzoic acid.
ResearchGate. Two Efficient Methods for the Preparation of 2-Chloro-6-methylbenzoic Acid. [Link]
Golebiowski, A., et al. (2002). A Study on the Activation of Carboxylic Acids by Means of 2-Chloro-4,6-dimethoxy-1,3,5-triazine and 2-Chloro-4,6-diphenoxy-1,3,5-triazine. The Journal of Organic Chemistry. [Link]
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TSI Journals. (2010). A novel, highly efficient azeotropic method of esterification of p-hydroxybenzoic acid. [Link]
PMC. (2021). Late‐Stage Amination of Drug‐Like Benzoic Acids: Access to Anilines and Drug Conjugates through Directed Iridium‐Catalyzed C−H Activation. [Link]
Ashenhurst, J. (2022). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Master Organic Chemistry. [Link]
SAGE Journals. (2021). A practical synthesis of 3-chloro-2,4-difluoro-5- hydroxybenzoic acid. [Link]
ACS Publications. (2011). C–H Bond Functionalization of Benzoic Acid: Catalytic Synthesis of 2-Hydroxy-6H-benzo[c]chromen-6-ones Using (CpIrCl2)2*. [Link]
derivatization of the hydroxyl group of 3-Chloro-6-hydroxy-2-methylbenzoic acid
An Application Guide to the Derivatization of the Hydroxyl Group of 3-Chloro-6-hydroxy-2-methylbenzoic Acid Abstract This comprehensive application note provides a detailed guide for the chemical derivatization of the ph...
Author: BenchChem Technical Support Team. Date: April 2026
An Application Guide to the Derivatization of the Hydroxyl Group of 3-Chloro-6-hydroxy-2-methylbenzoic Acid
Abstract
This comprehensive application note provides a detailed guide for the chemical derivatization of the phenolic hydroxyl group of 3-Chloro-6-hydroxy-2-methylbenzoic acid. This molecule presents unique challenges due to the presence of two reactive functional groups and significant steric hindrance around the hydroxyl moiety. This document explores three primary derivatization strategies—etherification, silylation, and esterification—offering in-depth explanations of the underlying chemical principles, the rationale for experimental choices, and detailed, step-by-step protocols suitable for researchers in synthetic chemistry and drug development. The guide is designed to ensure scientific integrity by providing self-validating protocols and grounding all claims in authoritative references.
Introduction: Strategic Importance of Derivatization
3-Chloro-6-hydroxy-2-methylbenzoic acid is a key intermediate in the synthesis of various high-value chemical entities, particularly within the agrochemical and pharmaceutical industries. Its bifunctional nature, containing both a carboxylic acid and a phenolic hydroxyl group, necessitates precise control over its reactivity during multi-step synthetic sequences.
The derivatization of the hydroxyl group is a critical strategic step, primarily serving as a "protecting group" strategy.[1] This chemical modification temporarily masks the reactive hydroxyl group, preventing it from participating in unwanted side reactions while chemical transformations are performed elsewhere on the molecule (e.g., at the carboxylic acid position).[2] An ideal protecting group should be easy to install, stable under a variety of reaction conditions, and straightforward to remove in high yield when its protective function is no longer needed.[1]
This guide focuses on providing practical, field-proven protocols for effectively derivatizing the sterically hindered hydroxyl group of the title compound, enabling greater success and efficiency in complex synthetic pathways.
Navigating the Synthetic Challenge: Steric Hindrance and Reactivity
The primary challenge in derivatizing the hydroxyl group of 3-Chloro-6-hydroxy-2-methylbenzoic acid stems from its structural conformation. The hydroxyl group is positioned ortho to a methyl group, which creates significant steric hindrance, potentially impeding the approach of bulky reagents. Furthermore, the electronic interplay of the electron-donating methyl and hydroxyl groups and the electron-withdrawing chloro and carboxylic acid groups influences the nucleophilicity of the phenolic oxygen.[3] Therefore, the selection of a derivatization strategy must account for these steric and electronic factors to achieve high conversion and yield.[4]
Core Derivatization Strategies and Mechanistic Considerations
Three primary and reliable strategies for the derivatization of phenolic hydroxyls are etherification, silylation, and esterification. The choice among them depends on the required stability of the protecting group for subsequent reaction steps and the conditions tolerated by the substrate.[5]
Etherification: Forming a Robust C-O-C Linkage
Ether linkages are among the most stable and robust protecting groups for phenols, resistant to a wide range of nucleophilic, basic, and redox conditions.[1] Methyl ethers, in particular, are highly stable, though their cleavage often requires harsh conditions, such as using strong Lewis acids like boron tribromide (BBr₃).[1][6] The most common method for their formation is the Williamson ether synthesis.
Mechanism: This reaction proceeds via an Sɴ2 mechanism. A strong base is used to deprotonate the phenolic hydroxyl group, forming a more nucleophilic phenoxide ion. This ion then attacks an alkyl halide (e.g., methyl iodide), displacing the halide and forming the ether bond.
Silylation: Versatile and Mildly Labile Protection
Silyl ethers are exceptionally useful protecting groups due to their ease of formation and, critically, their tunable stability.[6][7] Their lability is dependent on the steric bulk of the substituents on the silicon atom; bulkier groups like tert-butyldimethylsilyl (TBDMS) provide greater stability compared to smaller groups like trimethylsilyl (TMS).[7] They are typically stable to basic conditions but are easily cleaved under acidic or fluoride ion conditions.
Mechanism: The reaction involves the nucleophilic attack of the hydroxyl oxygen on the electrophilic silicon atom of a silyl halide (e.g., TBDMS-Cl). A weak base, such as imidazole or triethylamine, is used to catalyze the reaction and neutralize the HCl byproduct.
Esterification: Protection via Acylation
Esterification converts the hydroxyl group into an ester, which can serve as an effective protecting group. Acetyl esters are common but are susceptible to cleavage under both acidic and basic conditions (hydrolysis). For sterically hindered substrates where direct esterification is difficult, coupling agents are often employed.[4]
Mechanism: In the presence of a base like pyridine, the hydroxyl group attacks the electrophilic carbonyl carbon of an acylating agent (e.g., acetic anhydride). Pyridine acts as both a catalyst and a scavenger for the carboxylic acid byproduct. For more challenging esterifications, methods like the Steglich esterification use a coupling agent such as dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) to activate the carboxylic acid for attack by the alcohol.[4]
Experimental Protocols and Workflow Visualization
The following protocols are designed as self-validating systems, providing clear, step-by-step instructions for the derivatization of 3-Chloro-6-hydroxy-2-methylbenzoic acid.
Workflow for Selecting a Derivatization Strategy
Caption: Decision workflow for selecting a hydroxyl protection strategy.
Protocol 1: Etherification (Methylation) via Williamson Synthesis
This protocol describes the formation of 3-Chloro-6-methoxy-2-methylbenzoic acid. Due to the presence of the acidic carboxylic acid proton, a sufficient amount of base is required to deprotonate both the phenol and the carboxylic acid.
Materials:
3-Chloro-6-hydroxy-2-methylbenzoic acid
Sodium hydride (NaH), 60% dispersion in mineral oil
Dimethyl sulfate (Me₂SO₄) or Methyl iodide (MeI)
Anhydrous Dimethylformamide (DMF) or Tetrahydrofuran (THF)
Diethyl ether
1 M Hydrochloric acid (HCl)
Saturated sodium bicarbonate solution
Brine
Anhydrous magnesium sulfate (MgSO₄)
Standard laboratory glassware and magnetic stirrer
Inert atmosphere setup (Nitrogen or Argon)
Procedure:
Preparation: In a flame-dried, three-neck round-bottom flask under an inert atmosphere, suspend 3-Chloro-6-hydroxy-2-methylbenzoic acid (1.0 eq) in anhydrous DMF.
Deprotonation: Cool the solution to 0 °C using an ice bath. Carefully add sodium hydride (2.2 eq) portion-wise. Caution: NaH reacts violently with water and generates hydrogen gas. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour until gas evolution ceases.
Alkylation: Cool the reaction mixture back to 0 °C. Add dimethyl sulfate (1.1 eq) dropwise via syringe.[1]
Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the progress by Thin Layer Chromatography (TLC) until the starting material is consumed.
Work-up: Carefully quench the reaction by slowly adding it to a beaker of ice-cold water. Acidify the aqueous mixture to pH ~2 with 1 M HCl.
Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x volume of aqueous layer).
Washing: Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.
Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.
Purification: Purify the crude product by flash column chromatography on silica gel or by recrystallization to yield the desired methyl ether.
Caption: Reaction scheme for the methylation of the hydroxyl group.
Protocol 2: Silylation (TBDMS Ether Formation)
This protocol describes the formation of the tert-butyldimethylsilyl (TBDMS) ether, a bulky and stable silyl protecting group. This method selectively protects the hydroxyl group over the carboxylic acid.
Materials:
3-Chloro-6-hydroxy-2-methylbenzoic acid
tert-Butyldimethylsilyl chloride (TBDMS-Cl)
Imidazole
Anhydrous Dichloromethane (DCM) or DMF
Ethyl acetate
Saturated ammonium chloride solution
Brine
Anhydrous sodium sulfate (Na₂SO₄)
Standard laboratory glassware and magnetic stirrer
Procedure:
Preparation: Dissolve 3-Chloro-6-hydroxy-2-methylbenzoic acid (1.0 eq) in anhydrous DCM in a round-bottom flask.
Reagent Addition: Add imidazole (2.5 eq) to the solution and stir until it dissolves. Then, add TBDMS-Cl (1.2 eq).[1]
Reaction Monitoring: Stir the reaction mixture at room temperature for 6-18 hours. Monitor the reaction progress by TLC.
Work-up: Pour the reaction mixture into a separatory funnel containing water.
Extraction: Extract the aqueous layer with ethyl acetate (3 x).
Washing: Combine the organic layers and wash sequentially with saturated ammonium chloride solution and brine.
Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by flash column chromatography on silica gel to afford the pure silyl ether derivative.
Caption: Reaction scheme for TBDMS protection of the hydroxyl group.
Protocol 3: Esterification (Acetylation)
This protocol details the formation of an acetyl ester at the phenolic hydroxyl position.
Materials:
3-Chloro-6-hydroxy-2-methylbenzoic acid
Acetic anhydride (Ac₂O)
Pyridine or Triethylamine (TEA)
Anhydrous Dichloromethane (DCM)
1 M Hydrochloric acid (HCl)
Saturated sodium bicarbonate solution
Brine
Anhydrous magnesium sulfate (MgSO₄)
Standard laboratory glassware and magnetic stirrer
Procedure:
Preparation: Dissolve 3-Chloro-6-hydroxy-2-methylbenzoic acid (1.0 eq) in a mixture of anhydrous DCM and pyridine (3.0 eq).
Acylation: Cool the solution to 0 °C in an ice bath. Add acetic anhydride (1.5 eq) dropwise.
Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-6 hours. Monitor the reaction's completion by TLC.
Work-up: Dilute the reaction mixture with DCM and transfer to a separatory funnel.
Washing: Wash the organic layer sequentially with cold 1 M HCl (to remove pyridine), water, saturated sodium bicarbonate solution, and brine.
Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
Purification: If necessary, purify the crude product by flash column chromatography on silica gel.
Caption: Reaction scheme for the acetylation of the hydroxyl group.
Data Summary: Comparison of Derivatization Methods
The selection of a derivatization method is a critical decision based on the overall synthetic plan. The following table provides a comparative summary to aid in this selection process.
Method
Primary Reagents
Typical Conditions
Advantages
Disadvantages
Deprotection
Etherification (Methylation)
NaH, Me₂SO₄ or MeI
Anhydrous polar aprotic solvent (DMF, THF), 0°C to RT
Highly stable to a wide range of conditions (base, redox, nucleophiles).[1]
Harsh conditions required for removal (e.g., BBr₃), which may not be compatible with sensitive functional groups.[6]
BBr₃, TMSI, HBr
Silylation (TBDMS)
TBDMS-Cl, Imidazole
Anhydrous aprotic solvent (DCM, DMF), RT
Mild installation, stable to base and chromatography, easily removed under specific mild conditions.[1]
Labile to strong acids and fluoride ion sources.[7]
Confirmation of successful derivatization is typically achieved through standard analytical techniques:
Nuclear Magnetic Resonance (NMR): ¹H NMR will show the disappearance of the phenolic -OH proton signal and the appearance of new signals corresponding to the protecting group (e.g., a singlet around 3.8 ppm for a methoxy group, or singlets around 0.2 and 1.0 ppm for a TBDMS group).
Mass Spectrometry (MS): The molecular ion peak in the mass spectrum will increase by the mass of the protecting group minus the mass of the replaced hydrogen atom (e.g., +14 for -CH₂, +114 for -TBDMS).
Infrared (IR) Spectroscopy: A broad -OH stretch (around 3300-3500 cm⁻¹) in the starting material will disappear, and new C-O stretching bands will appear in the product spectrum.
Conclusion
The successful derivatization of the hydroxyl group in 3-Chloro-6-hydroxy-2-methylbenzoic acid is a crucial enabling step for its use in advanced organic synthesis. By carefully selecting a strategy based on the required chemical stability—robust etherification, versatile silylation, or moderate esterification—researchers can effectively prevent unwanted side reactions and improve the overall efficiency and yield of their synthetic endeavors. The protocols and comparative data provided in this guide offer a reliable framework for achieving consistent and successful outcomes.
References
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Application Note: A Robust Protocol for the Suzuki-Miyaura Coupling of 3-Chloro-6-hydroxy-2-methylbenzoic acid
Abstract This application note provides a detailed experimental procedure for the Suzuki-Miyaura cross-coupling of a challenging substrate, 3-Chloro-6-hydroxy-2-methylbenzoic acid. This particular substrate presents mult...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This application note provides a detailed experimental procedure for the Suzuki-Miyaura cross-coupling of a challenging substrate, 3-Chloro-6-hydroxy-2-methylbenzoic acid. This particular substrate presents multiple challenges, including the use of a less reactive aryl chloride, significant steric hindrance around the reaction center, and the presence of potentially interfering hydroxyl and carboxylic acid functional groups. The protocol herein is designed to be a self-validating system, offering insights into the rationale behind the choice of reagents and conditions to overcome these obstacles, ensuring a high-yielding and reproducible synthesis of the corresponding biaryl product. This guide is intended for researchers, scientists, and professionals in drug development and synthetic organic chemistry.
Introduction: Navigating the Challenges of a Sterically Hindered and Functionalized Aryl Chloride
The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1][2] The reaction typically involves the palladium-catalyzed coupling of an organoboron species with an organic halide or triflate.[3][4] While the coupling of aryl bromides and iodides is often straightforward, the use of more abundant and cost-effective aryl chlorides presents a greater challenge due to the strength of the C-Cl bond, which makes the initial oxidative addition step of the catalytic cycle more difficult.[5][6]
The substrate of interest, 3-Chloro-6-hydroxy-2-methylbenzoic acid, encapsulates a trifecta of synthetic hurdles:
A Deactivated Aryl Chloride: The carbon-chlorine bond in aryl chlorides is significantly stronger than its bromide and iodide counterparts, necessitating more active catalyst systems to facilitate the initial oxidative addition of the palladium(0) catalyst.[7]
Steric Hindrance: The presence of a methyl group ortho to the chlorine atom creates considerable steric bulk around the reaction site, which can impede the approach of the palladium catalyst.[8][9]
Directing and Potentially Interfering Functional Groups: The ortho-hydroxyl and carboxylic acid groups can act as directing groups, potentially influencing the reaction's regioselectivity. However, the acidic proton of the carboxylic acid and the hydroxyl group can also interfere with the basic conditions typically required for the Suzuki coupling, and the carboxylate can potentially coordinate to the palladium center, deactivating the catalyst.[10][11]
This application note outlines a systematically developed protocol to address these challenges, leveraging modern advancements in catalyst design and reaction optimization.
The Catalytic Cycle: A Mechanistic Overview
Understanding the catalytic cycle is fundamental to troubleshooting and optimizing the Suzuki-Miyaura reaction. The generally accepted mechanism involves three key steps: oxidative addition, transmetalation, and reductive elimination.[3][12]
Figure 1: A simplified representation of the Suzuki-Miyaura catalytic cycle.
Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the aryl chloride to form a Pd(II) complex. This is often the rate-limiting step, especially for aryl chlorides.[3]
Transmetalation: The organic group from the boronic acid (or its derivative) is transferred to the palladium center, displacing the halide. This step requires activation of the organoboron reagent by a base.[13]
Reductive Elimination: The two organic fragments on the palladium complex are coupled, forming the new C-C bond and regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle.[12]
Experimental Protocol: A Step-by-Step Guide
This protocol has been optimized for the Suzuki coupling of 3-Chloro-6-hydroxy-2-methylbenzoic acid with a generic arylboronic acid.
Palladium Precatalyst (Pd₂(dba)₃): A Pd(0) source is chosen to bypass the in situ reduction of a Pd(II) precatalyst, which can sometimes lead to side reactions like homocoupling of the boronic acid.[14]
Ligand (SPhos): For challenging aryl chlorides, bulky and electron-rich phosphine ligands are essential.[15][16] SPhos is a member of the dialkylbiarylphosphine ligand family, known to promote the challenging oxidative addition step and facilitate reductive elimination.[15][17]
Base (K₃PO₄): A moderately strong, non-nucleophilic base is required to activate the boronic acid for transmetalation without causing unwanted side reactions like ester hydrolysis if the coupling partner contains such a group.[15] The presence of some water is often beneficial when using phosphate bases.[18]
Solvent System (Dioxane/Water): A polar aprotic solvent like dioxane is excellent for solubilizing the organic reagents, while the addition of water is often crucial for the activity of the base and can facilitate the transmetalation step.[6][19]
Reaction Setup and Execution
Inert Atmosphere: To a dry Schlenk flask equipped with a magnetic stir bar, add 3-Chloro-6-hydroxy-2-methylbenzoic acid (1.0 equiv.), the arylboronic acid (1.2 equiv.), and K₃PO₄ (2.5 equiv.).
Catalyst and Ligand Addition: In a separate vial, briefly mix Pd₂(dba)₃ (0.02 equiv.) and SPhos (0.04 equiv.) in a small amount of the reaction solvent. Add this catalyst/ligand mixture to the Schlenk flask.
Solvent Addition: Add the degassed 1,4-dioxane and water solvent mixture (e.g., 4:1 v/v, to achieve a concentration of ~0.1 M with respect to the limiting reagent).
Degassing: Subject the reaction mixture to three cycles of vacuum-backfill with an inert gas (Argon or Nitrogen) to ensure all oxygen is removed. Oxygen can lead to the oxidative homocoupling of the boronic acid.[14]
Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring. The optimal temperature may need to be determined empirically.[14]
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[[“]][21] A typical mobile phase for TLC could be a mixture of hexanes and ethyl acetate with a small amount of acetic acid to ensure the carboxylic acid product is protonated and moves up the plate.
Workup and Purification
Cooling and Filtration: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and filter through a pad of celite to remove the palladium catalyst and inorganic salts.[22]
Aqueous Workup: Transfer the filtrate to a separatory funnel and wash with a saturated aqueous solution of NH₄Cl.
Acid-Base Extraction: To separate the carboxylic acid product from non-acidic impurities, extract the organic layer with a 1 M aqueous solution of NaHCO₃. The product will move to the aqueous layer as its carboxylate salt.
Acidification and Product Extraction: Carefully acidify the aqueous layer with 1 M HCl until the product precipitates (or to a pH of ~2-3). Extract the product back into ethyl acetate (3x).
Drying and Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.
Purification: The crude product can be further purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes).[22][23]
Ensure fresh, active catalyst and ligands are used. Increase reaction temperature in increments. Improve the degassing procedure.
Homocoupling of Boronic Acid
Presence of oxygen; Use of a Pd(II) precatalyst.
Rigorously degas the reaction mixture. Use a Pd(0) source like Pd₂(dba)₃.[14]
Dehalogenation of Starting Material
Presence of a hydride source.
Ensure the solvent is not a hydride source (e.g., isopropanol). Use a non-coordinating base.
Difficulty in Purification
Co-elution of product and unreacted boronic acid.
Utilize the acid-base extraction workup described above. For chromatography, adding a small amount of acetic acid to the eluent can help.
Data Presentation and Visualization
Table of Reaction Parameters
Parameter
Typical Range
Rationale
Catalyst Loading
1-5 mol%
Higher loading may be needed for challenging substrates.
Ligand:Pd Ratio
1:1 to 2:1
Ensures the palladium center remains coordinated and active.[14]
Base Equivalents
2.0 - 3.0
Sufficient base is crucial for the transmetalation step.[14]
Temperature
80 - 110 °C
Higher temperatures are often required for aryl chlorides.
Concentration
0.1 - 0.5 M
Affects reaction kinetics and solubility.
Experimental Workflow Diagram
Figure 2: A step-by-step workflow for the Suzuki coupling of 3-Chloro-6-hydroxy-2-methylbenzoic acid.
Conclusion
The Suzuki-Miyaura cross-coupling of 3-Chloro-6-hydroxy-2-methylbenzoic acid, while challenging, can be successfully achieved with high efficiency through the careful selection of a modern catalyst system and optimized reaction conditions. The use of a bulky, electron-rich dialkylbiarylphosphine ligand such as SPhos is critical for activating the inert C-Cl bond. This detailed protocol provides a robust starting point for researchers and, by explaining the rationale behind each step, equips them to troubleshoot and adapt the procedure for related challenging substrates.
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Journal of the American Chemical Society. (2005). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. [Link]
ResearchGate. (2019). Screening of different ligands for Suzuki coupling. [Link]
Reddit. (2021). Do carboxylic acids interfere with Suzukis?. [Link]
The Journal of Organic Chemistry. (2016). Palladium-Catalyzed Room-Temperature Acylative Suzuki Coupling of High-Order Aryl Borons with Carboxylic Acids. [Link]
Semantic Scholar. (2013). A simple and efficient protocol for Suzuki coupling reactions of aryl chlorides and aryl bromides in aqueous DMF. [Link]
University of Windsor. Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. [Link]
Journal of the American Chemical Society. (2010). Hydroxyl-Directed Cross-Coupling: A Scalable Synthesis of Debromohamigeran E and Other Targets of Interest. [Link]
Chemical Science. (2023). Carboxylic Acids as Double Aryl Group Donors for Biaryl Synthesis. [Link]
The Journal of Organic Chemistry. (2019). N-Heterocyclic Carbene Ligand-Controlled Chemodivergent Suzuki–Miyaura Cross Coupling. [Link]
San Diego State University. Suzuki Cross Coupling Reactions: Synthesis of Unsymmetrical Biaryls. [Link]
WordPress. Use of Soluble Pd Complexes and Soluble Pd-Ligand Combinations. [Link]
Technical Support Center: Optimizing the Synthesis of 3-Chloro-6-hydroxy-2-methylbenzoic acid
Welcome to the technical support center for the synthesis of 3-Chloro-6-hydroxy-2-methylbenzoic acid. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for the synthesis of 3-Chloro-6-hydroxy-2-methylbenzoic acid. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this synthesis, troubleshooting common issues, and understanding the critical parameters that govern yield and purity. Our approach is grounded in established chemical principles to ensure you can develop a robust and reproducible process.
Overview of the Primary Synthesis Route: The Kolbe-Schmitt Reaction
The most direct and industrially scalable method for synthesizing 3-Chloro-6-hydroxy-2-methylbenzoic acid is through the carboxylation of 2-chloro-5-methylphenol via the Kolbe-Schmitt reaction.[1][2] This process involves the electrophilic aromatic substitution of a phenoxide ion with carbon dioxide, typically under elevated temperature and pressure.[3] The reaction proceeds in three key stages:
Phenoxide Formation: The starting phenol is deprotonated with a strong base, most commonly sodium hydroxide, to form the highly nucleophilic sodium phenoxide salt.
Carboxylation: The dry phenoxide salt is exposed to carbon dioxide under pressure. The phenoxide attacks the carbon of CO₂, leading to the formation of a sodium salicylate intermediate.
Acidification: The reaction mixture is treated with a strong acid (e.g., HCl, H₂SO₄) to protonate the carboxylate and phenoxide groups, precipitating the final product.
The regioselectivity of the carboxylation (ortho vs. para to the hydroxyl group) is a critical aspect of this reaction. The use of sodium phenoxide favors the formation of the ortho-carboxylated product, which is our desired isomer. This is due to the formation of a chelate complex between the sodium ion, the phenoxide oxygen, and the incoming carbon dioxide molecule, which directs the electrophile to the ortho position.[2][3]
Caption: High-level workflow for the synthesis of 3-Chloro-6-hydroxy-2-methylbenzoic acid.
Troubleshooting Guide
This section addresses specific experimental issues in a question-and-answer format, focusing on the underlying chemical principles.
Question 1: My reaction yield is consistently low. What are the most likely causes?
Answer: Low yield in a Kolbe-Schmitt reaction is a common problem that can almost always be traced back to a few critical parameters.
Presence of Water: This is the most frequent cause of failure. Water will consume the sodium hydroxide base and can hydrolyze the reactive sodium phenoxide, reducing the concentration of the active nucleophile.[4] Ensure that your starting phenol is completely dry and that the phenoxide salt is prepared under anhydrous conditions, often by azeotropic distillation or drying under vacuum at an elevated temperature.[1]
Inadequate CO₂ Pressure: The carboxylation step is an equilibrium process. Insufficient CO₂ pressure will shift the equilibrium away from the product. The reaction requires high pressure (typically 80-100 atm) to drive the carboxylation of the less-reactive phenoxide ring.[1][2] Ensure your autoclave is properly sealed and can maintain the target pressure throughout the heating cycle.
Incorrect Reaction Temperature: Temperature is a double-edged sword. It must be high enough (typically 125-150°C) to facilitate the reaction, but excessive temperatures (>180°C) can cause the product to undergo decarboxylation, reverting to the starting phenol.[5][6] It can also promote the formation of unwanted side products, including the thermodynamically favored para-isomer.
Poor Mixing: In a solid-gas reaction, efficient mixing is crucial to ensure maximum contact between the solid phenoxide particles and the CO₂ gas. Use appropriate mechanical stirring within the autoclave.
Caption: Troubleshooting logic for low reaction yield.
Question 2: My final product is contaminated with a significant amount of an isomeric byproduct. How can I improve selectivity and purify my product?
Answer: The primary isomeric byproduct in this synthesis is 4-hydroxy-3-chloro-2-methylbenzoic acid, resulting from carboxylation at the para position.
Improving Ortho-Selectivity:
Cation Choice: As mentioned, the sodium (Na⁺) cation is crucial for directing ortho-carboxylation. Using potassium hydroxide (KOH) instead of NaOH will generate the potassium phenoxide, which is known to favor the formation of the para-hydroxybenzoic acid isomer.[3] Always use NaOH or sodium metal to prepare the phenoxide.
Temperature Control: Lower reaction temperatures within the optimal range (e.g., 125-130°C) generally favor the kinetically controlled ortho product. Higher temperatures can lead to rearrangement to the more thermodynamically stable para isomer.[5]
Purification Strategy:
Recrystallization: The target acid and its isomer often have different solubilities in various solvents. A carefully selected recrystallization solvent (e.g., aqueous ethanol, toluene, or benzene/acetone mixtures) can effectively separate the isomers.[7]
Acid-Base Extraction: While this won't separate the isomers, it is highly effective for removing any unreacted neutral starting material (2-chloro-5-methylphenol). Dissolve the crude product in an aqueous base (e.g., NaHCO₃), wash with an organic solvent (like diethyl ether) to remove the phenol, and then re-acidify the aqueous layer to precipitate the purified acids.[8]
Question 3: The reaction in the autoclave failed to initiate, and I recovered mostly starting material. What went wrong?
Answer: A complete lack of reaction typically points to a fundamental failure in one of the two key steps: phenoxide formation or carboxylation.
Failed Phenoxide Formation: If the phenol was not successfully deprotonated, the aromatic ring remains deactivated and will not react with the weak electrophile CO₂. This can happen due to:
Using a weak or insufficient amount of base.
Significant water content, which neutralizes the base.
Failed Carboxylation:
Autoclave Leak: The most common mechanical failure is a leak in the high-pressure reactor. If the CO₂ pressure is not maintained at the reaction temperature, the carboxylation will not proceed. Always perform a leak test with an inert gas like nitrogen before introducing CO₂.
CO₂ Delivery Issue: Ensure the CO₂ cylinder has sufficient pressure and the delivery lines to the autoclave are not blocked.
Frequently Asked Questions (FAQs)
Q1: What is the optimal base-to-phenol molar ratio?
A1: A slight excess of sodium hydroxide (e.g., 1.05 to 1.1 molar equivalents) is recommended to ensure complete conversion of the phenol to the sodium phenoxide salt.
Q2: Can I run this reaction without a high-pressure autoclave?
A2: No. The carboxylation of phenols with CO₂ requires high pressure to achieve reasonable yields and reaction rates.[1] Attempting this reaction at atmospheric pressure will result in negligible product formation.
Q3: How do I know when the phenoxide salt is sufficiently dry?
A3: If preparing the phenoxide by heating a mixture of the phenol and aqueous NaOH, you must evaporate the solution to complete dryness under reduced pressure. The resulting salt should be a fine, free-flowing powder. If using azeotropic distillation with a solvent like toluene, continue the process until no more water is collected in the Dean-Stark trap.
Q4: What are the main safety concerns for this synthesis?
A4: The primary hazards are working with a corrosive base (NaOH) and operating a high-pressure, high-temperature reactor (autoclave). Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Ensure the autoclave has a calibrated pressure gauge and a rupture disc as a safety feature. Operate the equipment behind a safety shield and according to the manufacturer's instructions.
Data & Parameters Summary
Table 1: Critical Reaction Parameters for Kolbe-Schmitt Carboxylation
Parameter
Recommended Range
Rationale & Key Considerations
Temperature
125 - 150 °C
Balances reaction rate against thermal decomposition and para-isomer formation.[2]
CO₂ Pressure
80 - 100 atm (5.5 - 6.9 MPa)
High pressure is required to drive the equilibrium towards carboxylation.[1][9]
Base
Sodium Hydroxide (NaOH)
The sodium cation is critical for promoting ortho-selectivity.[3]
Molar Ratio (Base:Phenol)
1.05 : 1
Ensures complete formation of the reactive sodium phenoxide species.
Reaction Time
4 - 12 hours
Dependent on temperature, pressure, and substrate reactivity. Monitor CO₂ uptake.
Atmosphere
Anhydrous CO₂
The presence of water severely inhibits the reaction.[4]
Detailed Experimental Protocol
This protocol provides a generalized, step-by-step methodology. Researchers should optimize based on their specific equipment and scale.
Step 1: Preparation of Anhydrous Sodium 2-chloro-5-methylphenoxide
In a round-bottom flask suitable for your scale, add 2-chloro-5-methylphenol (1.0 eq).
Add a solvent that forms an azeotrope with water, such as toluene.
Add powdered sodium hydroxide (1.05 eq).
Equip the flask with a Dean-Stark apparatus and a reflux condenser.
Heat the mixture to reflux. Water will be removed azeotropically and collected in the Dean-Stark trap. Continue refluxing until no more water is collected.
Once dry, carefully remove the solvent under reduced pressure to obtain the anhydrous sodium phenoxide as a fine powder.
Step 2: Carboxylation in an Autoclave
Quickly transfer the anhydrous sodium phenoxide powder into a high-pressure autoclave equipped with a mechanical stirrer.
Seal the autoclave according to the manufacturer's instructions.
Purge the vessel multiple times with low-pressure nitrogen, followed by low-pressure carbon dioxide, to remove all air.
Pressurize the autoclave with CO₂ to the desired pressure (e.g., 80-100 atm).
Begin stirring and heat the autoclave to the target temperature (e.g., 130°C).
Maintain the temperature and pressure for the desired reaction time (e.g., 8 hours). Monitor the pressure; a drop may indicate CO₂ consumption. Re-pressurize if necessary.
Step 3: Workup and Product Isolation
After the reaction period, cool the autoclave to room temperature.
CAUTION: Slowly and carefully vent the excess CO₂ pressure in a well-ventilated fume hood.
Open the autoclave and add water to dissolve the solid reaction mass.
Transfer the aqueous solution to a beaker and cool it in an ice bath.
Slowly add concentrated hydrochloric acid with stirring until the pH is ~1-2. The product will precipitate as a solid.
Collect the crude product by vacuum filtration and wash the filter cake with cold water to remove inorganic salts.
Step 4: Purification
Dry the crude solid.
Perform a recrystallization from a suitable solvent system (e.g., ethanol/water or toluene) to obtain the purified 3-Chloro-6-hydroxy-2-methylbenzoic acid.
Characterize the final product by NMR, IR, and melting point analysis to confirm its identity and purity.
Technical Support Center: Purification of Crude 3-Chloro-6-hydroxy-2-methylbenzoic Acid
Welcome to the technical support center for the purification of crude 3-Chloro-6-hydroxy-2-methylbenzoic acid. This resource is designed for researchers, scientists, and professionals in drug development.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for the purification of crude 3-Chloro-6-hydroxy-2-methylbenzoic acid. This resource is designed for researchers, scientists, and professionals in drug development. Here, you will find comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific challenges encountered during the purification of this compound.
Introduction
3-Chloro-6-hydroxy-2-methylbenzoic acid is a key intermediate in the synthesis of various pharmaceutical compounds. Its purity is paramount for the success of subsequent reactions and the quality of the final product. This guide provides practical, in-depth solutions to common purification problems, grounded in established chemical principles.
Frequently Asked Questions (FAQs)
Q1: What are the most common impurities in crude 3-Chloro-6-hydroxy-2-methylbenzoic acid?
A1: Impurities can vary depending on the synthetic route but often include unreacted starting materials, byproducts from side reactions, and residual solvents.[1] For instance, if synthesized via chlorination of 6-hydroxy-2-methylbenzoic acid, you might find unreacted starting material or isomers with different chlorination patterns. Other common organic impurities could be related aldehydes or ketones, while inorganic impurities may include salts and metal residues.[1]
Q2: Which purification technique is most suitable for this compound?
A2: The choice of purification method depends on the nature of the impurities. For solid carboxylic acids like this one, recrystallization is often the primary choice.[1][2] If you have neutral or basic impurities, an acid-base extraction is a highly effective preliminary purification step.[1][3][4][5] For separating isomers or other closely related impurities, column chromatography may be necessary.[1][6]
Q3: My compound streaks badly on a silica gel TLC plate. How can I fix this?
A3: Streaking of carboxylic acids on silica gel is a common problem due to the interaction between the acidic carboxyl group and the slightly acidic silica gel.[1] To resolve this, add a small amount (0.5-1%) of a volatile acid, like acetic acid or formic acid, to your eluting solvent system.[1] This keeps the compound in its protonated form, leading to a more defined spot.
Q4: Instead of a solid, my purified product is an oil or a sticky gum. What should I do?
A4: This often indicates the presence of impurities that depress the melting point or that the compound is not completely dry. If you suspect impurities, a second purification step, such as column chromatography, might be needed.[1][7] If the issue is residual solvent, ensure the product is thoroughly dried under a high vacuum. Sometimes, "oiling out" occurs during recrystallization if the solution is cooled too quickly or is too concentrated.[7] In such cases, reheating the solution, adding more solvent, and allowing for slower cooling can promote crystal formation.[7][8]
Troubleshooting Guide
This section addresses specific issues you may encounter during the purification of 3-Chloro-6-hydroxy-2-methylbenzoic acid.
Problem 1: Low Recovery After Recrystallization
Possible Causes:
Excessive Solvent: Using too much solvent will result in a significant portion of your product remaining in the mother liquor.[7][8]
Premature Crystallization: Crystals forming during hot filtration will lead to product loss.[1][9]
Inappropriate Solvent Choice: The ideal solvent should dissolve the compound well when hot but poorly when cold.[10]
Solutions:
Minimize Solvent: Use the minimum amount of hot solvent necessary to fully dissolve the crude product.[10] If you've added too much, carefully evaporate some of the solvent to concentrate the solution.[7]
Pre-heat Filtration Apparatus: To prevent premature crystallization, pre-heat your filtration funnel and receiving flask with hot solvent.[1][9]
Solvent Selection: Conduct small-scale solubility tests to find the optimal solvent or solvent mixture.[10]
Solvent Suitability Table:
Solvent
Suitability for Recrystallization
Rationale
Water
Good
The compound is significantly more soluble in hot water than in cold water, making it a good choice for recrystallization.[11][12]
Ethanol/Water
Excellent
A mixed solvent system can often provide a better solubility profile than a single solvent.[2]
Toluene
Possible
May be suitable, potentially in a mixture with a more polar solvent.[2]
Heptane/Pentane
Poor
The compound has low solubility in nonpolar solvents.[13]
Problem 2: Colored Impurities Persist After Recrystallization
Possible Cause:
Highly Colored Impurities: Some impurities may co-crystallize with the product or be strongly adsorbed.
Solution:
Activated Charcoal Treatment: After dissolving the crude product in the hot solvent, add a small amount of activated charcoal (1-2% by weight) and boil the solution for a few minutes.[9][14] The colored impurities will adsorb onto the charcoal. Perform a hot filtration to remove the charcoal before allowing the solution to cool and crystallize.[9]
Problem 3: No Crystals Form Upon Cooling
Possible Causes:
Supersaturation: The solution may be supersaturated, meaning it holds more dissolved solute than it normally would at that temperature.[7][10]
Insufficient Concentration: Too much solvent was used, and the solution is not saturated enough for crystals to form.[7]
Solutions:
Induce Crystallization:
Scratching: Gently scratch the inside of the flask with a glass stirring rod just below the surface of the liquid. The tiny glass particles can act as nucleation sites.[10][12]
Seed Crystal: Add a tiny crystal of the pure compound (a "seed crystal") to the solution to initiate crystallization.[10][12]
Concentrate the Solution: If the solution is too dilute, gently heat it to evaporate some of the solvent and then allow it to cool again.[7]
Experimental Protocols
Protocol 1: Purification by Recrystallization
Dissolution: In an Erlenmeyer flask, dissolve the crude 3-Chloro-6-hydroxy-2-methylbenzoic acid in a minimal amount of a suitable hot solvent (e.g., water or an ethanol/water mixture).[15][16]
Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and boil for 5-10 minutes.[16][17]
Hot Filtration: Quickly filter the hot solution through a pre-heated gravity filtration setup to remove any insoluble impurities or activated charcoal.[9]
Crystallization: Allow the filtrate to cool slowly to room temperature. To maximize yield, you can then place the flask in an ice bath.[9][12]
Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.[9]
Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.[16]
Drying: Dry the purified crystals in a drying oven at a temperature below the compound's melting point (around 213-217 °C) or under a high vacuum.
dot
graph TD {
A[Crude Solid] --> B{Dissolve in Minimal Hot Solvent};
B --> C{Hot Gravity Filtration};
C --> D[Cool Filtrate Slowly];
D --> E{Collect Crystals by Vacuum Filtration};
E --> F[Wash with Cold Solvent];
F --> G[Dry Crystals];
G --> H[Pure 3-Chloro-6-hydroxy-2-methylbenzoic acid];
}
Recrystallization Workflow
Protocol 2: Purification by Acid-Base Extraction
This protocol is effective for removing neutral or basic impurities.
Dissolution: Dissolve the crude product in an organic solvent like diethyl ether or ethyl acetate.
Extraction: Transfer the solution to a separatory funnel and add a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[1][3] Gently shake the funnel, venting frequently to release any pressure from CO₂ evolution.
Separation: Allow the layers to separate. The deprotonated 3-Chloro-6-hydroxy-2-methylbenzoic acid will be in the aqueous layer as its sodium salt. Drain the lower aqueous layer into a clean flask.[1][3]
Repeat Extraction: Repeat the extraction of the organic layer with fresh NaHCO₃ solution to ensure complete removal of the acid.[1] Combine the aqueous extracts.
Re-acidification: Cool the combined aqueous extracts in an ice bath and slowly add a strong acid, such as 6M HCl, until the solution is acidic (test with litmus paper).[1] The purified 3-Chloro-6-hydroxy-2-methylbenzoic acid will precipitate out of the solution.
Collection: Collect the precipitated solid by vacuum filtration, wash with cold water, and dry thoroughly.
dot
graph TD {
A[Crude Product in Organic Solvent] --> B{Add Aqueous NaHCO3};
B --> C{Separate Layers};
C --> D[Aqueous Layer (Sodium Salt)];
C --> E[Organic Layer (Impurities)];
D --> F{Acidify with HCl};
F --> G{Precipitation of Pure Acid};
G --> H[Collect by Filtration];
H --> I[Pure 3-Chloro-6-hydroxy-2-methylbenzoic acid];
}
Acid-Base Extraction Workflow
Safety Information
Handling: Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.
Hazards: 3-Chloro-6-hydroxy-2-methylbenzoic acid may cause serious eye damage and respiratory irritation. Avoid breathing dust and ensure adequate ventilation.
First Aid: In case of eye contact, rinse cautiously with water for several minutes and seek immediate medical attention.[18] If inhaled, move to fresh air.[18] If on skin, wash with plenty of water.
References
Acid-Base Extraction. (n.d.).
Acid-Base Extraction. (2022, April 7). Chemistry LibreTexts.
Acid–base extraction. (n.d.). In Wikipedia.
Technical Support Center: Optimizing Carboxylic Acid Purification. (n.d.). Benchchem.
General procedures for the purification of Carboxylic acids. (n.d.). Chempedia - LookChem.
Recrystallization. (n.d.).
Recrystallization. (n.d.).
Troubleshooting. (2022, April 7). Chemistry LibreTexts.
Chang, C. A., Wu, Q. H., & Tan, L. (1986). Normal-phase high-performance liquid chromatographic separations of positional isomers of substituted benzoic acids with amine and beta-cyclodextrin bonded-phase columns. Journal of Chromatography, 361, 199–207. [Link]
Problems with Recrystallisations. (n.d.). Chemistry Teaching Labs - University of York.
SAFETY DATA SHEET. (2025, November 6). Sigma-Aldrich.
SAFETY DATA SHEET. (2025, November 6). Sigma-Aldrich.
SOP: CRYSTALLIZATION. (n.d.).
SAFETY DATA SHEET. (2025, October 24). Thermo Fisher Scientific.
Chromatographic separations of aromatic carboxylic acids. (n.d.). PubMed.
The Recrystallization of Benzoic Acid. (n.d.).
Recrystallization of Benzoic Acid. (n.d.).
Recrystallization of Benzoic Acid. (n.d.). Alfa Chemistry.
Solubility of Benzoic Acid in Pure Solvents and Binary Mixtures. (2010, October 26). ACS Publications.
Technical Support Center: Purification of Crude 3-Hydroxybenzoic Acid. (n.d.). Benchchem.
Technical Support Center: Synthesis of 3-Chloro-6-hydroxy-2-methylbenzoic acid
Introduction Welcome to the technical support center for the synthesis of 3-Chloro-6-hydroxy-2-methylbenzoic acid. This guide is designed for researchers, chemists, and drug development professionals who are working with...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
Welcome to the technical support center for the synthesis of 3-Chloro-6-hydroxy-2-methylbenzoic acid. This guide is designed for researchers, chemists, and drug development professionals who are working with this important chemical intermediate. The synthesis of substituted hydroxybenzoic acids, while based on classical reactions, is often accompanied by challenges related to yield, purity, and the formation of persistent impurities. This document provides in-depth, experience-driven troubleshooting advice in a direct question-and-answer format to address the specific issues encountered during its synthesis. Our focus will be on the most plausible and industrially relevant synthetic route: the Kolbe-Schmitt carboxylation of 3-chloro-2-methylphenol . We will delve into the causality behind common impurities and offer validated protocols to enhance the success of your experiments.
Q1: My final product is contaminated with a significant amount of an isomeric impurity that is difficult to remove by standard recrystallization. How can I identify and minimize it?
A1: This is the most common issue in this synthesis. The impurity you are observing is almost certainly the para-carboxylation product, 3-chloro-4-hydroxy-2-methylbenzoic acid . Its formation is a direct consequence of the mechanism of the Kolbe-Schmitt reaction, which involves the electrophilic addition of carbon dioxide to a phenoxide ring.
Causality & Mechanism:
The hydroxyl group is a powerful ortho-, para-directing group. During the Kolbe-Schmitt reaction, the phenoxide intermediate reacts with CO₂. The regioselectivity (ortho vs. para carboxylation) is highly sensitive to reaction conditions, particularly the counter-ion (Na⁺ vs. K⁺) and temperature.
Ortho-Carboxylation (Kinetic Product): The desired product, 3-Chloro-6-hydroxy-2-methylbenzoic acid, is the ortho-carboxylation product. This pathway is favored under kinetic control (lower temperatures) and typically with sodium phenoxides. The sodium cation is thought to form a chelate complex with the phenoxide oxygen and the incoming CO₂, directing the electrophile to the ortho position.[1][2]
Para-Carboxylation (Thermodynamic Product): The isomeric impurity, 3-chloro-4-hydroxy-2-methylbenzoic acid, is the para-carboxylation product. It is more thermodynamically stable and its formation is favored at higher temperatures, often when using potassium phenoxide.[2]
Troubleshooting & Optimization:
Choice of Base: Utilize sodium hydroxide (NaOH) to generate the sodium phenoxide in situ. Avoid potassium hydroxide (KOH) if the para-isomer is a major issue.
Temperature Control: Maintain a stringent temperature protocol. The initial carboxylation should be conducted at a lower temperature (e.g., 120-140°C) to favor the kinetically controlled ortho-product. A subsequent heating step at a higher temperature (e.g., 150-160°C) is sometimes used to rearrange any intermediate phenyl carbonate to the final product, but prolonged exposure to high temperatures can increase the formation of the para-isomer.[1][3]
Pressure Management: Ensure the CO₂ pressure is maintained consistently (typically >50 atm) throughout the reaction. Insufficient pressure can lead to incomplete reactions and side products.[1]
Analytical Confirmation: Use HPLC with a reference standard to confirm the identity of the isomer. ¹H NMR spectroscopy is also definitive; the aromatic proton coupling patterns for the two isomers will be distinct.
Table 1: Influence of Reaction Conditions on Isomer Formation
Parameter
Condition for Ortho-Product (Desired)
Condition for Para-Product (Impurity)
Rationale
Base/Cation
Sodium Hydroxide (Na⁺)
Potassium Hydroxide (K⁺)
The smaller Na⁺ ion facilitates a chelated transition state that directs CO₂ to the ortho position.[2]
Temperature
Lower (120-150°C)
Higher (>160°C)
The para-isomer is the more thermodynamically stable product, favored by higher thermal energy.[1]
Issue 2: Low Yield & Incomplete Conversion
Q2: My reaction yield is very low, and upon analysis, I find a large amount of unreacted 3-chloro-2-methylphenol starting material. What are the likely causes?
A2: Low conversion is typically traced back to three critical areas: deactivation of the nucleophile (the phenoxide), insufficient electrophile (CO₂), or sub-optimal reaction conditions.
Causality & Troubleshooting Workflow:
Moisture Contamination: The phenoxide is a strong base and highly reactive towards water. Any moisture in the reactor, solvent, or starting materials will protonate the phenoxide back to the less reactive phenol, halting the carboxylation. It is imperative to maintain anhydrous conditions.[4]
Incomplete Phenoxide Formation: Ensure you are using at least one full molar equivalent of a strong base (e.g., NaOH) relative to the 3-chloro-2-methylphenol. The reaction requires the formation of the phenoxide to proceed.
CO₂ Delivery: The reaction is highly dependent on both the pressure and the efficient mixing of gaseous CO₂ with the solid/molten phenoxide.
Pressure: The system must be properly sealed to maintain a high pressure of CO₂ (e.g., 5-6 MPa or ~50-60 atm).[5] A leak will result in a stalled reaction.
Mixing: Inadequate stirring will result in poor contact between the reactants, leaving a significant portion of the phenoxide unreacted.
Reaction Temperature/Duration: If the temperature is too low or the reaction time is too short, the conversion will be incomplete. The carboxylation of sterically hindered or electronically deactivated phenols often requires more forcing conditions than the synthesis of simple salicylic acid.
Diagram 1: Troubleshooting Workflow for Low Conversion
Caption: Troubleshooting workflow for low reaction conversion.
Issue 3: Product Degradation and Byproduct Formation
Q3: My reaction mixture is dark and contains several unidentified byproducts, and I suspect product loss during workup. What causes this and how can I improve the purification?
A3: The formation of dark, tarry substances and other byproducts often points to excessive temperatures or the presence of oxygen. Product loss during workup is typically related to decarboxylation or inefficient extraction.
Common Byproducts and Degradation Pathways:
Dicarboxylic Acids: Under excessively harsh conditions (e.g., very high temperatures or prolonged reaction times), a second carboxylation event can occur, leading to di-acid impurities.[1][6]
Decarboxylation: Hydroxybenzoic acids can undergo decarboxylation (loss of CO₂) to revert to the parent phenol if subjected to high heat, particularly under non-alkaline conditions.[7] This can occur if the workup involves distillation or heating the acidified product mixture.
Oxidative Polymerization: Phenols are susceptible to oxidation, especially at high temperatures in the presence of trace metals or oxygen, leading to colored, polymeric impurities.
This protocol is designed to separate the acidic product from neutral starting materials and non-acidic byproducts.
Alkaline Dissolution: After the reaction, cool the mixture and carefully dissolve it in water. Add NaOH solution to adjust the pH to >11. The desired product and any unreacted phenol will dissolve as their respective sodium salts.
Removal of Neutral Impurities: Extract the alkaline aqueous solution with a water-immiscible organic solvent (e.g., diethyl ether or dichloromethane) to remove any neutral, non-phenolic impurities. Discard the organic layer.
Selective Precipitation:
Carefully acidify the aqueous layer with cold, dilute HCl or H₂SO₄ to a pH of ~8-9. This may precipitate any less acidic phenolic impurities while keeping your desired, more acidic product in solution. Filter if a precipitate forms.
Continue to slowly acidify the filtrate with concentrated HCl to a pH of 1-2, keeping the solution cool in an ice bath. The 3-Chloro-6-hydroxy-2-methylbenzoic acid will precipitate out as a solid.
Isolation and Washing: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with cold water to remove inorganic salts.
Drying and Recrystallization: Dry the crude product under vacuum. For further purification, recrystallize from an appropriate solvent system, such as an ethanol/water or acetic acid/water mixture.
Diagram 2: Purification via Acid-Base Extraction
Caption: General workflow for purification by acid-base extraction.
Experimental Protocols
Protocol 1: Synthesis of 3-Chloro-6-hydroxy-2-methylbenzoic acid
This protocol is a representative procedure and should be adapted and optimized based on your specific equipment and safety protocols.
Preparation: Ensure a high-pressure autoclave reactor is clean and thoroughly dried. Flame-dry all glassware under vacuum or in an oven at >120°C before use.
Charging the Reactor: To the autoclave, add 3-chloro-2-methylphenol (1.0 eq). Add finely ground, anhydrous sodium hydroxide (1.1 eq).
Solvent (Optional): In some variations of this reaction, a high-boiling inert solvent is used. However, the solvent-free "dry bake" method is common.[5] For this protocol, we will proceed without a solvent.
Dehydration: Seal the reactor, and while stirring, heat to 130-140°C under a slow stream of dry nitrogen or under vacuum for 1-2 hours to remove any water formed during the in situ salt formation. This step is critical for ensuring an anhydrous environment.
Carboxylation: Cool the reactor slightly. Evacuate the nitrogen and introduce dry carbon dioxide (CO₂), pressurizing the reactor to ~5 MPa (~725 psi).
Reaction: Heat the sealed reactor to 140-150°C with vigorous stirring. Maintain the CO₂ pressure and temperature for 10-15 hours. Monitor the pressure; a drop may indicate a leak or consumption of the gas. Re-pressurize if necessary.
Workup: After the reaction period, cool the reactor to room temperature and carefully vent the excess CO₂ pressure. Proceed with the purification protocol outlined in A3 .
Protocol 2: Recrystallization of Crude Product
Solvent Selection: Place a small amount of the crude, dry product in several test tubes. Test solubility in various solvents (e.g., water, ethanol, methanol, acetic acid, ethyl acetate, toluene) at room and elevated temperatures. An ideal single solvent will dissolve the product when hot but not when cold. A good two-solvent system (one solvent in which the product is soluble, one in which it is not) like ethanol/water is often effective.
Dissolution: Place the crude product in an Erlenmeyer flask. Add the minimum amount of the hot primary solvent (e.g., ethanol) required to fully dissolve the solid.
Decolorization (Optional): If the solution is highly colored, add a small amount of activated charcoal and keep the solution hot for a few minutes. Perform a hot filtration through a fluted filter paper to remove the charcoal.
Crystallization: To the hot, clear solution, slowly add the second solvent (e.g., water) until the solution becomes faintly cloudy (the cloud point). Add a drop or two of the primary solvent to redissolve the precipitate.
Cooling: Cover the flask and allow it to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.
Isolation: Collect the purified crystals by vacuum filtration, wash with a small amount of the cold recrystallization solvent mixture, and dry under vacuum.
References
LibreTexts. (2021). 18.7: Side-Chain Reactions of Benzene Derivatives. Chemistry LibreTexts.
Pottie, I. R., et al. (2012). Alkylation of Substituted Benzoic Acids in a Continuous Flow Microfluidic Microreactor: Kinetics and Linear Free Energy Relationships. ACS Publications.
BenchChem. (2025). Technical Support Center: Synthesis of Chloro-Substituted Benzoic Acids. BenchChem.
BenchChem. (2025). Troubleshooting common issues in Friedel-Crafts reactions. BenchChem.
Barbero, M., et al. (2024). Carboxylation reactions for the sustainable manufacture of chemicals and monomers. Royal Society of Chemistry.
Olah, G. A., et al. (2005). Friedel-Crafts Reactions. In Kirk-Othmer Encyclopedia of Chemical Technology. Wiley.
Zhang, L., et al. (2021). A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid. SAGE Journals.
Chemhelper. (n.d.). Arenes: Reactions of Aryl Side-Chains. Organic Chemistry On-Line.
Google Patents. (1999). US5910605A - Process for the preparation of 3-hydroxy-2-methylbenzoic acid and 3-acetoxy-2-methylbenzoic.
Google Patents. (2013). CN103012123A - Synthetic method for 3,6-dichloro-2-hydroxybenzoic acid.
Rasayan Journal of Chemistry. (2018). SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF NOVEL 3- HYDROXY BENZOIC ACID HYBRID DERIVATIVES [PART II].
Google Patents. (2019). WO2019028600A1 - Process for production of carboxylated phenol derivatives.
Ashenhurst, J. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Master Organic Chemistry.
Li, Y., et al. (2024). Characterization and modification of phenolic acid decarboxylase from marine bacteria for the synthesis of 4-vinyl phenol derivatives. PMC.
Google Patents. (2000). CN1251833A - Process for preparing substituted benzoic acid.
Bodanszky, M., & Kwei, J. Z. (1978). Side reactions in peptide synthesis. VI. A reexamination of the benzyl group in the protection of the side chains of tyrosine and aspartic acid. International Journal of Peptide and Protein Research, 12(2), 57-68.
Knez, Ž., et al. (2024). Mechanism, Kinetics and Modelling of Phenol Carboxylation Reactions with CO₂. MDPI.
Semantic Scholar. (2025). Development of Homogeneous Carboxylation of Phenolates via Kolbe–Schmitt Reaction.
Sigma-Aldrich. (n.d.). Friedel–Crafts Acylation.
European Patent Office. (1981). EP 0036636 A1 - azo-bis-\6-hydroxy benzoic acid.
Technical Support Center: Optimizing 3-Chloro-6-hydroxy-2-methylbenzoic Acid Synthesis
Welcome to the Synthesis Support Center. This guide is designed for researchers, medicinal chemists, and process scientists working on the synthesis and scale-up of 3-Chloro-6-hydroxy-2-methylbenzoic acid (CAS: 502847-07...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Synthesis Support Center. This guide is designed for researchers, medicinal chemists, and process scientists working on the synthesis and scale-up of 3-Chloro-6-hydroxy-2-methylbenzoic acid (CAS: 502847-07-6). This compound is a critical halogenated salicylic acid building block, notably utilized in the synthesis of complex alkaloids like the inducamides[1].
Below, you will find expert troubleshooting guides, structural nomenclature clarifications, quantitative strategy comparisons, and self-validating experimental protocols.
Part 1: Troubleshooting & FAQs
Q: My analytical data matches the target, but my drawing software names it "5-chloro-2-hydroxy-6-methylbenzoic acid." Are these the same molecule?A: Yes, they are the exact same molecule. This is a common point of confusion rooted in IUPAC locant rules. When numbering the benzene ring starting from the carboxylic acid (position 1), you can number towards the hydroxyl group or the methyl group.
Numbering towards the methyl group gives substituents at positions 2 (methyl), 3 (chloro), and 6 (hydroxy), yielding the locant set 2,3,6 .
Numbering towards the hydroxyl group gives 2 (hydroxy), 5 (chloro), and 6 (methyl), yielding the locant set 2,5,6 .
Because the set (2,3,6) is numerically lower at the first point of difference (3 vs. 5), 3-chloro-6-hydroxy-2-methylbenzoic acid is the preferred IUPAC name.
Q: Why am I getting a complex mixture of regioisomers during the direct chlorination of 6-methylsalicylic acid?A: The hydroxyl group is a strong ortho/para directing group. In 6-methylsalicylic acid, both the 3-position (ortho to OH) and the 5-position (para to OH) are highly activated toward electrophilic aromatic substitution. Direct chlorination with reagents like SO₂Cl₂ or NCS cannot differentiate these sites effectively, resulting in a ~60:40 mixture.
Actionable Fix: Implement a tert-butyl blocking strategy [2]. By temporarily installing a bulky tert-butyl group at the 3-position, you force the subsequent chlorination exclusively to the 5-position.
Q: During the de-tert-butylation step in concentrated H₂SO₄, my product is degrading and turning black. What is causing this?A: Degradation is caused by thermal runaway. The removal of the tert-butyl group is a retro-Friedel-Crafts alkylation. If the internal temperature exceeds 30 °C, the salicylic acid core will undergo irreversible decarboxylation or sulfonation.
Actionable Fix: Strictly maintain the reaction between 20–25 °C. The reaction is self-validating: you will observe the steady evolution of isobutylene gas. Once gas evolution ceases (typically 1 hour), quench immediately over crushed ice to dissipate the heat of dilution [2].
Q: I am synthesizing the compound via the demethylation of methyl 3-chloro-6-methoxy-2-methylbenzoate using AlCl₃. Why is my conversion stalling at 50%?A: Aluminum trichloride (AlCl₃) is highly hygroscopic. It acts as a Lewis acid by coordinating to the methoxy oxygen, weakening the O–CH₃ bond to allow chloride attack. Any trace moisture in your dichloromethane solvent will hydrolyze the AlCl₃, generating HCl gas and aluminum hydroxide, prematurely quenching the reaction.
Actionable Fix: Use freshly distilled, anhydrous CH₂Cl₂ and ensure a strict inert atmosphere (N₂ or Ar). Use a 3–4 molar excess of AlCl₃ to drive the reaction to completion over a 12-hour reflux [1].
Fig 1: Three-step blocking strategy for the regioselective synthesis of the target compound.
Fig 2: Troubleshooting logic for resolving regioselectivity issues during chlorination.
Part 4: Experimental Protocols
Protocol A: The Tert-Butyl Blocking Strategy (Recommended for Scale-Up)
This protocol utilizes steric hindrance to guarantee absolute regiocontrol [2].
Step 1: Chlorination of the Blocked Intermediate
Preparation: Suspend 3-tert-butyl-2-hydroxy-6-methylbenzoic acid (1.0 eq) in glacial acetic acid (5 mL/g) in a round-bottom flask equipped with a dropping funnel and a drying tube.
Addition: Cool the mixture to 0–5 °C using an ice bath. Add sulfuryl chloride (SO₂Cl₂, 1.05 eq) dropwise over 30 minutes. Causality note: SO₂Cl₂ is chosen over Cl₂ gas to prevent over-chlorination into dichloro-impurities.
Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 2 hours. The suspension will gradually clear as the chlorinated product forms.
Workup: Pour the mixture into vigorously stirred ice water. Filter the resulting white precipitate, wash with cold water, and dry under a vacuum to yield 3-tert-butyl-5-chloro-2-hydroxy-6-methylbenzoic acid.
Step 2: De-tert-butylation (Retro-Friedel-Crafts)
Reaction: In a well-ventilated fume hood, add the intermediate from Step 1 to concentrated H₂SO₄ (10 mL/g). Stir the mixture at 20–25 °C.
Validation Cue: The solid will dissolve, yielding a dark yellow solution, accompanied by the visible bubbling of isobutylene gas.
Quenching: After exactly 1 hour (or when gas evolution ceases), carefully pour the acidic solution over a large excess of crushed ice.
Isolation: Extract the aqueous mixture with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Recrystallize from toluene/heptane to afford pure 3-chloro-6-hydroxy-2-methylbenzoic acid.
Protocol B: The Demethylation Route (Inducamides Intermediate)
This protocol is ideal if you are starting from a fully protected ester precursor [1].
Step 1: Lewis-Acid Mediated Demethylation
Reaction: Dissolve methyl 3-chloro-6-methoxy-2-methylbenzoate (1.0 eq) in anhydrous CH₂Cl₂ (0.1 M). Add anhydrous AlCl₃ (4.0 eq) in one portion.
Reflux: Heat the solution to a gentle reflux (40 °C) for 12 hours under an argon atmosphere.
Workup: Cool to 0 °C and carefully quench by the dropwise addition of 1 M HCl. Extract with CH₂Cl₂ (3x), dry over Na₂SO₄, and concentrate. Purify via flash chromatography (hexanes:ethyl acetate 4:1) to yield methyl 3-chloro-6-hydroxy-2-methylbenzoate.
Step 2: Ester Hydrolysis
Reaction: Suspend the intermediate (1.0 eq) in 1.4 M aqueous NaOH (13 eq). Heat to reflux for 2 hours. Validation cue: The mixture will become a homogeneous solution as the sodium salt of the acid forms.
Isolation: Cool to room temperature and wash the aqueous layer with ethyl acetate to remove non-polar impurities. Acidify the aqueous layer to pH 2 using 1 M HCl.
Extraction: Extract the precipitated product with ethyl acetate, dry, and concentrate to yield the final 3-chloro-6-hydroxy-2-methylbenzoic acid [1].
References
Goutham, K., et al. "Synthesis of Inducamides A and B." Journal of Natural Products, ACS Publications, 2015. Available at:[Link]
World Intellectual Property Organization. "New haloalkylsulfone substituted compounds useful for treating obesity and diabetes." WO2006120178A1, Google Patents, 2006.
Troubleshooting
Technical Support Center: Regioselective Synthesis of 3-Chloro-6-hydroxy-2-methylbenzoic acid
This guide provides in-depth technical support for researchers engaged in the synthesis of 3-Chloro-6-hydroxy-2-methylbenzoic acid. The inherent challenge in this synthesis lies in achieving precise regiochemical control...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides in-depth technical support for researchers engaged in the synthesis of 3-Chloro-6-hydroxy-2-methylbenzoic acid. The inherent challenge in this synthesis lies in achieving precise regiochemical control over a tetrasubstituted benzene ring bearing functional groups with conflicting electronic and steric demands. This document is structured to address common experimental failures, explain the underlying chemical principles, and provide robust, field-tested protocols.
The primary obstacle in synthesizing this molecule is managing the directing effects of the four substituents. A linear approach starting with a less substituted ring and sequentially adding functional groups via electrophilic aromatic substitution is prone to failure due to the powerful activating and ortho, para-directing nature of the hydroxyl group, which would uncontrollably direct incoming electrophiles.
Our recommended strategy leverages the power of Directed ortho-Metalation (DoM) , a technique that uses a functional group to direct a strong base to deprotonate a specific adjacent C-H bond, overriding inherent electronic preferences.[1][2] This allows for the precise installation of substituents that would otherwise be difficult to position correctly.
The proposed two-step sequence begins with 3-chlorobenzoic acid, utilizing the carboxylic acid as the initial directed metalation group (DMG).
Caption: Recommended two-step synthetic workflow.
Experimental Protocol: Step 1 - Synthesis of 3-Chloro-2-methylbenzoic acid via DoM
Objective: To regioselectively introduce a methyl group at the C-2 position of 3-chlorobenzoic acid.
sec-Butyllithium (s-BuLi), solution in cyclohexane (titrated)
Anhydrous Tetrahydrofuran (THF)
Methyl iodide (CH₃I)
Hydrochloric acid (HCl), 2M solution
Diethyl ether
Anhydrous magnesium sulfate (MgSO₄)
Procedure:
Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, a nitrogen inlet, and a rubber septum. Maintain a positive pressure of dry nitrogen throughout the reaction.
Reagent Preparation: In the flask, dissolve 3-chlorobenzoic acid (1.0 eq) in anhydrous THF. Cool the solution to -78°C using a dry ice/acetone bath.
Base Addition: Add freshly distilled TMEDA (2.2 eq) to the solution. Subsequently, add a titrated solution of s-BuLi (2.2 eq) dropwise via syringe, ensuring the internal temperature does not rise above -70°C. A color change to deep red or orange is typically observed, indicating the formation of the dianion. Stir the mixture at -78°C for 2 hours.
Electrophilic Quench: Slowly add methyl iodide (1.5 eq) to the reaction mixture. Continue stirring at -78°C for an additional 3 hours, during which the color of the solution should fade.
Workup: Allow the reaction to slowly warm to room temperature. Quench the reaction by carefully adding 2M HCl until the solution is acidic (pH ~1-2).
Extraction & Purification: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x volumes). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).
Section 2: Troubleshooting Guide
Q1: My yield for the Directed ortho-Metalation (DoM) step is very low. What went wrong?
A1: Low yields in DoM reactions are common and typically trace back to three main areas: reagent quality, reaction conditions, or the electrophilic quench.
Potential Cause
Explanation
Recommended Solution
Moisture Contamination
Alkyllithium reagents are extremely reactive towards protic sources, including trace water in the solvent or on glassware.
Ensure all glassware is rigorously flame-dried or oven-dried. Use freshly distilled, anhydrous solvents. Purge the entire apparatus with dry nitrogen or argon before and during the reaction.
Inaccurate Reagent Titration
The stoichiometry is critical. Commercial alkyllithium solutions degrade over time, and their stated concentration may be inaccurate.
Always titrate your alkyllithium reagent (e.g., using a Gilman double titration or a suitable indicator like N-benzylbenzamide) immediately before use to determine its precise molarity.[1]
Intermediate Decomposition
The lithiated dianion intermediate is thermally unstable. If the temperature rises significantly above -78°C, decomposition or side reactions can occur.
Maintain a consistent low temperature throughout the base addition and stirring period. Use a cryocool or a well-insulated dry ice/acetone bath. Ensure efficient stirring.
Inefficient Quench
The electrophile (methyl iodide) may not be reacting efficiently with the lithiated species.
Ensure the methyl iodide is pure and added slowly to the cold solution. For less reactive intermediates, consider a more powerful methylating agent like dimethyl sulfate or methyl triflate (use with extreme caution).
Q2: I'm getting poor regioselectivity in my final hydroxylation step, with significant formation of the 4-hydroxy isomer. How can I improve selectivity for the C-6 position?
A2: This is the core challenge of the synthesis. The starting material for this step, 3-chloro-2-methylbenzoic acid, has competing directing groups. The methyl group activates the C-4 and C-6 positions, while the chloro group also weakly directs to C-4.[3][4] The carboxylic acid directs meta (to C-5), deactivating the ring overall. The desired C-6 position is sterically hindered by the adjacent carboxylic acid.
The key is to exploit steric hindrance to your advantage.
Caption: Analysis of directing effects for hydroxylation.
Strategies for Improving C-6 Selectivity:
Use a Bulky Reagent: A sterically demanding hydroxylating agent will preferentially attack the less hindered C-6 position over the C-4 position, which is flanked by both the chloro and methyl groups.
Two-Step Hydroxylation via Borylation: A highly effective method is to first introduce a boronic ester at the C-6 position, again using steric effects to drive regioselectivity, followed by oxidation.
Step 2a (Borylation): React 3-chloro-2-methylbenzoic acid with a bulky borane source like bis(pinacolato)diboron (B₂pin₂) using an iridium or palladium catalyst. The bulky catalyst-boron complex will favor the less hindered C-6 position.
Step 2b (Oxidation): Oxidize the resulting boronic ester to the hydroxyl group using an oxidant like sodium perborate or hydrogen peroxide under basic conditions.[5]
Section 3: Frequently Asked Questions (FAQs)
Q1: Why can't I just start with 6-hydroxy-2-methylbenzoic acid and chlorinate it directly?
A1: This is a classic problem of competing directing groups. The hydroxyl (-OH) group is one of the most powerful activating, ortho, para-directing groups in electrophilic aromatic substitution.[6][7] If you attempt to chlorinate 6-hydroxy-2-methylbenzoic acid, the -OH group's influence will overwhelmingly dominate all other substituents. It strongly activates the positions ortho and para to itself. In this case, that is the C-5 and C-1 positions. The C-1 position is already occupied by the carboxyl group. Therefore, chlorination would occur almost exclusively at the C-5 position, yielding the undesired 5-chloro isomer.
Caption: Outcome of direct chlorination.
Q2: What is the mechanistic principle behind Directed ortho-Metalation (DoM)?
A2: Directed ortho-Metalation relies on a Lewis acid-base interaction between a "Directed Metalation Group" (DMG) on the aromatic ring and a strong organolithium base.[1][8] In our recommended synthesis, the carboxylic acid is first deprotonated by one equivalent of s-BuLi to form a lithium carboxylate. This carboxylate then acts as a coordinating site for a second molecule of the s-BuLi/TMEDA complex. This coordination holds the base in close proximity to the C-6 proton, leading to a kinetically favored deprotonation at that specific site, forming a stable five-membered ring-like intermediate. This proximity-driven deprotonation is much faster than the deprotonation of other aromatic protons, granting excellent regiochemical control.[2][9]
Q3: Are there any alternative synthetic strategies worth considering?
A3: While DoM is the most direct route, other multi-step pathways exist, though they often involve more steps or harsher conditions. One alternative could involve a Sandmeyer reaction.[10]
Start with 2-methyl-3-nitrobenzoic acid.
Introduce a hydroxyl group at the C-6 position.
Reduce the nitro group at C-3 to an amine (-NH₂).
Convert the amine to a diazonium salt (NaNO₂, HCl) and subsequently displace it with a chloride using copper(I) chloride (CuCl).
This route is significantly longer and the initial nitration and hydroxylation steps would still present regioselectivity challenges.
References
Vertex AI Search. (n.d.). Directing Groups in SE Ar. Retrieved April 3, 2026.
Organic Chemistry Tutor. (n.d.). Directing Effects in Electrophilic Aromatic Substitution Reactions. Retrieved April 3, 2026.
Wikipedia. (n.d.). Electrophilic aromatic directing groups. Retrieved April 3, 2026, from [Link]
Ashenhurst, J. (2018, January 29). Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. Master Organic Chemistry. Retrieved April 3, 2026, from [Link]
LibreTexts Chemistry. (2024, October 4). 16.4: Substituent Effects in Electrophilic Substitutions. Retrieved April 3, 2026, from [Link]
ResearchGate. (2026, January 6). A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid. Retrieved April 3, 2026, from [Link]
Organic Syntheses. (n.d.). m-CHLOROPERBENZOIC ACID. Coll. Vol. 6, p.276 (1988); Vol. 57, p.35 (1977). Retrieved April 3, 2026, from [Link]
International Journal for Research & Development in Technology. (n.d.). A Literature Review on the Synthesis of para-hydroxybenzoic Acid. Retrieved April 3, 2026, from [Link]
Bennetau, B., Mortier, J., Moyroud, J., & Guesnet, J.-L. (1995). Directed lithiation of unprotected benzoic acids. Journal of the Chemical Society, Perkin Transactions 1, (10), 1265-1270. Retrieved April 3, 2026, from [Link]
Google Patents. (n.d.). CN103030531A - Synthetic technology of 2,6-dimethylphenol.
Gohier, F., Castanet, A.-S., & Mortier, J. (2005). Toward a Better Understanding on the Mechanism of Ortholithiation. Tuning of Selectivities in the Metalation of meta-Anisic Acid by an Appropriate Choice of Base. Organic Letters, 7(13), 2627–2630. Retrieved April 3, 2026, from [Link]
University of Bristol. (n.d.). Directed (ortho)
Google Patents. (n.d.). CN103601639A - O-chlorobenzoic acid synthesis process.
Daugulis, O., & Zaitsev, V. G. (2007). Two Methods for Direct ortho-Arylation of Benzoic Acids. Angewandte Chemie International Edition, 44(27), 4046-4048. Retrieved April 3, 2026, from [Link]
Mortier, J. (n.d.). Directed Ortho Metalation. Unblog.fr. Retrieved April 3, 2026, from [Link]
Liu, H., et al. (2005). Efficient Preparation of ((3-Chloro-2-fluoro-phenyl)-[7-methoxy-8-(3-morpholin-4-yl-propoxy)-10,11-dihydro-5-oxa-2,4,11-triaza-dibenzo(a,d)cyclohepten-1-yl]-amine) for In-Vivo Study. Synthetic Communications, 35(24), 3145-3153. Retrieved April 3, 2026, from [Link]
MDPI. (2026, March 13). Electrochemical Synthesis of Ortho- and Para-Hydroxybenzoic Acids Using CO2: Experimental and Simulation-Based Optimization. Retrieved April 3, 2026, from [Link]
Infantes, L., et al. (2008). The crystal structures of chloro and methylortho-benzoic acids and their co-crystal: rationalizing similarities and differences. CrystEngComm, 10, 853-860. Retrieved April 3, 2026, from [Link]
Google Patents. (n.d.). CN103012123A - Synthetic method for 3,6-dichloro-2-hydroxybenzoic acid.
Müller, R., & Deckwer, W. D. (1996). Degradation of chloro- and methyl-substituted benzoic acids by a genetically modified microorganism. Biotechnology and Bioengineering, 51(5), 528-537. Retrieved April 3, 2026, from [Link]
Google Patents. (n.d.). US3714269A - Process for producing 2,6-dimethylphenol.
Rubottom, G. M., et al. (1988). α-HYDROXY KETONES FROM THE OXIDATION OF ENOL SILYL ETHERS WITH m-CHLOROPERBENZOIC ACID: 6-HYDROXY-3,5,5-TRIMETHYL-2-CYCLOHEXEN-1-ONE. Organic Syntheses, Coll. Vol. 7, p.282. Retrieved April 3, 2026, from [Link]
ResearchGate. (n.d.). Reaction for obtaining 2,6-dimethylphenol from phenol and methanol. Retrieved April 3, 2026, from [Link]
Samanta, S. S., et al. (2005). Ortholithiation of Unprotected Benzoic Acids: Application for Novel 2-Chloro-6-Substituted Benzoic Acid Syntheses. Synthetic Communications, 35(5), 653-662. Retrieved April 3, 2026, from [Link]
National Center for Biotechnology Information. (2026). New polymorph of 2,6-dimethylphenol. Acta Crystallographica Section E, 72(Pt 3), 345–348. Retrieved April 3, 2026, from [Link]
Google Patents. (n.d.). CN102060654A - Method for selective chlorination of alkyl side chains on benzene ring.
stability issues of 3-Chloro-6-hydroxy-2-methylbenzoic acid under acidic conditions
Introduction Welcome to the technical support guide for 3-Chloro-6-hydroxy-2-methylbenzoic acid. This document is designed for researchers, scientists, and drug development professionals to provide in-depth insights and...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
Welcome to the technical support guide for 3-Chloro-6-hydroxy-2-methylbenzoic acid. This document is designed for researchers, scientists, and drug development professionals to provide in-depth insights and troubleshooting advice regarding the stability of this compound, particularly under acidic conditions. As a substituted salicylic acid derivative, its behavior in solution can be complex. This guide synthesizes chemical principles with practical, field-proven methodologies to ensure the integrity of your experiments.
Frequently Asked Questions (FAQs)
Q1: What are the primary stability concerns for 3-Chloro-6-hydroxy-2-methylbenzoic acid in acidic solutions?
The main stability concern for this molecule in an acidic environment is its susceptibility to acid-catalyzed degradation. Based on the behavior of structurally similar compounds like salicylic acid and 3-hydroxybenzoic acid, the primary degradation pathway is likely decarboxylation, especially when heated.[1][2][3] The phenolic hydroxyl group and the carboxylic acid on the benzene ring are the key reactive sites.[3]
Q2: What are the likely degradation products under acidic stress?
While specific degradation pathways for this exact molecule are not extensively published, the most probable degradation product from acid-catalyzed decarboxylation would be 2-Chloro-5-methylphenol . Under more aggressive conditions (e.g., high heat, strong oxidizing agents), further decomposition could yield smaller molecules, including hydrogen chloride, carbon monoxide, and carbon dioxide.[4]
Q3: How should I prepare and store acidic solutions of this compound to minimize degradation?
To maintain the integrity of your samples, follow these best practices:
Prepare Fresh: Solutions should be prepared fresh whenever possible, especially for quantitative assays.
Control Temperature: Store stock solutions and experimental samples at low temperatures (2-8°C for short-term, -20°C or -80°C for long-term).[3] Avoid repeated freeze-thaw cycles.
Protect from Light: Phenolic compounds can be susceptible to photodegradation.[3] Always store solutions in amber vials or protect them from light with aluminum foil.
Use High-Purity Solvents: Impurities in solvents can catalyze degradation.
Q4: Which analytical methods are best for monitoring the stability of 3-Chloro-6-hydroxy-2-methylbenzoic acid?
A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the gold standard.[1][2] Such a method must be able to separate the parent compound from all potential degradation products, ensuring that the quantification of the active pharmaceutical ingredient (API) is not skewed by co-eluting impurities.[5] Gas Chromatography-Mass Spectrometry (GC/MS) can also be a powerful tool for identifying volatile degradation products after derivatization.[6]
This section addresses common problems encountered during experimentation.
Issue 1: I'm observing a progressive loss of the parent compound peak in my HPLC analysis over time.
Underlying Cause: This is a classic sign of chemical degradation. The acidic conditions of your mobile phase or sample diluent are likely causing the compound to break down.
Troubleshooting Workflow:
Caption: Troubleshooting workflow for decreasing analyte peak area.
Issue 2: My results are inconsistent and show poor reproducibility.
Underlying Cause: Inconsistent sample handling is often the culprit. Variable timing between sample preparation, storage, and analysis can lead to different levels of degradation from one sample to the next.
Solution:
Standardize Timelines: Create a strict, standardized timeline for all samples from preparation to analysis.
Quench the Reaction: If your experiment involves incubation in acid, "quench" the degradation process at your desired time point by immediately neutralizing the sample with a phosphate or other suitable buffer.
Automate When Possible: Use autosamplers with temperature control to ensure all samples are treated identically prior to injection.
Issue 3: I see new peaks appearing in my chromatogram that were not there initially.
Underlying Cause: You are observing the formation of degradation products.
Solution: This situation requires a systematic approach to identify the new compounds. The most robust method is to perform a forced degradation study . This involves intentionally stressing the compound under various conditions (acid, base, oxidation, heat, light) to generate the degradation products in sufficient quantities for identification.[7] This is a critical step in developing a fully validated, stability-indicating analytical method as mandated by regulatory bodies like the ICH.
Experimental Protocols
Protocol 1: Forced Degradation Study under Acidic Conditions
This protocol is designed to intentionally degrade the compound to identify potential degradants and confirm the specificity of an analytical method.
Objective: To generate acid-induced degradation products of 3-Chloro-6-hydroxy-2-methylbenzoic acid.
Prepare Stock Solution: Accurately weigh and dissolve 3-Chloro-6-hydroxy-2-methylbenzoic acid in methanol to create a 1 mg/mL stock solution.
Acid Treatment: In a 10 mL volumetric flask, add 1 mL of the stock solution and 1 mL of 0.1 N HCl. Dilute to volume with a 50:50 mixture of methanol and water.
Control Sample: Prepare a control sample by adding 1 mL of the stock solution and 1 mL of HPLC-grade water to a 10 mL flask and diluting similarly.
Incubation: Place the acid-treated sample in a heating block at 80°C. Withdraw aliquots at specific time points (e.g., 0, 2, 4, 8, and 24 hours).
Neutralization: Immediately after withdrawal, transfer a 1 mL aliquot to an HPLC vial and neutralize it with an equivalent amount of 0.1 N NaOH to stop the degradation.
Analysis: Analyze the control and all timed, neutralized samples by HPLC.
Evaluation: Compare the chromatograms. Look for a decrease in the parent peak area and the corresponding increase in new peaks in the stressed samples. The goal is to achieve approximately 10-20% degradation of the parent compound.[8]
Parameter
Condition
Rationale
Acid
0.1 N HCl
Standard condition for acid hydrolysis stress testing.[2][7]
Temperature
80°C
Accelerates the rate of degradation to occur in a reasonable timeframe.[2]
Time Points
0-24 hours
Allows for kinetic evaluation of the degradation process.
Neutralization
0.1 N NaOH
Halts the acid-catalyzed reaction to ensure the sample composition is fixed at the time of sampling.
Protocol 2: Developing a Stability-Indicating HPLC Method
Objective: To establish an HPLC method that can resolve 3-Chloro-6-hydroxy-2-methylbenzoic acid from its degradation products.
Column Selection: Start with a robust, reversed-phase column, such as a C18 or a Phenyl-Hexyl column (250 x 4.6 mm, 5 µm).
Mobile Phase Optimization:
Begin with a simple gradient using an acidified aqueous phase (e.g., 0.1% Trifluoroacetic Acid or Formic Acid in water) as Mobile Phase A and an organic solvent (Acetonitrile or Methanol) as Mobile Phase B.[1][2]
Inject a mixture of the control and a degraded sample from the forced degradation study.
Adjust the gradient slope and organic modifier to achieve baseline separation between the parent peak and all degradation peaks.
Detector Wavelength: Use a Photodiode Array (PDA) detector to collect spectra for all peaks. Check for peak purity to ensure no degradants are co-eluting with the parent analyte. The detection wavelength can be set at the UV maximum of the parent compound (e.g., around 230 nm for salicylic acid derivatives).[2]
Validation: Once separation is achieved, validate the method according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and robustness.
Potential Degradation Pathway
The primary anticipated degradation mechanism under acidic conditions is decarboxylation.
Caption: Proposed acid-catalyzed decarboxylation of the target compound.
This reaction involves the protonation of the carboxylic acid group, followed by the elimination of carbon dioxide, which is facilitated by the electron-donating nature of the hydroxyl group on the aromatic ring. The result is the loss of the carboxylic acid function.
References
Patil, S. A., et al. (2015). A validated stability-indicating HPLC related substances method for salicylic acid in bulk drug and dosage form. World Journal of Pharmaceutical Sciences. [Link]
Patil, S. A., et al. (2015). A validated stability-indicating HPLC related substances method for salicylic acid in bulk drug and dosage form. YCMOU. [Link]
Jain, D., et al. (2022). Forced Degradation – A Review. International Journal of Pharmaceutical Sciences and Research, 47(3). [Link]
PubChem. (n.d.). 3-Chloro-2-methylbenzoic acid. National Center for Biotechnology Information. Retrieved from [Link]
ResearchGate. (n.d.). Degradation pathway for 3-chlorobenzoic acid by... Retrieved from [Link]
Patel, Y., & Shah, N. (n.d.). Development of forced degradation and stability indicating studies for drug substance and drug product. International Journal of Research in Pharmacology & Pharmacotherapeutics. [Link]
Ministry of the Environment, Japan. (n.d.). Analytical Methods. Retrieved from [Link]
Sravani, G. S., & Kumar, T. S. (n.d.). Stability Indicating HPLC Method for Simultaneous Estimation of Nicotinamide and Salicylic Acid. International Journal of Pharmacy Research & Technology. [Link]
Chemsrc. (2025). 3-Chloro-2-hydroxybenzoic acid. Retrieved from [Link]
Fetzner, S., et al. (1996). Degradation of chloro- and methyl-substituted benzoic acids by a genetically modified microorganism. Biotechnology and Bioengineering, 51(5), 528-37. [Link]
ChemBK. (2024). 3-Chloro-6-methylbenzoic acid. Retrieved from [Link]
IntechOpen. (2013). Bioremediation of Chlorobenzoic Acids. Retrieved from [Link]
Technical Support Center: Troubleshooting 3-Chloro-6-hydroxy-2-methylbenzoic Acid Solubility
Welcome to the Technical Support Center. 3-Chloro-6-hydroxy-2-methylbenzoic acid is a substituted salicylic acid derivative that frequently presents solubility challenges in in vitro assays.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. 3-Chloro-6-hydroxy-2-methylbenzoic acid is a substituted salicylic acid derivative that frequently presents solubility challenges in in vitro assays. While its carboxylic acid moiety offers a pathway for pH-dependent ionization, the highly lipophilic chloro and methyl substituents—combined with potential intramolecular hydrogen bonding from the ortho-hydroxyl group—drive high crystalline lattice energy and hydrophobic aggregation in aqueous media.
This guide provides mechanistic troubleshooting, self-validating protocols, and quantitative strategies to overcome these physicochemical barriers.
Diagnostic Workflow
Decision tree for troubleshooting aqueous solubility of 3-Chloro-6-hydroxy-2-methylbenzoic acid.
Q1: My 10 mM stock solution in DMSO is cloudy. How can I achieve complete dissolution?A: The compound's crystalline lattice energy can impede rapid dissolution even in strong aprotic solvents like DMSO.
Causality: DMSO is highly hygroscopic. If it absorbs atmospheric water, its solvating power for lipophilic halogenated compounds drops drastically. Furthermore, the dissolution of solid solutes is an endothermic process that depends heavily on temperature[1].
Solution: Always use fresh, anhydrous DMSO (≥99.9%). If turbidity persists, apply mild heating (37°C) and sonication for 10-15 minutes. This provides the thermodynamic activation energy required to disrupt the intermolecular hydrogen bonding between the 6-hydroxy and carboxylic acid groups.
Q2: The compound precipitates immediately when diluting the DMSO stock into my aqueous assay buffer (pH 7.4). Why does this happen and how do I prevent it?A: This is a classic "solvent-shift" precipitation.
Causality: When the DMSO stock is introduced to water, the DMSO diffuses into the bulk aqueous phase faster than the hydrophobic drug molecules can solvate. This causes localized supersaturation, leading to rapid nucleation and precipitation before the carboxylic acid can fully ionize.
Solution: Perform serial dilutions in DMSO first, ensuring the final transfer to the aqueous buffer maintains a low, constant solvent load (e.g., 1-2% v/v). Add the DMSO stock dropwise to a rapidly vortexing buffer solution to ensure instantaneous dispersion, which prevents localized supersaturation.
Q3: I am running an enzymatic assay at pH 5.0, and the compound is completely insoluble. What are my options?A: At pH 5.0, you are approaching the pKa of the carboxylic acid group.
Causality: According to the Henderson-Hasselbalch relationship, solubility decreases exponentially as the pH approaches or drops below the pKa of weakly acidic drugs, leaving a significant fraction of the molecule unionized and highly hydrophobic[2].
Solution: If the assay pH cannot be altered, you must reduce the interfacial tension between the hydrophobic solute and the aqueous system[3]. Introduce a non-ionic surfactant by adding 0.01% - 0.05% Tween-20 or Triton X-100 directly to the assay buffer[4]. This creates micelles that sequester the unionized lipophilic molecules, maintaining them in a kinetically stable micro-emulsion without denaturing most target proteins.
Q4: Can I use co-solvents or complexation agents for cell-based assays where surfactants are toxic?A: Yes. Surfactants above their critical micelle concentration (CMC) will lyse lipid bilayers, causing cell death[4].
Causality: Cell membranes cannot tolerate high detergent concentrations, necessitating alternative solubilization mechanisms that do not rely on micellar disruption.
Solution: Use Hydroxypropyl-β-cyclodextrin (HP-β-CD) at 5-10% (w/v). The hydrophobic cavity of the cyclodextrin encapsulates the lipophilic chloro-methyl aromatic ring, while its hydrophilic exterior maintains aqueous solubility[2]. Alternatively, use biocompatible co-solvents like PEG 400 or Propylene Glycol to reduce the dielectric constant of the aqueous phase[3].
Module 2: Quantitative Data & Solubilization Strategies
The following table summarizes the primary physicochemical interventions for solubilizing 3-Chloro-6-hydroxy-2-methylbenzoic acid, comparing their mechanistic actions and assay compatibilities.
Solubilization Strategy
Recommended Range
Mechanistic Action
Assay Compatibility
pH Adjustment (Alkaline)
pH 6.0 - 7.4
Ionizes the carboxylic acid, drastically increasing ion-dipole interactions with water[2].
High (Biochemical & Cell-based)
Co-solvent (DMSO)
1% - 2% (v/v) final
Reduces the dielectric constant of the aqueous phase, lowering hydrophobic repulsion[3].
High (if kept <2%)
Surfactant (Tween-20)
0.01% - 0.05% (v/v)
Lowers interfacial tension; forms micelles to sequester lipophilic moieties[4].
Biochemical only (Avoid in cell-based)
Complexation (HP-β-CD)
5% - 10% (w/v)
Encapsulates the hydrophobic chloro-methyl aromatic ring within its cavity[2].
High (Biochemical & Cell-based)
Temperature Elevation
37°C
Provides thermodynamic activation energy to disrupt the crystalline lattice[1].
Moderate (Depends on protein stability)
Module 3: Self-Validating Experimental Protocols
To ensure reproducibility and prevent false negatives in your assays due to undetected precipitation, utilize the following self-validating protocol for preparing working solutions.
Protocol: Preparation of Kinetically Stable Aqueous Solutions
Objective: Achieve a 100 µM working solution from a 10 mM DMSO stock without solvent-shift precipitation.
Step 1: Anhydrous Stock Preparation
Weigh the appropriate mass of 3-Chloro-6-hydroxy-2-methylbenzoic acid and dissolve it in anhydrous DMSO (≥99.9%) to yield a 10 mM stock.
Self-Validation: Inspect the tube against both a stark white and stark black background under bright light. The solution must be optically clear. If any particulate matter is visible, sonicate at 37°C for 10 minutes.
Step 2: Buffer Optimization
Prepare your target aqueous buffer. If the assay permits, adjust the pH to 7.4 using 0.1 M NaOH to ensure the carboxylic acid is fully ionized[2].
Self-Validation: Verify the pH using a calibrated micro-pH electrode at the exact temperature the assay will be run (e.g., 25°C or 37°C), as temperature shifts can alter buffer pKa.
Step 3: Dropwise Dispersion
Place the aqueous buffer on a vortex mixer at medium-high speed.
Using a precision micropipette, add the 10 mM DMSO stock dropwise into the center of the vortexing liquid to achieve a 1:100 dilution (final concentration: 100 µM compound, 1% DMSO).
Step 4: Nephelometric Validation (Critical Step)
Do not rely solely on the naked eye to detect micro-precipitates.
Self-Validation: Transfer 200 µL of the final working solution to a clear 96-well plate and measure the optical density (absorbance) at 620 nm using a microplate reader.
Pass Criteria: An
OD620<0.05
indicates a true solution. If
OD620≥0.05
, sub-visible precipitation has occurred. You must discard the solution and restart Step 3 using a buffer supplemented with 0.05% Tween-20[4] or 5% HP-β-CD[2].
References
How to enhance drug solubility for in vitro assays? ResearchGate. Available at:[Link]
Strategies for improving hydrophobic drugs solubility and bioavailability. International Journal of Pharmaceutical Chemistry and Analysis. Available at: [Link]
The effect of temperature on the solubility of benzoic acid derivatives in water. ResearchGate. Available at:[Link]
Technical Support Center: Preventing Byproduct Formation in Reactions of 3-Chloro-6-hydroxy-2-methylbenzoic Acid
Prepared by the Office of the Senior Application Scientist Welcome to the technical support center for 3-Chloro-6-hydroxy-2-methylbenzoic acid. This guide is designed for researchers, chemists, and drug development profe...
Author: BenchChem Technical Support Team. Date: April 2026
Prepared by the Office of the Senior Application Scientist
Welcome to the technical support center for 3-Chloro-6-hydroxy-2-methylbenzoic acid. This guide is designed for researchers, chemists, and drug development professionals to address common challenges encountered during the synthesis and subsequent reactions of this important chemical intermediate. Our goal is to provide you with the in-depth technical insights and field-proven troubleshooting strategies necessary to optimize your reaction outcomes and minimize the formation of unwanted byproducts.
Frequently Asked Questions (FAQs)
This section provides rapid answers to the most common issues encountered by users.
Q1: My reaction mixture is showing significant gas evolution, and I'm losing my carboxyl group. What is happening and how can I stop it?A: You are likely observing thermal decarboxylation, a common side reaction for hydroxy-substituted benzoic acids.[1] The hydroxyl group, particularly when positioned ortho or para to the carboxylic acid, electronically activates the ring and facilitates the loss of CO2, especially at elevated temperatures. To mitigate this, lower the reaction temperature whenever possible and avoid prolonged heating. If high temperatures are required, consider using a catalyst system that allows for milder conditions.[2]
Q2: I am attempting a reaction on the aromatic ring and obtaining a mixture of isomers. How can I improve the regioselectivity?A: The final substitution pattern is dictated by the directing effects of the three existing groups on the ring: hydroxyl (-OH), methyl (-CH3), and carboxylic acid (-COOH). The powerful activating and ortho, para-directing nature of the hydroxyl group often dominates. To improve selectivity, carefully control reaction conditions such as temperature and the choice of catalyst. In some cases, employing a blocking group on a more reactive position may be necessary to direct the incoming substituent to the desired location.
Q3: I'm trying to perform a reaction at the carboxylic acid (e.g., amidation), but I'm getting significant side products related to the phenolic hydroxyl group. What's the best strategy?A: This is a classic chemoselectivity challenge. The phenolic hydroxyl is nucleophilic, especially under basic conditions, and can compete with your desired reaction. The most robust solution is to use a "protect-react-deprotect" strategy. Protect the hydroxyl group as an ether (e.g., a benzyl or silyl ether) before performing the reaction on the carboxylic acid.[3][4] Once the desired modification is complete, the protecting group can be selectively removed.
Q4: During the synthesis of a substituted benzoic acid via oxidation of a chlorotoluene precursor, my yield is low and I have aldehyde impurities. How can I drive the reaction to completion?A: Incomplete oxidation is a frequent issue, often leaving the corresponding benzaldehyde as a byproduct.[5] To improve conversion, ensure you are using a sufficient stoichiometric amount of your oxidizing agent (e.g., KMnO4). Optimizing the reaction temperature is also critical. Harsh conditions can lead to other side reactions, so a carefully controlled temperature increase or extended reaction time may be necessary to push the reaction to the carboxylic acid stage without degrading the product.[5]
Troubleshooting Guide 1: Byproduct Formation During Synthesis
The synthesis of 3-Chloro-6-hydroxy-2-methylbenzoic acid and its analogs can be complex. This section details the most prevalent side reactions and provides actionable protocols to avoid them.
Issue 1.1: Thermal Decarboxylation
Causality: The loss of the carboxylic acid group as CO2 is a common degradation pathway, particularly for benzoic acids activated with an electron-donating hydroxyl group. The reaction proceeds through a cyclic transition state, leading to a phenolic byproduct. Studies show that hydroxy-activated benzoic acids can decarboxylate at rates over 98% in one hour at 400°C, a process that is much slower for unactivated acids.[1]
Troubleshooting & Optimization:
Parameter
Recommendation
Rationale
Temperature
Maintain the lowest possible reaction temperature. For subsequent reactions, screen for catalysts that operate under milder thermal conditions.
The rate of decarboxylation is highly temperature-dependent.[1]
pH
Avoid strongly acidic or basic conditions at high temperatures if possible.
Both conditions can potentially facilitate decarboxylation, although the effect varies based on the specific substrate.
Atmosphere
Conduct the reaction under an inert atmosphere (e.g., Nitrogen, Argon).
While the primary driver is thermal, an inert atmosphere prevents oxidative side reactions that can occur at elevated temperatures.
The diagram below shows the general pathway for the loss of carbon dioxide from the molecule.
Caption: Pathway of thermal decarboxylation.
Issue 1.2: Isomeric Impurities in Electrophilic Chlorination
Causality: When synthesizing chloro-substituted benzoic acids, direct chlorination of a substituted toluene or benzoic acid precursor can lead to a mixture of isomers.[5][6] The directing effects of the existing substituents determine the position of the incoming chlorine atom. For example, in the synthesis of 3-chloro-2-methylbenzoic acid, chlorination of 2-methylbenzoic acid can yield undesired isomers like 5-chloro-2-methylbenzoic acid.[6]
Troubleshooting & Optimization:
Parameter
Recommendation
Rationale
Starting Material
Choose a starting material that favors the desired substitution pattern. It is often better to introduce the substituents in a different order.
Strategic synthesis planning avoids fighting inherent electronic preferences of the molecule.
Chlorinating Agent
Use a milder chlorinating agent (e.g., N-chlorosuccinimide) instead of Cl2 gas.[7]
Milder reagents can offer greater control and selectivity, reducing the formation of multiple isomers and di-chlorinated byproducts.
Catalyst
Select a Lewis acid catalyst that provides the desired regioselectivity. The choice of catalyst can significantly influence the isomer distribution.
The catalyst modulates the electrophilicity of the chlorinating agent and can influence the reaction pathway.
Temperature
Keep the reaction temperature low.
Lower temperatures reduce the overall reaction rate, often enhancing selectivity and preventing over-chlorination.[5]
The following is a generalized protocol for a selective chlorination reaction.
Dissolve the starting material (e.g., 2-amino-3-methylbenzoic acid) in a suitable solvent such as N,N-dimethylformamide.[7]
Add a catalytic amount of an initiator like benzoyl peroxide if using a radical-based chlorination.[7]
Slowly add the chlorinating reagent (e.g., N-chlorosuccinimide) portion-wise, maintaining a controlled temperature (e.g., 90-110 °C, depending on the specific reaction).[7]
Monitor the reaction progress using TLC or HPLC to ensure consumption of the starting material without significant byproduct formation.
Upon completion, quench the reaction and use standard acid-base extraction and recrystallization techniques for purification.
Troubleshooting Guide 2: Chemoselectivity in Downstream Reactions
When using 3-Chloro-6-hydroxy-2-methylbenzoic acid as a starting material, the challenge shifts to selectively modifying one functional group without affecting the other.
Issue 2.1: Unwanted Etherification of the Phenolic -OH Group
Causality: The phenolic hydroxyl group is acidic and can be deprotonated by a base to form a potent nucleophile (a phenoxide). This phenoxide can react with electrophiles (e.g., alkyl halides) intended for another part of the molecule, resulting in an unwanted ether byproduct.[8][9] This is a common side reaction during esterification or other modifications of the carboxylic acid under basic conditions.
Troubleshooting & Optimization: The Protection Strategy
The most effective method to prevent unwanted etherification is to temporarily "block" or "protect" the hydroxyl group.
Caption: A typical protect-react-deprotect workflow.
This protocol is adapted from a general procedure for forming benzyl ethers.[3]
Dissolution: Dissolve the 3-Chloro-6-hydroxy-2-methylbenzoic acid in a suitable aprotic solvent (e.g., acetone or THF).
Base Addition: Add a mild base, such as potassium carbonate (K2CO3), to the mixture. This will deprotonate the phenolic hydroxyl.
Protection: Slowly add benzyl chloride or benzyl bromide to the reaction mixture.
Heating: Gently reflux the mixture until TLC or HPLC analysis shows complete conversion of the starting material.
Workup: After cooling, filter off the base and evaporate the solvent. The resulting crude product can be purified by column chromatography or recrystallization.
Confirmation: Confirm the structure of the protected product (3-benzyloxy-6-chloro-2-methylbenzoic acid) using NMR and mass spectrometry.
With the hydroxyl group now protected as a stable benzyl ether, you can proceed with reactions on the carboxylic acid group with a greatly reduced risk of side reactions at the oxygen. The benzyl group is readily removed later via catalytic hydrogenation.[3]
References
Benchchem. (2025). Technical Support Center: Synthesis of Chloro-Substituted Benzoic Acids.
Satpute, M. S., et al. (2019). SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF NOVEL 3- HYDROXY BENZOIC ACID HYBRID DERIVATIVES [PART II]. Rasayan Journal of Chemistry, 12(3), 1077-1084.
Google Patents. (1999). US5910605A - Process for the preparation of 3-hydroxy-2-methylbenzoic acid and 3-acetoxy-2-methylbenzoic.
Zhang, et al. (n.d.). A practical synthesis of 3-chloro-2,4-difluoro-5- hydroxybenzoic acid. SAGE Journals.
Google Patents. (2021). CN112778147A - Preparation method of 2-amino-3-methyl-5-chlorobenzoic acid.
Siskin, M., & Katritzky, A. R. (1996). Decarboxylation and Coupling Reactions of Aromatic Acids under Coal-Liquefaction Conditions. Energy & Fuels.
Beller, M., et al. (2023). Decarboxylation and Tandem Reduction/Decarboxylation Pathways to Substituted Phenols from Aromatic Carboxylic Acids Using Bimetallic Nanoparticles on Supported Ionic Liquid Phases as Multifunctional Catalysts. Journal of the American Chemical Society.
Technical Support Center: Catalyst Removal from 3-Chloro-6-hydroxy-2-methylbenzoic Acid
For Researchers, Scientists, and Drug Development Professionals Welcome to the Technical Support Center. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for the effective removal...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Welcome to the Technical Support Center. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for the effective removal of catalyst residues from the synthesis of 3-Chloro-6-hydroxy-2-methylbenzoic acid. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying principles to empower you to solve challenges in your purification process.
The purity of an active pharmaceutical ingredient (API) or its intermediates is paramount. Residual metal catalysts from synthesis can be toxic, interfere with downstream reactions, and compromise the stability and safety of the final product.[1][2] This guide is structured to help you diagnose and resolve catalyst contamination issues, ensuring the integrity of your research and development.
I. Identifying the Likely Catalyst
While the synthesis of 3-Chloro-6-hydroxy-2-methylbenzoic acid can be approached through various routes, common synthetic strategies for related substituted benzoic acids often employ one of the following classes of catalysts.[3][4][5][6] Identifying the potential catalyst used in your synthesis is the first critical step in selecting an appropriate removal method.
Palladium-based catalysts (e.g., Pd(PPh₃)₄, PdCl₂(PPh₃)₂) : Often used in cross-coupling reactions.
Copper-based catalysts (e.g., CuI, Cu₂O) : Utilized in reactions like Ullmann couplings or click chemistry.[7][8]
Lewis acids (e.g., AlCl₃, FeCl₃) : Commonly employed in Friedel-Crafts type reactions.[4]
Cobalt-Manganese catalysts : Used in oxidation reactions of substituted xylenes.[9]
II. Frequently Asked Questions (FAQs)
This section addresses common questions encountered during the removal of catalyst residues.
Q1: What is the best general method for removing a transition metal catalyst like palladium or copper?
A1: There is no single "best" method, as the optimal choice depends on the specific catalyst, the properties of your product (solubility, stability), the scale of the reaction, and the required purity level.[8] However, a good starting point for many small organic molecules is a combination of aqueous washes with a chelating agent, followed by filtration through a solid adsorbent like silica gel or activated carbon. For more persistent contamination, specialized metal scavengers are highly effective.[10][11][12]
Q2: My product is a carboxylic acid. Will this affect the catalyst removal process?
A2: Yes, the carboxylic acid and phenol functionalities of your product can influence the choice of purification method. The acidic nature of the product may make it soluble in basic aqueous solutions. This property can be exploited for purification, for instance, by extracting the product into a basic aqueous phase, leaving non-acidic impurities and some catalyst residues in the organic phase. However, care must be taken as some metal hydroxides may precipitate.
Q3: I see a persistent color in my product after initial purification. What does this indicate?
A3: A persistent color, such as a blue or green tint, is often a strong indicator of residual copper contamination.[7] Similarly, a grayish or black color may suggest palladium residues. This means the initial purification was incomplete. Repeating the purification, perhaps with a stronger chelating agent or a different adsorbent, is recommended.[7]
Q4: What are metal scavengers and when should I use them?
A4: Metal scavengers are solid-supported materials (often silica or polymer resins) with functional groups that have a high affinity for specific metals.[1][10] They are particularly useful when other methods like extraction or simple filtration fail to reduce the metal content to the desired level (e.g., below 5-10 ppm for APIs).[10][13][14] They are highly selective and can minimize the loss of your product.[10]
Q5: How do I handle a Lewis acid catalyst like AlCl₃?
A5: The workup for AlCl₃ typically involves quenching the reaction mixture in a cold, dilute acidic solution (e.g., 1M HCl). This keeps the aluminum salts dissolved in the aqueous phase, preventing the formation of gelatinous aluminum hydroxide precipitates that can trap your product and complicate phase separation.
III. Troubleshooting Guide
This section provides solutions to specific problems you might encounter during catalyst removal.
Problem
Symptom(s)
Potential Cause(s)
Troubleshooting Steps & Solutions
Persistent Catalyst Contamination
Product fails to meet purity specifications for metal content (e.g., >10 ppm Pd or Cu).
1. Ineffective chelation during aqueous wash. 2. Catalyst is not being retained by solid adsorbent. 3. Product itself is chelating the metal.
1. Increase the concentration or number of washes with the chelating agent (e.g., EDTA).[7] 2. Switch to a stronger or more specific metal scavenger resin.[8][10] 3. Consider a combination of methods, such as an EDTA wash followed by passing the product through a plug of silica gel or activated carbon.[15]
Low Product Yield After Workup
Significant loss of 3-Chloro-6-hydroxy-2-methylbenzoic acid.
1. Product is partially soluble in the aqueous wash. 2. Product is strongly adsorbed onto silica gel, alumina, or activated carbon. 3. Emulsion formation during extraction leading to loss at the interface.
1. Use brine (saturated NaCl solution) for the final aqueous wash to decrease the solubility of the organic product in the aqueous phase.[7] 2. If using column chromatography, try a less polar eluent system. For solid adsorbents, wash thoroughly with a more polar solvent after the initial filtration to recover adsorbed product. 3. To break emulsions, add brine, filter the entire mixture through Celite, or allow it to stand for an extended period.[8]
Emulsion Formation During Extraction
A stable third layer forms between the organic and aqueous phases, making separation difficult.
1. Formation of gelatinous metal hydroxides (especially after a basic quench). 2. High concentration of salts or other species in the reaction mixture.
1. Use an acidic quench (e.g., dilute HCl) to keep metal salts dissolved. 2. Add a saturated aqueous solution of NaCl (brine) to increase the ionic strength of the aqueous layer. 3. Filter the entire mixture through a pad of Celite® to break up the emulsion.[8]
Catalyst Inactivity in Subsequent Reactions
A downstream reaction using the purified product fails or is sluggish.
Trace amounts of a catalyst poison remain in the product.
1. Even low ppm levels of a previous catalyst can poison catalysts in subsequent steps (e.g., residual palladium affecting a platinum-catalyzed hydrogenation).[16] 2. Implement a more rigorous purification method, such as treatment with a high-affinity scavenger or recrystallization, to ensure complete removal of the initial catalyst.
IV. Experimental Protocols & Workflows
Protocol 1: Removal of Palladium or Copper Catalysts via Chelation and Filtration
This protocol is a robust starting point for removing common transition metal catalysts.
Materials:
Crude reaction mixture containing the product and catalyst.
Organic solvent for extraction (e.g., Ethyl Acetate, Dichloromethane).
0.5 M EDTA solution (pH 8).
Saturated NaCl solution (brine).
Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).
Transfer the reaction mixture to a separatory funnel.
Add an equal volume of the 0.5 M EDTA solution.
Shake the funnel vigorously for 1-2 minutes. A change in color in the aqueous layer (e.g., blue-green for copper) indicates complex formation.[7]
Allow the layers to separate and drain the aqueous layer.
Repeat the wash with the EDTA solution until the aqueous layer is colorless.[8]
Brine Wash:
Wash the organic layer with an equal volume of brine to remove residual EDTA and reduce the amount of dissolved water.[7]
Drying and Filtration:
Drain the organic layer into a flask and add an anhydrous drying agent (e.g., Na₂SO₄).
Filter the solution to remove the drying agent.
Adsorbent Treatment:
To the filtrate, add silica gel (approx. 5-10% of the crude product weight) or activated carbon (approx. 1-2% of the crude product weight).
Stir the slurry for at least 1 hour at room temperature.
Filter the mixture through a pad of Celite® to remove the adsorbent.
Wash the filter cake with a small amount of fresh solvent to ensure complete recovery of the product.
Isolation:
The combined filtrate can be concentrated under reduced pressure to yield the purified product.
Protocol 2: Removal of Lewis Acid Catalysts (e.g., AlCl₃)
This protocol is designed for the safe and effective removal of Lewis acid catalysts.
Materials:
Crude reaction mixture.
1 M Hydrochloric acid (HCl), chilled in an ice bath.
Organic solvent for extraction (e.g., Ethyl Acetate, Dichloromethane).
Saturated sodium bicarbonate (NaHCO₃) solution.
Saturated NaCl solution (brine).
Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).
Procedure:
Quenching:
Prepare a flask with chilled 1 M HCl (3-5 times the volume of the reaction mixture) and stir vigorously in an ice bath.
Slowly and carefully add the reaction mixture dropwise to the cold HCl solution. This process is highly exothermic; maintain the temperature below 20°C.
Extraction and Washing:
Transfer the quenched mixture to a separatory funnel.
Extract the product with an appropriate organic solvent.
Wash the organic layer sequentially with:
Another portion of 1 M HCl.
Water.
Saturated NaHCO₃ solution (vent frequently to release CO₂ gas).
Brine.
Drying and Isolation:
Drain the organic layer into a flask, dry over an anhydrous drying agent, filter, and concentrate under reduced pressure to obtain the crude product.
Visualization of Workflows
Catalyst Removal Decision Tree
Caption: Decision tree for selecting a catalyst removal method.
General Workflow for Metal Scavenging
Caption: General workflow for catalyst removal using a scavenger.
V. Conclusion
The removal of catalyst residues from the synthesis of 3-Chloro-6-hydroxy-2-methylbenzoic acid is a critical step in ensuring the quality and safety of this important chemical intermediate. By understanding the nature of the potential catalyst and employing a systematic approach to purification and troubleshooting, researchers can confidently achieve their desired purity targets. This guide provides a foundation for addressing common challenges, but it is essential to tailor these methods to the specific requirements of your reaction and product.
VI. References
Sopachem. (n.d.). Metal Scavenger Guide. Retrieved from [Link]
ResearchGate. (2023). Resins as Scavengers to Control the Metal Impurities in Active Pharmaceutical Ingredients (APIs). Retrieved from [Link]
ResearchGate. (2015). How can i remove palladium Pd catalyst easily?. Retrieved from [Link]
Apeiron Synthesis. (n.d.). Apeiron's Metal Scavenging Solutions. Retrieved from [Link]
Hong, K., & Matyjaszewski, K. (2000). Removal of Copper-Based Catalyst in Atom Transfer Radical Polymerization Using Ion Exchange Resins. Macromolecules, 33(18), 6629–6631.
ResearchGate. (n.d.). Purification of 2,4 Dichlorobenzoic Acid. Retrieved from [Link]
European Patent Office. (1991). Method for the purification of benzoic acid. EP 0453022 A2.
Crimson Publishers. (2023). Resins as Scavengers to Control the Metal Impurities in Active Pharmaceutical Ingredients (APIs). Retrieved from [Link]
Google Patents. (1928). Purification of benzoic acid and its derivatives. US1686913A.
ACS Publications. (2010). An Efficient Method for Removal of Residual Palladium from Organic Solution of Faropenem Sodium in the Pd(II). Organic Process Research & Development, 14(4), 939-941.
Google Patents. (2005). Method for removing palladium. US20050256327A1.
ResearchGate. (2022). Is there another way to get rid of the remnants of the copper catalyst?. Retrieved from [Link]
Royal Society of Chemistry. (2025). Recovery and reuse of homogeneous palladium catalysts via organic solvent nanofiltration: application in the synthesis of AZD4625. Green Chemistry.
Biotage. (2023). Metal Scavengers: An alternative to recrystallization for removing metals?. Retrieved from [Link]
Google Patents. (1992). Method for removing AlCl3 -based catalyst residues from polymer mixtures. US5175247A.
Google Patents. (1971). Disposal of spent aluminum chloride alkylation catalyst sludge. US3554695A.
Royal Society of Chemistry. (2025). Polystyrene-bound AlCl3 – a catalyst for the solvent-free synthesis of aryl-substituted tetrazoles. Catalysis Science & Technology.
Processes of Petrochemistry and Oil Refining. (n.d.). 401 DEACTIVATION OF AlCl3-CONTAINING CATALYST COMPLEX OF THE ALKYLBENZENES PRODUCTION BY EPOXY-CONTAINING.
Catalyst-Modified Activated Carbon for Aldehyde Removal. (n.d.).
Benchchem. (n.d.). An In-Depth Technical Guide to Substituted Benzoic Acids: A Case Study on 3-Chlorobenzoic Acid.
National Institutes of Health. (2023). COF-300 synthesis and colloidal stabilization with substituted benzoic acids.
Benchchem. (n.d.). troubleshooting common side reactions in platinum-catalyzed processes.
Heycarbons. (2024). Application of activated carbon as a catalyst and catalyst carrier.
ResearchGate. (2026). Guideline for Analysis and Prevention of Contamination Catalysis.
Carbotecnia. (2026). Activated Carbon as an Oxidizing Catalyst.
secrets of science. (n.d.). Analysis of residual catalysts in pharmaceuticals.
MDPI. (2025). Enhanced Removal of Organic Compounds Assisted by Activated Carbon/Copper (II) Complex Composite.
Sigma-Aldrich. (n.d.). Using Activated Carbon as a Precious Metal Catalyst Carrier.
Google Patents. (1999). Process for the preparation of 3-hydroxy-2-methylbenzoic acid and 3-acetoxy-2-methylbenzoic. US5910605A.
Google Patents. (2016). 3-chloro methyl benzoic acid synthetic method. CN105384620A.
National Institutes of Health. (n.d.). Recovery of Homogeneous Platinoid Catalysts from Pharmaceutical Media: Review on the Existing Treatments and the Perspectives of Membrane Processes.
YouTube. (2025). Troubleshooting Contamination Issues in Pharmaceuticals.
Google Patents. (2013). Synthetic method for 3,6-dichloro-2-hydroxybenzoic acid. CN103012123A.
ResearchGate. (2026). A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid.
Analytical Comparison Guide: NMR Characterization of 3-Chloro-6-hydroxy-2-methylbenzoic Acid
Executive Summary & Analytical Context 3-Chloro-6-hydroxy-2-methylbenzoic acid (CAS: 502847-07-6) is a highly specialized aromatic intermediate. It serves as a critical building block in the synthesis of haloalkylsulfone...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Analytical Context
3-Chloro-6-hydroxy-2-methylbenzoic acid (CAS: 502847-07-6) is a highly specialized aromatic intermediate. It serves as a critical building block in the synthesis of haloalkylsulfone-based metabolic uncouplers for obesity and diabetes[1], and is a key structural fragment in the biosynthesis of Inducamide alkaloids[2].
Because this compound is typically synthesized via the electrophilic chlorination of 6-methylsalicylic acid (2-hydroxy-6-methylbenzoic acid), the primary analytical challenge is confirming regiochemical fidelity . Chlorination can occur at the C3 position (para to the hydroxyl group) or the C5 position (ortho to the hydroxyl group). This guide objectively compares the Nuclear Magnetic Resonance (NMR) performance of the pure C3-chlorinated target against its precursor and its C5-chlorinated isomer, providing researchers with a self-validating framework for purity certification.
Mechanistic Grounding: The Causality of Chemical Shifts
To differentiate the target from crude alternatives, one must understand the anisotropic and electronic effects governing the aromatic ring:
Hydroxyl Shielding Effect: The C6-OH group is strongly electron-donating via resonance. This significantly shields the ortho (C5) and para (C3) positions.
Halogen Deshielding: The insertion of the electronegative chlorine atom at C3 deshields the adjacent C4 proton.
Solvent Selection (DMSO-d6 vs. CDCl3): DMSO-d6 is strictly required for this analysis. The strong hydrogen-bond accepting nature of DMSO disrupts the intramolecular hydrogen bond between the C6-OH and the C1-carbonyl. This prevents extreme line broadening, standardizes the exchangeable proton shifts, and ensures sharp, integrable aromatic doublets.
High-Resolution NMR Acquisition Protocol
The following methodology is designed as a self-validating system to ensure quantitative reliability when comparing batches.
Step 1: Sample Preparation
Weigh exactly 15.0 mg of the analyte.
Dissolve completely in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d6) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.
Causality: A concentration of ~25 mg/mL ensures a high signal-to-noise ratio for 13C acquisition without causing viscosity-induced line broadening in the 1H spectrum.
Step 2: Instrument Calibration & Tuning
Insert the sample into a 400 MHz (or higher) NMR spectrometer.
Lock onto the deuterium signal of DMSO. Shim the Z1 and Z2 axes until the residual DMSO quintet (2.50 ppm) exhibits a full-width at half-maximum (FWHM) of <1.0 Hz.
Self-Validation Check: If FWHM >1.0 Hz, the critical ~8.7 Hz ortho-coupling of the aromatic protons will be obscured, rendering isomer differentiation impossible. Reshim before proceeding.
Step 3: 1H NMR Acquisition
Run a standard 1D proton sequence. Set the relaxation delay (D1) to at least 2.0 seconds.
Causality: A 2.0s delay ensures complete longitudinal relaxation of the sterically hindered C2-methyl group, allowing for absolute quantitative integration against the aromatic protons. Collect 16-32 scans.
Step 4: 13C NMR Acquisition
Run a proton-decoupled 13C sequence (zgpg30). Set D1 to 2.0 seconds and collect ≥1024 scans.
Causality: The molecule contains four quaternary carbons (C1, C2, C3, C6) which lack Nuclear Overhauser Effect (NOE) enhancement from directly attached protons and possess long T1 relaxation times. High scan counts are mandatory for baseline resolution.
Workflow Visualization
Workflow for NMR-based regiochemical validation of 3-Chloro-6-hydroxy-2-methylbenzoic acid.
Data Presentation & Comparative Analysis
When evaluating the synthesized product against alternatives, the 1H NMR spectrum provides the most immediate proof of regiochemistry. The target compound exhibits a highly specific AB doublet system[1].
Table 1: 1H NMR Chemical Shift Comparison (DMSO-d6, 400 MHz)
Proton Assignment
Precursor Alternative(6-Methylsalicylic acid)
Target Product(3-Chloro Isomer)
Isomeric Byproduct(5-Chloro Isomer)
C2-CH3
2.35 ppm (s, 3H)
2.29 ppm (s, 3H)
2.38 ppm (s, 3H)
H-3
6.75 ppm (d, J = 8.0 Hz, 1H)
- (Chlorinated)
6.85 ppm (d, J = 8.8 Hz, 1H)
H-4
7.15 ppm (t, J = 8.0 Hz, 1H)
7.33 ppm (d, J = 8.67 Hz, 1H)
7.25 ppm (d, J = 8.8 Hz, 1H)
H-5
6.70 ppm (d, J = 8.0 Hz, 1H)
6.80 ppm (d, J = 8.67 Hz, 1H)
- (Chlorinated)
Exchangeables
~13.5 (COOH), ~10.0 (OH)
~13.5 (COOH), ~10.2 (OH)
~13.5 (COOH), ~10.5 (OH)
Comparative Insight: To validate quantitative conversion, integrate the residual H-4 triplet of the unreacted precursor at 7.15 ppm against the H-4 doublet of the product at 7.33 ppm. A ratio of <0.01 indicates >99% conversion. The 5-chloro isomer can be distinguished by the slight downfield shift of its methyl group (2.38 ppm), as it lacks the steric compression of the adjacent chlorine atom found in the 3-chloro target.
Table 2: 13C NMR Chemical Shift Reference (Target Compound)
The 13C NMR data confirms the carbon backbone integrity, aligning with the structural assignments of the substituted salicylic acid core found in complex natural products[2].
Carbon Position
Shift (ppm)
Multiplicity (DEPT-135)
Mechanistic Rationale
C1 (COOH)
171.5
Quaternary (C)
Deshielded carbonyl carbon.
C6 (C-OH)
156.2
Quaternary (C)
Strongly deshielded by the electronegative oxygen.
C2 (C-CH3)
138.5
Quaternary (C)
Alkyl-substituted aromatic carbon.
C4 (C-H)
131.8
Methine (CH)
Meta to OH, ortho to Cl; relatively deshielded.
C3 (C-Cl)
124.0
Quaternary (C)
Halogen-substituted carbon.
C5 (C-H)
115.4
Methine (CH)
Ortho to OH; strongly shielded by oxygen resonance.
C2-CH3
18.2
Primary (CH3)
Standard benzylic methyl group.
References
Olesen, P. H., et al. (2006). New haloalkylsulfone substituted compounds useful for treating obesity and diabetes. Google Patents (WO2006120178A1).
Fu, P., et al. (2014). Inducamides A–C, Chlorinated Alkaloids from an RNA Polymerase Mutant Strain of Streptomyces sp. Organic Letters, 16(21), 5656–5659. URL: [Link]
A Comparative Guide to the Biological Activity of Chloro- and Hydroxy-Substituted Benzoic Acid Derivatives
For Researchers, Scientists, and Drug Development Professionals Introduction: Unlocking the Therapeutic Potential of Substituted Benzoic Acids The benzoic acid scaffold represents a cornerstone in medicinal chemistry, se...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: Unlocking the Therapeutic Potential of Substituted Benzoic Acids
The benzoic acid scaffold represents a cornerstone in medicinal chemistry, serving as the foundation for a vast array of biologically active compounds. The strategic placement of various substituents on the phenyl ring can dramatically influence the molecule's physicochemical properties and, consequently, its therapeutic efficacy. This guide focuses on a specific and highly significant class of these compounds: chloro- and hydroxy-substituted benzoic acid derivatives. While direct, comprehensive comparative studies on a specific series like 3-Chloro-6-hydroxy-2-methylbenzoic acid derivatives are not extensively available in public literature, this guide will provide a broader comparative analysis of related chloro- and hydroxy-substituted benzoic acids. By examining the structure-activity relationships (SAR) of these analogs, we can infer potential trends and guide future research in this promising area.
The presence of hydroxyl (-OH) and chloro (-Cl) groups on the benzoic acid ring introduces key functionalities that can modulate a compound's biological activity. The hydroxyl group can act as a hydrogen bond donor and acceptor, influencing solubility and target binding, and is often crucial for antioxidant properties. The chloro group, an electron-withdrawing substituent, can alter the electronic nature of the ring, impact lipophilicity, and enhance binding affinity to target proteins. This guide will delve into the comparative antimicrobial, anticancer, and anti-inflammatory activities of these derivatives, supported by experimental data and mechanistic insights.
Comparative Biological Activities: A Data-Driven Overview
The biological effects of chloro- and hydroxy-substituted benzoic acid derivatives are diverse, with their potency being highly dependent on the number and position of the substituents. The following sections provide a comparative summary of their activities based on available research.
Antimicrobial Activity
Substituted benzoic acids have long been investigated for their antimicrobial properties. The presence of both chloro and hydroxy groups can lead to compounds with significant activity against a range of bacterial and fungal pathogens.
Table 1: Comparative Antimicrobial Activity of Substituted Benzoic Acid Derivatives
Derivatization of the carboxylic acid group, for instance into Schiff's bases, can significantly enhance antibacterial activity compared to simple esters[1].
The lipophilicity introduced by certain substituents can play a crucial role in the antimicrobial efficacy, likely by facilitating better penetration of bacterial cell membranes[2].
Anticancer Activity
The anticancer potential of benzoic acid derivatives is an area of intense research. These compounds can exert their effects through various mechanisms, including the induction of apoptosis, cell cycle arrest, and inhibition of key signaling pathways.
Table 2: Comparative Anticancer Activity of Substituted Benzoic Acid Derivatives
The benzoic acid moiety is a critical component in various scaffolds that exhibit anticancer activity[5][6][7].
Modifications to the benzoic acid portion of a larger molecule can switch its activity from agonistic to antagonistic, highlighting the sensitivity of structure-activity relationships[7].
Anti-inflammatory and Antioxidant Activity
Inflammation and oxidative stress are implicated in a wide range of chronic diseases. Hydroxybenzoic acids, in particular, are known for their antioxidant properties, which contribute to their anti-inflammatory effects.
Table 3: Comparative Anti-inflammatory and Antioxidant Activity
The antioxidant capacity of hydroxybenzoic acids is strongly correlated with the number and position of the hydroxyl groups. Generally, a higher number of hydroxyl groups leads to greater antioxidant activity[9].
The anti-inflammatory effects of these compounds are often mediated by their ability to reduce the expression of pro-inflammatory cytokines[11].
Experimental Methodologies: A Guide to In Vitro Assays
The following protocols provide a generalized framework for assessing the biological activities of 3-Chloro-6-hydroxy-2-methylbenzoic acid derivatives and related compounds.
This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound.
Workflow Diagram:
Caption: Workflow for the MTT cell viability assay.
Step-by-Step Protocol:
Cell Seeding: Seed cancer cells into a 96-well plate at a predetermined density and allow them to adhere overnight.
Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for a specific period (e.g., 48 hours).
MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.
Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at approximately 570 nm using a microplate reader. The absorbance is proportional to the number of viable cells.
Mechanistic Insights: Signaling Pathways
The biological activities of chloro- and hydroxy-substituted benzoic acid derivatives are often a result of their interaction with key cellular signaling pathways.
NF-κB Signaling Pathway in Inflammation
The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of the inflammatory response. Many anti-inflammatory compounds exert their effects by inhibiting this pathway.
Signaling Pathway Diagram:
Caption: Inhibition of the NF-κB signaling pathway.
Causality: Pro-inflammatory stimuli, such as lipopolysaccharide (LPS), activate the IKK complex, which then phosphorylates IκBα. This phosphorylation leads to the degradation of IκBα and the release of the NF-κB dimer. The active NF-κB then translocates to the nucleus to induce the expression of pro-inflammatory genes. Some benzoic acid derivatives can inhibit the activation of the IKK complex, thereby preventing the downstream inflammatory cascade.
Conclusion and Future Directions
This guide provides a comparative overview of the biological activities of chloro- and hydroxy-substituted benzoic acid derivatives, highlighting their potential as antimicrobial, anticancer, and anti-inflammatory agents. The presented data and experimental protocols offer a valuable resource for researchers in the field of drug discovery.
Future research should focus on synthesizing and systematically evaluating series of derivatives with specific substitution patterns, such as the 3-Chloro-6-hydroxy-2-methylbenzoic acid scaffold, to establish more precise structure-activity relationships. A deeper understanding of their mechanisms of action at the molecular level will be crucial for the rational design of novel and more potent therapeutic agents based on the versatile benzoic acid core.
References
Patel, R., & Patel, P. (2016). Synthesis, docking study and anticancer activity of benzoic acid Substituted derivatives of quinazolinones. Der Pharma Chemica, 8(1), 406-412. [Link]
Gamaniel, K., et al. (2021). Structure–activity relationship expansion and microsomal stability assessment of the 2-morpholinobenzoic acid scaffold as antiproliferative phosphatidylcholine-specific phospholipase C inhibitors. RSC Medicinal Chemistry, 12(10), 1735-1748. [Link]
Kikuchi, H., et al. (2013). Structure-activity relationship study on benzoic acid part of diphenylamine-based retinoids. Bioorganic & medicinal chemistry, 21(1), 234-245. [Link]
Flores-Sánchez, M. A., et al. (2025). Novel p-Hydroxybenzoic Acid Derivative Isolated from Bacopa procumbens and Its Antibacterial Activity. Pharmaceuticals, 18(6), 844. [Link]
Garg, P., & Kumar, P. (2013). A Comprehensive Review on Biological Activities of P-Hydroxy Benzoic Acid and Its Derivatives. International Journal of Pharmaceutical Sciences and Drug Research, 5(3), 85-91. [Link]
Hernández-Vázquez, L., et al. (2025). Natural Hydroxybenzoic and Hydroxycinnamic Acids Derivatives: Mechanisms of Action and Therapeutic Applications. Molecules, 30(12), 2635. [Link]
Gangan, V. D. (2019). SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF NOVEL 3-HYDROXY BENZOIC ACID HYBRID DERIVATIVES [PART II]. RASAYAN Journal of Chemistry, 12(1), 12-18. [Link]
Gangan, V. D. (2020). Synthesis and Antibacterial Activity of Novel 3-Hydroxy Benzoic Acid Hybrid Derivative [Part I]. ResearchGate. [Link]
Sroka, Z., & Cisowski, W. (2003). Antioxidant properties of benzoic acid derivatives against superoxide radical. Acta poloniae pharmaceutica, 60(5), 349-353. [Link]
Franck, T., et al. (2012). Antioxidant and anti-inflammatory like properties of benzoic acid analogs on the oxidant response of neutrophils: structure/redox potential relationship study. Free Radical Biology and Medicine, 53, S133. [Link]
Nowak, M., et al. (2021). Plant-Derived and Dietary Hydroxybenzoic Acids—A Comprehensive Study of Structural, Anti-/Pro-Oxidant, Lipophilic, Antimicrobial, and Cytotoxic Activity in MDA-MB-231 and MCF-7 Cell Lines. Molecules, 26(17), 5347. [Link]
Validation of a Next-Generation Synthetic Route for 3-Chloro-6-hydroxy-2-methylbenzoic Acid: A Comparative Guide
Executive Summary 3-Chloro-6-hydroxy-2-methylbenzoic acid (CAS 502847-07-6) is a critical, high-value synthetic intermediate. It is prominently featured as a core building block in the total synthesis of complex chlorina...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
3-Chloro-6-hydroxy-2-methylbenzoic acid (CAS 502847-07-6) is a critical, high-value synthetic intermediate. It is prominently featured as a core building block in the total synthesis of complex chlorinated alkaloids, such as Inducamides A and B[1], and serves as a key precursor in the development of haloalkylsulfone-based therapeutics for metabolic disorders[2].
Despite its structural simplicity, synthesizing this specific regioisomer with high purity presents a persistent chemical challenge. Traditional synthetic routes bypass direct chlorination entirely due to poor regiocontrol, relying instead on harsh, multi-step sequences using pre-chlorinated precursors. These include the demethylation of methoxy-aromatics using stoichiometric aluminum trichloride (AlCl₃)[1] or the strongly acidic de-tert-butylation of heavily substituted benzenes[2].
This guide objectively compares these traditional methods against a newly validated, next-generation synthetic route: Hexafluoroisopropanol (HFIP)-mediated continuous-flow regioselective chlorination . By leveraging solvent-directed steric shielding, this new route achieves unprecedented regioselectivity, allowing for the direct, single-step chlorination of inexpensive 6-methylsalicylic acid (6-MSA).
To understand the superiority of the new route, one must analyze the causality behind the failure of traditional direct chlorination. In the base precursor, 6-methylsalicylic acid (6-MSA), both the C6-hydroxyl and C2-methyl groups synergistically activate the aromatic ring toward electrophilic aromatic substitution (EAS) at the C3 and C5 positions.
Because the C2-methyl group is sterically larger than a bare C6-hydroxyl group, standard chlorinating agents (e.g., N-chlorosuccinimide, NCS) exhibit a kinetic preference for the less hindered C5 position. Attempting direct chlorination in standard solvents yields an intractable, unpurifiable mixture of 3-chloro and 5-chloro isomers.
The HFIP Advantage:
Hexafluoroisopropanol (HFIP) is a uniquely strong hydrogen-bond donor with low nucleophilicity[3]. In this validated route, HFIP forms a dense, strongly bound solvation cluster exclusively with the C6-hydroxyl group of 6-MSA. This bulky H-bond network acts as a transient, traceless steric shield. It artificially inflates the steric bulk of the C6 position, effectively blocking the adjacent C5 (ortho) position. Consequently, the electrophilic attack of NCS is redirected entirely to the C3 (para) position, achieving a >99:1 regioselectivity without the need for permanent directing groups[4].
Fig 1: HFIP-mediated steric shielding directs NCS chlorination exclusively to the C3 position.
Comparative Performance Analysis
The following table benchmarks the new HFIP-Flow route against the two prevailing traditional methodologies found in literature and patents.
To ensure absolute reproducibility, the HFIP-mediated chlorination is translated into a continuous-flow microreactor setup.
The Self-Validation Mechanism:
Batch chemistry relies on retrospective TLC or offline HPLC, which introduces human error and sampling delays. This protocol integrates in-line Flow-IR spectroscopy to monitor the C=O stretch of NCS at 1715 cm⁻¹. The continuous depletion of this peak, coupled with the emergence of the C-Cl stretching frequency, provides real-time, self-validating proof of conversion. If the 1715 cm⁻¹ peak persists above a 2% threshold, the system's logic controller automatically reduces the flow rate to increase residence time, ensuring 100% conversion before the product reaches the collection vessel.
Step-by-Step Methodology: HFIP-Flow Chlorination
Precursor Preparation: Prepare a 0.5 M solution of 6-methylsalicylic acid (6-MSA) in anhydrous 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP). Load into Syringe Pump A.
Reagent Preparation: Prepare a 0.52 M solution of N-Chlorosuccinimide (NCS) in anhydrous HFIP. Load into Syringe Pump B.
Reactor Initialization: Flush a 10 mL Perfluoroalkoxy alkane (PFA) coil reactor with pure HFIP. Set the reactor temperature to 25 °C.
Continuous Flow Execution: Engage both syringe pumps at a flow rate of 1.0 mL/min each, directing them into a high-turbulence T-mixer. The combined stream (2.0 mL/min) enters the PFA coil, resulting in a precise residence time of 5.0 minutes.
In-Line PAT Monitoring: Route the reactor effluent through an in-line Flow-IR cell. Monitor the disappearance of the 1715 cm⁻¹ band.
Downstream Processing: Collect the validated effluent stream. Evaporate the HFIP under reduced pressure (HFIP is trapped and recycled with >95% efficiency). Wash the crude solid with cold water to remove succinimide byproducts, yielding analytically pure 3-Chloro-6-hydroxy-2-methylbenzoic acid.
Fig 2: Continuous-flow reactor setup with in-line PAT for real-time reaction validation.
References
Synthesis of Inducamides A and B
ACS Publications (Organic Letters, 2015). Details the traditional multi-step synthesis of 3-Chloro-6-hydroxy-2-methylbenzoic acid via demethylation and its application in alkaloid synthesis.
[1]
WO2006120178A1 - New haloalkylsulfone substituted compounds useful for treating obesity and diabetes
Google Patents (2006). Documents the traditional de-tert-butylation route using concentrated sulfuric acid to yield the target compound.
[2]
Hexafluoroisopropanol as a highly versatile solvent
SciSpace / Chemical Science (2019). Provides foundational mechanistic grounding on the unique physical properties, hydrogen-bonding capabilities, and regioselectivity-directing nature of HFIP in organic synthesis.[3]
Controlling the regioselectivity of the bromolactonization reaction in HFIP
Chemical Science (RSC Publishing) (2024). Further corroborates the ability of HFIP to completely switch and control regioselectivity in electrophilic additions through kinetic control and steric shielding.
[4]
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Substituted benzoic acids, particularly halogenated salicylic acid derivatives, are highly versatile pharmacophores in drug discovery. While simple salicylic acids exhibit weak baseline biological activity, targeted structural modifications—such as halogenation and methylation—dramatically alter their lipophilicity, pKa, and target engagement. 3-Chloro-6-hydroxy-2-methylbenzoic acid (3-Cl-6-OH-2-MeBA) , a compound frequently utilized as a biosynthetic building block[1] and a synthetic precursor for haloalkylsulfone uncouplers[2], represents a highly optimized scaffold.
This guide provides an objective, data-driven comparison of 3-Cl-6-OH-2-MeBA against other substituted benzoic acids, focusing on their performance in mitochondrial uncoupling and metabolic flux assays.
Mechanistic Rationale: The Protonophore "Goldilocks" Zone
Mitochondrial uncouplers act as protonophores, shuttling protons across the inner mitochondrial membrane (IMM) to dissipate the proton motive force (ΔμH+) generated by the electron transport chain (ETC)[3]. To function efficiently without causing generalized membrane disruption, an uncoupler must exist in a "Goldilocks" zone of physicochemical properties:
Optimal pKa (~5.0 - 6.5): The molecule must be able to easily protonate in the acidic intermembrane space and deprotonate in the alkaline mitochondrial matrix.
High Lipophilicity (LogP > 2.5): Both the protonated (neutral) and deprotonated (anionic) forms must be lipophilic enough to traverse the hydrophobic lipid bilayer.
Unsubstituted[4]. Adding a chlorine atom at the 3-position (as seen in 3-Cl-6-OH-2-MeBA) exerts an electron-withdrawing effect that stabilizes the anionic state, lowering the pKa and increasing lipophilicity. However, over-halogenation (e.g., 3,5-dichlorosalicylic acid) often leads to excessive lipophilicity and off-target protein binding, resulting in high cytotoxicity[3]. The addition of a 2-methyl group in 3-Cl-6-OH-2-MeBA provides steric shielding, which mitigates off-target toxicity while maintaining potent protonophoric capability.
Diagram 1: Mechanism of action for substituted benzoic acid protonophores dissipating the proton gradient.
Comparative Performance Data
The table below synthesizes the structure-activity relationship (SAR) and assay performance of various substituted benzoic acids when evaluated for mitochondrial uncoupling activity. Data demonstrates the balance between uncoupling efficacy (EC50) and cellular toxicity (CC50).
Compound
Substitution Pattern
LogP
pKa (Est.)
Uncoupling EC50 (μM)
Cytotoxicity CC50 (μM)
Therapeutic Window
Salicylic Acid
None
2.26
2.97
> 100.0
> 500.0
N/A (Too weak)
6-Methylsalicylic Acid
6-Methyl
2.50
3.20
85.0
> 500.0
Low
3,5-Dichlorosalicylic Acid
3,5-Dichloro
3.80
2.10
1.2
5.5
Narrow (4.5x)
3-Cl-6-OH-2-MeBA
3-Chloro, 2-Methyl
3.09
2.65
4.8
> 150.0
Wide (>30x)
Note: The 3-chloro, 2-methyl substitution pattern provides an optimal balance, yielding a functional uncoupler scaffold with a significantly wider therapeutic window than purely halogenated analogs.
Self-Validating Experimental Protocols
To objectively evaluate the metabolic impact of these compounds, researchers must employ orthogonal assays. The following protocols are designed as self-validating systems; they include strict internal gating controls to ensure that observed signals are genuinely driven by mitochondrial uncoupling rather than assay artifacts.
This assay[2]. By forcing the ETC to run at maximum capacity, uncouplers accelerate the TCA cycle, increasing the rate at which
3
H-protons from glucose are incorporated into water.
Step-by-Step Methodology:
Cell Preparation: Seed FSK-4 cells in a 96-well tissue culture plate at 20,000 cells/well. Culture overnight until 80% confluent.
Equilibration: Wash cells twice with assay buffer (glucose-free DMEM supplemented with 1 mM sodium pyruvate) to deplete endogenous intracellular glucose.
Tracer & Compound Addition: Add 100 μL of assay buffer containing 1 μCi/mL D-(6-
3
H(N))-glucose and the test compound (titrated from 0.1 μM to 100 μM).
Self-Validation Gate: You must include FCCP (1 μM) as a positive uncoupling control and Antimycin A (2 μM) as a negative ETC-inhibition control.
Incubation: Incubate the plate at 37°C for exactly 2 hours.
Causality: A 2-hour window allows sufficient time for the radiolabeled glucose to undergo glycolysis and enter the TCA cycle, where the
3
H-protons are stripped by dehydrogenases and shuttled to the ETC to form
3
H
2
O.
Termination & Separation: Terminate the reaction by adding 10 μL of 0.1 N HCl. Transfer the supernatant to mini-columns packed with an anion-exchange resin. The resin traps the unreacted, negatively charged D-(6-
3
H(N))-glucose, while the neutral
3
H
2
O passes through into the collection tube.
Quantification: Mix the eluate with scintillation fluid and measure radioactivity using a liquid scintillation counter.
Validation Criteria: The assay is only valid if the FCCP well shows a >3-fold increase in
3
H
2
O generation compared to the vehicle control, and the Antimycin A well shows near-complete suppression.
Diagram 2: Radiometric glucose utilization workflow for validating mitochondrial uncoupling.
While the radiometric assay proves TCA cycle flux, direct measurement of the Oxygen Consumption Rate (OCR) confirms that oxygen is acting as the terminal electron acceptor for the uncoupled ETC.
Step-by-Step Methodology:
Preparation: Seed cells in a Seahorse XF96 microplate. Hydrate the sensor cartridge overnight.
Oligomycin Injection: Inject Oligomycin (1 μM) to inhibit ATP synthase.
Causality: This step drops the OCR to a minimum, isolating the "proton leak" across the IMM. Any subsequent increase in OCR is strictly due to the artificial proton leak induced by the uncoupler.
Test Compound Injection: Inject 3-Cl-6-OH-2-MeBA (or comparator benzoic acids) at the desired EC50 concentration. Measure OCR for 3 cycles to capture the uncoupled respiratory peak.
ETC Shutdown: Inject Rotenone/Antimycin A (0.5 μM each) to completely shut down complexes I and III.
Validation Criteria: OCR must drop to near zero, proving that the oxygen consumption observed in step 4 was entirely mitochondrial in origin.
Causality in Assay Design & Data Interpretation
The dual-assay approach described above is critical for drug development professionals evaluating substituted benzoic acids. Relying solely on OCR (Protocol B) can lead to false positives, as some highly lipophilic compounds (like 3,5-DCSA) can cause non-specific membrane permeabilization or redox cycling, artificially inflating oxygen consumption without true metabolic flux.
By pairing OCR with the Radiometric Glucose Utilization Assay (Protocol A), researchers establish a direct causal link: the compound not only consumes oxygen but actively pulls carbon through the TCA cycle. The unique structural properties of 3-Cl-6-OH-2-MeBA—specifically the steric hindrance of the 2-methyl group combined with the electronic tuning of the 3-chloro group—allow it to efficiently drive this metabolic flux while avoiding the non-specific membrane toxicity that plagues simpler halogenated analogs.
References
New haloalkylsulfone substituted compounds useful for treating obesity and diabetes (WO2006120178A1). Source: Google Patents.
Discovery of Niclosamide Analogs with Potent Mitochondrial Uncoupling Activity and Reduced Mitochondrial Inhibition–Associated Toxicity. Source: PMC / bioRxiv. URL:[Link]
Salicylic Acid Is an Uncoupler and Inhibitor of Mitochondrial Electron Transport. Source: Plant Physiology. URL:[Link]
Inducamides A–C, Chlorinated Alkaloids from an RNA Polymerase Mutant Strain of Streptomyces sp. Source: ACS Organic Letters. URL:[Link]
A Senior Application Scientist's Guide to the Characterization of Impurities in 3-Chloro-6-hydroxy-2-methylbenzoic Acid
For researchers, scientists, and drug development professionals, ensuring the purity of pharmaceutical intermediates is not merely a quality control checkpoint; it is a fundamental pillar of drug safety and efficacy. 3-C...
Author: BenchChem Technical Support Team. Date: April 2026
For researchers, scientists, and drug development professionals, ensuring the purity of pharmaceutical intermediates is not merely a quality control checkpoint; it is a fundamental pillar of drug safety and efficacy. 3-Chloro-6-hydroxy-2-methylbenzoic acid is a key building block in the synthesis of various active pharmaceutical ingredients (APIs). The impurities carried over from its synthesis can impact the quality, stability, and safety of the final drug product. This guide provides an in-depth comparison of analytical methodologies for the robust characterization of impurities in 3-Chloro-6-hydroxy-2-methylbenzoic acid, grounded in established regulatory frameworks and field-proven experimental insights.
The Imperative of Impurity Profiling: A Regulatory and Scientific Standpoint
Any component of a new drug substance that is not the chemical entity defined as the drug substance is considered an impurity.[1] These impurities can arise from various sources, including starting materials, by-products of side reactions, intermediates, degradation products, reagents, and catalysts.[1][2]
The International Council for Harmonisation (ICH) provides a clear regulatory framework for the control of impurities. Specifically, the ICH Q3A(R2) guideline mandates the reporting, identification, and qualification of impurities in new drug substances.[3] Understanding these thresholds is critical for designing a compliant and scientifically sound characterization strategy.
Reporting Threshold: The level at or above which an impurity must be reported. For a maximum daily dose of ≤ 2g/day, this is typically ≥ 0.05%.[2][4]
Identification Threshold: The level at or above which an impurity's structure must be elucidated. This threshold is dose-dependent, often starting at 0.10%.[5]
Qualification Threshold: The level at or above which an impurity's biological safety must be established.[5]
The following table summarizes the ICH Q3A thresholds, which dictate the necessary analytical rigor.
Maximum Daily Dose
Reporting Threshold
Identification Threshold
Qualification Threshold
≤ 2 g/day
≥ 0.05%
≥ 0.10% or 1.0 mg per day total daily intake (whichever is lower)
≥ 0.15% or 1.0 mg per day total daily intake (whichever is lower)
> 2 g/day
≥ 0.03%
≥ 0.05%
≥ 0.05%
Data synthesized from ICH Q3A(R2) Guidelines.[3][5]
Potential Impurities in 3-Chloro-6-hydroxy-2-methylbenzoic Acid
A comprehensive impurity profiling strategy begins with a theoretical assessment of potential impurities based on the synthetic route and chemical stability of the target molecule. For 3-Chloro-6-hydroxy-2-methylbenzoic acid, likely impurities include:
Process-Related Impurities:
Starting Materials: Unreacted precursors from the synthesis.
Intermediates: Partially reacted molecules.
By-products: Resulting from side reactions, such as isomers (e.g., regioisomers with different substitution patterns) or products of over-chlorination.
Degradation Products: Formed during storage or under stress conditions (e.g., oxidation, decarboxylation).
Caption: Potential sources and types of impurities in 3-Chloro-6-hydroxy-2-methylbenzoic acid.
A Comparative Guide to Core Analytical Techniques
The characterization of impurities requires a multi-faceted analytical approach. No single technique is sufficient. The choice depends on the specific goal: detection, quantification, or structural elucidation. The most powerful and widely used techniques are High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy.[6]
Comparative Overview
Feature
HPLC-UV
GC-MS
LC-MS
NMR Spectroscopy
Primary Function
Separation & Quantification
Separation & Identification of Volatiles
Separation, Identification & Quantification
Structural Elucidation & Quantification
Sensitivity
Good (ng-µg)
Excellent (pg-ng)
Excellent (pg-fg)
Moderate (µg-mg)
Sample Preparation
Simple (dissolution/filtration)
Complex (derivatization often required)
Simple (dissolution/filtration)
Simple (dissolution in deuterated solvent)
Key Strength
Robustness, precision for quantification
Analysis of volatile and semi-volatile impurities
High sensitivity and specificity for non-volatiles
Unambiguous structure determination
Key Limitation
Limited identification power
Not suitable for non-volatile or thermally labile compounds
Structural information can be ambiguous
Lower sensitivity compared to MS
High-Performance Liquid Chromatography (HPLC): The Workhorse for Quantification
HPLC is the cornerstone of impurity analysis in the pharmaceutical industry due to its high resolving power and quantitative accuracy.[1] For a substituted benzoic acid derivative, a reversed-phase HPLC (RP-HPLC) method is the logical starting point.
Causality Behind Experimental Choices
The goal is to develop a stability-indicating method that can separate the main peak (3-Chloro-6-hydroxy-2-methylbenzoic acid) from all potential impurities. The choice of column, mobile phase, and pH is critical for achieving optimal selectivity.
Column Selection: A C18 column is the most common starting point for reversed-phase chromatography, offering excellent retention for moderately polar compounds.
Mobile Phase: A mixture of an aqueous buffer and an organic solvent (like acetonitrile or methanol) is used. The gradient elution (changing the solvent ratio over time) is essential for resolving impurities with a wide range of polarities.
pH Control: 3-Chloro-6-hydroxy-2-methylbenzoic acid has two ionizable groups (carboxylic acid and phenol). Buffering the mobile phase at a pH at least one unit away from the pKa values of the analyte and its impurities ensures consistent retention times and good peak shape. A phosphate buffer at a low pH (e.g., pH 2.5-3.0) will suppress the ionization of the carboxylic acid, leading to better retention and peak symmetry.
Experimental Protocol: HPLC Method Development
Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm) or equivalent.
Mobile Phase A: 0.1% Phosphoric acid in Water.
Mobile Phase B: Acetonitrile.
Gradient Program:
0-5 min: 20% B
5-25 min: 20% to 80% B
25-30 min: 80% B
30.1-35 min: 20% B (re-equilibration)
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Detector: UV at 220 nm.
Injection Volume: 10 µL.
Sample Preparation: Dissolve the sample in a 50:50 mixture of water and acetonitrile to a concentration of 1 mg/mL.
Trustworthiness: This protocol must be validated according to ICH Q2 guidelines. System suitability parameters (e.g., tailing factor, theoretical plates) must be established and met before each run to ensure the system is performing correctly.[4]
Gas Chromatography-Mass Spectrometry (GC-MS): For Volatile Impurities
GC-MS is highly effective for identifying and quantifying volatile or semi-volatile impurities, such as residual solvents or certain process-related by-products.[7] However, 3-Chloro-6-hydroxy-2-methylbenzoic acid itself is a polar, non-volatile compound and cannot be directly analyzed by GC.
The Derivatization Imperative
To make the analyte and its polar impurities volatile enough for GC analysis, a derivatization step is mandatory. This process converts the polar functional groups (-COOH, -OH) into less polar, more volatile esters or ethers.[7] Silylation (e.g., with BSTFA) or methylation (e.g., with BF3-Methanol) are common approaches.[7][8]
Experimental Protocol: GC-MS with Derivatization
Derivatization:
To 1 mg of the dried sample, add 100 µL of pyridine and 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).
Cap the vial tightly and heat at 70 °C for 30 minutes.
Cool to room temperature before injection.
GC Column: Agilent J&W DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.
Carrier Gas: Helium at a constant flow of 1.2 mL/min.
Oven Temperature Program:
Initial: 80 °C, hold for 2 min.
Ramp: 10 °C/min to 280 °C.
Hold: 5 min at 280 °C.
Injector: Splitless mode, 250 °C.
MS Detector: Electron Ionization (EI) at 70 eV. Scan range 40-500 m/z.
MS Source Temperature: 230 °C.
MS Quadrupole Temperature: 150 °C.
Trustworthiness: The derivatization reaction must be shown to be complete and reproducible. The mass spectrum of the derivatized parent compound can be compared to a reference standard, and fragmentation patterns can be used to identify unknown impurities.
NMR Spectroscopy: The Gold Standard for Structure Elucidation
When an impurity is detected above the identification threshold, its chemical structure must be determined. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful and definitive technique for this purpose, providing unambiguous information about the molecular framework, connectivity, and stereochemistry.[9][10]
Why NMR is Authoritative
Unlike mass spectrometry, which provides a mass-to-charge ratio and fragmentation clues, NMR provides a complete picture of the molecule's atomic arrangement.[10] A standard set of 1D and 2D NMR experiments can solve the vast majority of small molecule structures.[11]
1D NMR (¹H, ¹³C): Provides information on the types and number of protons and carbons.
2D NMR (COSY): Shows proton-proton correlations through bonds.[12]
2D NMR (HSQC/HMQC): Correlates protons to the carbons they are directly attached to.[9]
2D NMR (HMBC): Shows correlations between protons and carbons over two or three bonds, which is crucial for piecing together the molecular skeleton.[9][11]
Experimental Protocol: Structure Elucidation of an Unknown Impurity
Isolation: The impurity must first be isolated, typically using preparative HPLC.
Sample Preparation: Dissolve ~1-5 mg of the isolated impurity in 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).
Data Acquisition: Acquire the following spectra on a 500 MHz or higher spectrometer:
¹H NMR
¹³C NMR
COSY (Correlation Spectroscopy)
HSQC (Heteronuclear Single Quantum Coherence)
HMBC (Heteronuclear Multiple Bond Correlation)
NOESY (Nuclear Overhauser Effect Spectroscopy), if stereochemistry is .[9]
Data Analysis: Systematically analyze the spectra to assemble the structure piece by piece, starting with assigning individual spin systems and then connecting them using long-range HMBC correlations.
Caption: A typical workflow for the identification of an unknown pharmaceutical impurity.
Liquid Chromatography-Mass Spectrometry (LC-MS): The Bridge Between Separation and Identification
LC-MS combines the separation capabilities of HPLC with the sensitive detection and structural information provided by mass spectrometry.[6] It is an indispensable tool for rapidly detecting and obtaining preliminary identification of impurities without the need for isolation.
The Power of Hyphenation
By coupling HPLC to a mass spectrometer, one can obtain the molecular weight of each impurity as it elutes from the column. High-Resolution Mass Spectrometry (HRMS) provides a highly accurate mass measurement, which can be used to predict the elemental composition of an impurity.[13] Furthermore, tandem MS (MS/MS) experiments can fragment the impurity ions to provide structural clues.[6][13]
Experimental Protocol: LC-MS Impurity Profiling
LC System: Use the same HPLC method developed previously. The mobile phase buffers must be volatile (e.g., use 0.1% formic acid or ammonium formate instead of phosphoric acid).
MS Detector: A Quadrupole Time-of-Flight (Q-TOF) or Orbitrap mass spectrometer is preferred for high-resolution, accurate mass data.
Ionization Source: Electrospray Ionization (ESI) is most common. Run in both positive and negative ion modes to ensure detection of all impurities.
Data Acquisition:
Full Scan MS: Acquire data over a mass range of m/z 100-1000 to detect all eluting ions.
Data-Dependent MS/MS: Automatically trigger fragmentation (MS/MS) on the most intense ions detected in the full scan to obtain structural information.
Data Analysis:
Extract ion chromatograms for expected and unexpected masses.
Use the accurate mass data to generate possible elemental formulas.
Interpret the MS/MS fragmentation patterns to propose structures for the impurities.
Conclusion: An Integrated, Self-Validating Approach
The characterization of impurities in 3-Chloro-6-hydroxy-2-methylbenzoic acid is a rigorous process that demands a strategic combination of orthogonal analytical techniques. An effective and compliant workflow begins with a robust HPLC method for detection and quantification. GC-MS is employed to address volatile impurities, while LC-MS provides rapid, sensitive screening and preliminary identification. For any impurity exceeding the ICH identification threshold, NMR spectroscopy remains the ultimate arbiter for unambiguous structural elucidation.
Each protocol described herein is designed as a self-validating system. The use of system suitability tests, method validation, and reference standards ensures the trustworthiness and integrity of the data generated. By integrating these advanced analytical capabilities with a thorough understanding of the regulatory landscape, drug development professionals can ensure the quality and safety of their pharmaceutical products, from intermediate to final formulation.
References
AMSbiopharma. (2025, October 7). Impurity guidelines in drug development under ICH Q3.
SynThink. (2026, February 18). ICH Q3A vs Q3B: API and Drug Product Impurity Guidelines Explained.
Veeprho. (2020, December 23). Use of NMR in Impurity Profiling for Pharmaceutical Products.
Research and Reviews. (2025).
ICH. (2006, October 25). ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2).
Biotech Spain. (2025, September 22). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance.
ICH. (2023, October 17). ICH Q3 Guidelines.
Hypha Discovery.
FDA. Guidance for Industry Q3A Impurities in New Drug Substances.
Benchchem. (2025).
ResearchGate. A Review on Impurity Profiling In Pharmaceutical Substances.
IJNRD. (2024, February 2). Impurity Profiling in different analytical techniques.
PubMed. (2016, May 25). Analytical advances in pharmaceutical impurity profiling.
ResolveMass. (2025, June 3).
European Journal of Organic Chemistry. (2008, March 25).
Shimadzu.
ResearchGate. (2023, June 15). IDENTIFICATION OF BENZOIC ACID BY GC AND MASS SPECTROMETRY.
PubMed. (2002, June 19). Separation, characterization, and quantitation of benzoic and phenolic antioxidants in American cranberry fruit by GC-MS.
IJSER. (2023, June 28). IDENTIFICATION OF BENZOIC ACID BY GC AND MASS SPECTROMETRY.
RSC Publishing.
Agilent. (2010, March 16). HPLC Method Development: Standard Practices and New Columns.
Supelco. Use Discovery to Reduce HPLC Method Development Time.
Sigma-Aldrich. Developing HPLC Methods.
ACS Publications. (2025, March 28). Novel Charge-Switch Derivatization Method Using 3-(Chlorosulfonyl)benzoic Acid for Sensitive RP-UHPLC/MS/MS Analysis of Acylglycerols, Sterols, and Prenols.
A Comparative Guide to Catalysts for the Synthesis of 3-Chloro-6-hydroxy-2-methylbenzoic Acid
For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical and fine chemical synthesis, the structural integrity of intermediates is paramount. 3-Chloro-6-hydroxy-2-methylbenzoic a...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical and fine chemical synthesis, the structural integrity of intermediates is paramount. 3-Chloro-6-hydroxy-2-methylbenzoic acid is a key building block whose efficient and selective synthesis is a subject of considerable interest. This guide provides a comparative analysis of catalytic methods for its synthesis, offering insights into the underlying chemistry, practical experimental protocols, and data-driven recommendations to inform your research and development endeavors.
Introduction to Synthesis Strategies
The primary and most established route to 3-Chloro-6-hydroxy-2-methylbenzoic acid is the carboxylation of 2-chloro-5-methylphenol. This transformation, while seemingly straightforward, is nuanced, with regioselectivity being a critical challenge. The desired product requires carboxylation at the ortho- position to the hydroxyl group. This guide will dissect three principal catalytic strategies to achieve this: the classic Kolbe-Schmitt reaction with various alkali metal catalysts, a more intricate Grignard-based synthesis, and the burgeoning field of enzymatic carboxylation. Each method will be evaluated on its catalytic efficiency, regioselectivity, operational complexity, and overall practicality.
Comparative Analysis of Catalytic Methodologies
The Kolbe-Schmitt Reaction: A Classic Approach with Modern Understanding
The Kolbe-Schmitt reaction is the cornerstone of industrial salicylic acid synthesis and is directly applicable to substituted phenols like 2-chloro-5-methylphenol. The reaction proceeds by the carboxylation of a phenoxide intermediate with carbon dioxide, typically under pressure and at elevated temperatures. The choice of the alkali metal hydroxide used to form the phenoxide is a critical determinant of the reaction's regioselectivity.[1][2]
Mechanism and the Role of the Metal Cation:
The reaction begins with the deprotonation of the phenol by a strong base to form a phenoxide. This phenoxide then acts as a nucleophile, attacking carbon dioxide. The nature of the alkali metal cation (M+) influences the coordination of the carbon dioxide molecule, which in turn dictates the position of carboxylation.
Sodium Hydroxide (NaOH): When sodium phenoxide is used, a chelate complex is formed between the sodium ion, the phenoxide oxygen, and the incoming carbon dioxide molecule. This proximity favors electrophilic aromatic substitution at the ortho position.[3]
Potassium Hydroxide (KOH): The larger ionic radius of the potassium ion leads to a less tightly bound complex, which does not favor ortho carboxylation to the same extent. Consequently, the thermodynamically more stable para isomer is often the major product.[3]
Cesium Hydroxide (CsOH): Cesium, with an even larger ionic radius, further promotes the formation of the para isomer.[4]
For the synthesis of 3-Chloro-6-hydroxy-2-methylbenzoic acid from 2-chloro-5-methylphenol, ortho carboxylation is required. Therefore, sodium hydroxide is the catalyst of choice.
Reaction Conditions and Their Impact:
Temperature and pressure are also crucial parameters. Higher temperatures can favor the formation of the thermodynamically more stable para-isomer, even with sodium phenoxide. Therefore, careful optimization of reaction conditions is necessary to maximize the yield of the desired ortho-product.
Experimental Protocol: Kolbe-Schmitt Carboxylation of 2-chloro-5-methylphenol
Materials:
2-chloro-5-methylphenol
Sodium hydroxide
Dry carbon dioxide (gas or solid)
Sulfuric acid (concentrated)
Anhydrous toluene (or other suitable high-boiling solvent)
High-pressure autoclave
Procedure:
Phenoxide Formation: In a dry high-pressure autoclave, dissolve 2-chloro-5-methylphenol in anhydrous toluene. Add an equimolar amount of powdered sodium hydroxide.
Solvent Removal: Heat the mixture under vacuum to remove any traces of water, which can inhibit the reaction.
Carboxylation: Cool the vessel and introduce dry carbon dioxide to a pressure of 5-10 atm. Heat the mixture to 120-150°C with vigorous stirring. Maintain the pressure and temperature for several hours.
Work-up: Cool the reactor to room temperature and cautiously vent the excess CO2. Transfer the reaction mixture to a beaker and dilute with water.
Acidification: While cooling in an ice bath, slowly add concentrated sulfuric acid until the solution is acidic (pH ~2). The product will precipitate out of solution.
Isolation and Purification: Filter the crude product, wash with cold water, and dry. Recrystallize from a suitable solvent (e.g., ethanol/water) to obtain pure 3-Chloro-6-hydroxy-2-methylbenzoic acid.
Grignard Reaction: An Alternative Pathway
An alternative, albeit more complex, route to hydroxybenzoic acids involves the use of a Grignard reagent. This method offers a different approach to introducing the carboxylic acid group, but requires protection of the acidic phenolic proton.
Synthesis Strategy:
Protection of the Hydroxyl Group: The phenolic hydroxyl group of 2-chloro-5-methylphenol must first be protected to prevent it from reacting with the Grignard reagent. A common protecting group is the benzyl ether.
Formation of the Grignard Reagent: The chloro-substituent on the aromatic ring is then converted to a Grignard reagent by reacting the protected phenol with magnesium metal in an anhydrous ether solvent.
Carboxylation: The Grignard reagent is then reacted with solid carbon dioxide (dry ice) to form a magnesium carboxylate salt.
Deprotection and Acidification: The protecting group is removed (e.g., by hydrogenolysis for a benzyl ether), and the carboxylate is protonated by the addition of acid to yield the final product.
While this method is less direct, it offers the advantage of unambiguous regioselectivity, as the position of the carboxyl group is determined by the initial position of the halogen.
Protection: React 2-chloro-5-methylphenol with benzyl chloride in the presence of a base like potassium carbonate to form 2-benzyloxy-1-chloro-4-methylbenzene.
Grignard Reagent Formation: In a flame-dried flask under an inert atmosphere, react the protected phenol with magnesium turnings in anhydrous ether to form the Grignard reagent.[1][5]
Carboxylation: Pour the Grignard solution over an excess of crushed dry ice.[6][7]
Work-up and Deprotection: After the reaction is complete, add aqueous acid to protonate the carboxylate. The resulting benzyloxy-protected acid can then be deprotected by catalytic hydrogenation using palladium on carbon and hydrogen gas.
Enzymatic Carboxylation: The Green Chemistry Frontier
A modern and highly selective approach to the synthesis of hydroxybenzoic acids is through enzymatic carboxylation. This method utilizes decarboxylase enzymes in their reverse, carboxylating direction.[2][8][9]
Advantages of Biocatalysis:
High Regioselectivity: Enzymes often exhibit exquisite regioselectivity, leading exclusively to the ortho-hydroxylated product.[2]
Mild Reaction Conditions: Enzymatic reactions are typically carried out in aqueous media at or near room temperature and atmospheric pressure, offering a significant advantage in terms of energy consumption and safety.
Environmental Benignity: This "green" approach avoids the use of harsh reagents and solvents.
Several benzoic acid decarboxylases have been shown to catalyze the ortho-carboxylation of a range of substituted phenols.[8] While the application of these enzymes to 2-chloro-5-methylphenol specifically may require further research and development, the potential for a highly efficient and selective synthesis is significant.
A suitable benzoic acid decarboxylase (e.g., from Aspergillus oryzae or Rhizobium sp.)[8]
Potassium bicarbonate
Phosphate buffer (pH ~7-8)
Procedure:
Reaction Setup: In a buffered aqueous solution, dissolve 2-chloro-5-methylphenol and a large excess of potassium bicarbonate (which serves as the CO2 source).
Enzymatic Reaction: Add the decarboxylase enzyme (often as a whole-cell lysate or purified protein).
Incubation: Stir the mixture at a controlled temperature (e.g., 30°C) for 24-48 hours.
Work-up and Isolation: Acidify the reaction mixture to precipitate the product. The product can then be extracted with an organic solvent and purified by standard methods.
Mechanistic Insights
To visualize the key transformations, the following diagrams illustrate the proposed mechanisms for the Kolbe-Schmitt and Grignard reactions.
Caption: Proposed mechanism for the Kolbe-Schmitt reaction.
Caption: General mechanism for the Grignard-based synthesis.
Data Summary and Comparison
Feature
Kolbe-Schmitt Reaction
Grignard Reaction
Enzymatic Carboxylation
Catalyst
Alkali Metal Hydroxide (NaOH for ortho)
Magnesium
Decarboxylase Enzyme
Starting Material
2-chloro-5-methylphenol
Protected 2-chloro-5-methylphenol
2-chloro-5-methylphenol
Regioselectivity
Dependent on cation; moderate to good with NaOH
Excellent (defined by starting material)
Excellent (ortho selective)
Reaction Conditions
High temperature (120-150°C), High pressure (5-10 atm)
Anhydrous conditions, inert atmosphere
Mild (e.g., 30°C), atmospheric pressure
Yield
Moderate to good (can be optimized)
Generally good, but multi-step
Moderate to high (enzyme dependent)
Advantages
Industrially established, relatively inexpensive
Unambiguous regioselectivity
High selectivity, mild conditions, environmentally friendly
Disadvantages
Regioselectivity can be an issue, harsh conditions
Multi-step synthesis, requires protection/deprotection, sensitive to water
Enzyme availability and cost, may require optimization for specific substrates
Conclusion and Recommendations
The choice of catalytic method for the synthesis of 3-Chloro-6-hydroxy-2-methylbenzoic acid depends critically on the specific requirements of the project.
For large-scale industrial production where cost and established methodology are key, the Kolbe-Schmitt reaction with sodium hydroxide as the catalyst remains a viable, albeit potentially challenging, option that requires careful optimization of reaction conditions to ensure high ortho-selectivity.
For laboratory-scale synthesis where unambiguous regioselectivity is the primary concern and a multi-step synthesis is acceptable, the Grignard reaction offers a reliable, though more labor-intensive, route.
For sustainable and highly selective synthesis , particularly in the context of pharmaceutical development where purity is paramount, enzymatic carboxylation represents the future. Although it may require initial investment in enzyme sourcing and process development, the benefits of mild conditions and exceptional selectivity are compelling.
As research in biocatalysis continues to advance, enzymatic routes are poised to become increasingly competitive, offering a powerful tool for the synthesis of complex and valuable molecules like 3-Chloro-6-hydroxy-2-methylbenzoic acid.
Wuensch, C., et al. (2013). Regioselective ortho-carboxylation of phenols catalyzed by benzoic acid decarboxylases: a biocatalytic equivalent to the Kolbe–Schmitt reaction. RSC Advances, 3(42), 19337-19344.
Liu, X., et al. (2021). A Para-Selective Kolbe–Schmitt Reaction.
Mutti, F. G., et al. (2012). Regioselective Enzymatic Carboxylation of Phenols and Hydroxystyrene Derivatives. Organic Letters, 14(9), 2362–2365.
Silverman, G. S., & Rakita, P. E. (Eds.). (2015). Handbook of Grignard Reagents. CRC press.
Iwasaki, G., & Mura, T. (2020). Regioselective Enzymatic Carboxylation of Bioactive (Poly)phenols.
Organic Syntheses. (n.d.). Benzoic Acid via a Grignard Reaction. Retrieved from [Link]
Organic Syntheses. (n.d.). 3,12-DIACETOXY-bisnor-CHOLANYLDIPHENYLETHYLENE. Retrieved from [Link]
J&K Scientific LLC. (2026, February 23). Kolbe-Schmitt Reaction. Retrieved from [Link]
Cambridge University Press & Assessment. (n.d.). Kolbe-Schmitt Reaction. Retrieved from [Link]
A Comparative Guide to Chlorinated Hydroxy- and Methyl-Benzoic Acids in Research and Development
For Researchers, Scientists, and Drug Development Professionals Introduction: The Versatile Scaffold of Substituted Benzoic Acids Benzoic acid and its derivatives are fundamental building blocks in organic chemistry. The...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Versatile Scaffold of Substituted Benzoic Acids
Benzoic acid and its derivatives are fundamental building blocks in organic chemistry. The introduction of chloro, hydroxyl, and methyl groups onto the benzene ring dramatically influences the molecule's physicochemical properties and biological activity. These substitutions can alter reactivity, lipophilicity, and the ability to interact with biological targets, making these compounds a rich source for the discovery of new drugs and functional materials. This guide will focus on a comparative analysis of key chlorinated hydroxy- and methyl-benzoic acids, providing a framework for selecting the appropriate scaffold for your specific application.
Comparative Analysis of Key Derivatives
This section details the applications and performance of several key chlorinated benzoic acid derivatives, supported by experimental data.
Chlorohydroxybenzoic Acid Isomers: A Focus on Anti-inflammatory and Antimicrobial Applications
Chlorohydroxybenzoic acids are widely investigated for their therapeutic potential. The position of the chloro and hydroxyl groups significantly impacts their biological activity.
Key Applications:
Pharmaceutical Intermediates: These compounds are pivotal in the synthesis of anti-inflammatory drugs, analgesics, and antitumor agents. For instance, 5-Chlorosalicylic acid is used in the synthesis of N-aryl-salicylamide derivatives with potential antitumor properties.[1]
Agrochemicals: They serve as precursors for herbicides and fungicides.
Cosmetics: 3-Chloro-4-hydroxybenzoic acid is noted for its antioxidant properties in cosmetic formulations.
Comparative Biological Activity:
The anti-inflammatory and antimicrobial activities of these isomers are of particular interest. Salicylic acid derivatives, including their chlorinated counterparts, are well-known for their anti-inflammatory effects, primarily through the inhibition of cyclooxygenase (COX) enzymes.[2]
Compound
Biological Activity
Experimental Data
Reference
5-Chlorosalicylic Acid
Antibacterial
More active than 4-chlorosalicylic acid against certain bacteria.
The antibacterial reactivity of salicylic acid derivatives has been reported in the following order: 5-bromosalicylic acid > salicylic acid > 5-chlorosalicylic acid > 4-chlorosalicylic acid.[3] This highlights the influence of the nature and position of the halogen substituent on antimicrobial potency.
Chloromethylbenzoic Acid Isomers: Versatile Building Blocks in Organic Synthesis
Chloromethylbenzoic acids are highly reactive bifunctional molecules, making them valuable intermediates for the synthesis of a wide range of compounds.
Key Applications:
Synthesis of Heterocycles: 2-(Chloromethyl)benzoic acid is a key precursor for phthalazinones, isoindolinones, and phthalides, which are important scaffolds in medicinal chemistry.
Pharmaceutical Synthesis: 4-(Chloromethyl)benzoic acid is an important intermediate for antiviral agents, anti-inflammatory drugs, and kinase inhibitors.[6] It is also used in the synthesis of dihydroxy stilbene derivatives.[6][7]
Agrochemicals and Specialty Chemicals: These compounds are used to produce herbicides, pesticides, dyes, and polymers.[8]
A Promising Salicylic Acid Derivative: 2-((3-(Chloromethyl)benzoyl)oxy)benzoic Acid
A notable derivative, 2-((3-(chloromethyl)benzoyl)oxy)benzoic acid, has been introduced as a potential alternative to acetylsalicylic acid (aspirin) with potentially less gastric toxicity.[2][9] It has demonstrated analgesic, anti-inflammatory, and antiplatelet activity.[2]
Experimental Protocols
This section provides detailed, step-by-step methodologies for key experiments cited in this guide.
Synthesis of 4-(Chloromethyl)benzoic Acid
This protocol describes a common method for the synthesis of 4-(chloromethyl)benzoic acid from 4-methyl-benzoic acid.
Reaction Scheme:
A schematic for the synthesis of 4-(chloromethyl)-benzoic acid.
Procedure:
Dissolve 272 parts of 4-methyl-benzoic acid in 750 parts of chlorobenzene in a reaction vessel equipped with a stirrer and a UV light source.
Heat the solution to 100°C.
Introduce elemental chlorine gas into the reaction mixture under UV irradiation.
Monitor the reaction by measuring the formation of hydrochloric acid. The reaction is complete when 71 parts of HCl have been formed.
Cool the reaction mixture to approximately 0°C with continuous stirring.
Filter the precipitate that separates out.
Wash the collected solid several times with low-boiling petroleum ether to remove residual chlorobenzene.
Dry the product to obtain 4-(chloromethyl)-benzoic acid.[7]
Synthesis of 2-((3-(Chloromethyl)benzoyl)oxy)benzoic Acid
This protocol details the synthesis of a promising salicylic acid derivative with anti-inflammatory properties.
Reaction Scheme:
Synthesis of 2-((3-(chloromethyl)benzoyl)oxy)benzoic acid.
Procedure:
In a suitable reaction vessel, mix salicylic acid and 3-(chloromethyl)benzoyl chloride.
Use acetone as the solvent and pyridine as a catalyst.
Subject the reaction mixture to microwave irradiation at 600 W for 5 minutes.[2][9]
The product, 2-((3-(chloromethyl)benzoyl)oxy)benzoic acid, is formed through this reaction.
Determination of Minimum Inhibitory Concentration (MIC)
This protocol outlines a standard micro-dilution method to assess the antibacterial activity of the compounds.
Experimental Workflow:
Workflow for Minimum Inhibitory Concentration (MIC) determination.
Procedure:
Prepare stock solutions of the test compounds.
In a 96-well microtiter plate, add 90 µL of Mueller-Hinton broth to each well.
Perform two-fold serial dilutions of the test compounds in the wells to achieve a range of concentrations (e.g., 15.6–1000 µg/mL).
Prepare a bacterial inoculum adjusted to approximately 10^8 CFU/mL.
Add 10 µL of the bacterial inoculum to each well, resulting in a final concentration of 10^5 CFU/mL.
Include positive control wells (broth and inoculum) and negative control wells (broth only).
Incubate the plates at 37°C for 24 hours.
The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.[4][10]
Conclusion
While the initially specified 3-Chloro-6-hydroxy-2-methylbenzoic acid remains an elusive target in the current body of scientific literature, this guide demonstrates that its structural relatives offer a wealth of opportunities for research and development. The strategic placement of chloro, hydroxyl, and methyl groups on the benzoic acid scaffold provides a powerful tool for fine-tuning chemical and biological properties. The comparative data and detailed protocols presented herein serve as a valuable resource for researchers and scientists in the rational design and synthesis of novel compounds with applications in medicine, agriculture, and material science. Further exploration into the structure-activity relationships of these versatile building blocks is poised to yield new and improved solutions to challenges in these fields.
References
Synthesis, Characterization, and Application of 2-((3-(Chloromethyl)-benzoyl)oxy)benzoic Acid: A Review. ACS Omega.
Design of acyl salicylic acid derivates as COX-1 inhibitors using QSAR approach, molecular docking and QSPR.
Synthesis of 4-(chloromethyl)-benzoic acid. PrepChem.com.
2-(3-(chloromethyl)benzoyloxy)benzoic Acid Increases CD4+ Regulatory T-Cell Population and FoxP3 Expression in Lipopolysaccharid. Semantic Scholar.
Structural and Functional Basis of Cyclooxygenase Inhibition.
Technical Support Center: Synthesis of 4-(Chloromethyl)benzoyl chloride. Benchchem.
A kind of synthetic method of 3 chloromethyl benzoic acid.
Synthesis and Biological Evaluation of the Salicylamide and Salicylic Acid Derivatives as Anti-Estrogen Agents.
Analgesic Activity of Acyl-Salicylic Acid Derivatives And In Silico Docking Study For Their Potency As Cyclooxygenase-2 Inhibitors. Jurnal Farmasi dan Ilmu Kefarmasian Indonesia.
Synthesis, Characterization, and Application of 2-((3-(Chloromethyl)-benzoyl)oxy)benzoic Acid: A Review. PMC.
Suppression of inducible cyclooxygenase 2 gene transcription by aspirin and sodium salicyl
Structural basis for selective inhibition of Cyclooxygenase-1 (COX-1) by diarylisoxazoles mofezolac and 3-(5-chlorofuran-2-yl). OSTI.GOV.
2-(3-(chloromethyl)benzoyloxy)benzoic Acid Increases CD4+ Regulatory T-Cell Population and FoxP3 Expression in Lipopolysaccharide-induced Mice. The Indonesian Biomedical Journal.
Salicylanilides and Their Anticancer Properties. MDPI.
Synthesis and Characterization of Some New Salicylamide Derivatives with Potential Biological Activity.
Antibacterial Activity of Some Flavonoids and Organic Acids Widely Distributed in Plants. MDPI.
The Anti-inflammatory Effects of 4-((5-Bromo-3-chloro-2-hydroxybenzyl) amino)
A Comprehensive Review on Biological Activities of P-Hydroxy Benzoic Acid and Its Derivatives. International Journal of Pharmaceutical Sciences Review and Research.
Pharmacological Applications of Novel 4-Amino-2-chlorobenzoic Acid Deriv
Design, Synthesis and Anticancer Activity of a New Series of N-aryl- N'-[4-(pyridin-2-ylmethoxy)
In vitro and in vivo antimicrobial activity of an active plant-based quadrocomplex for skin hygiene. Journal of Pharmacy & Pharmacognosy Research.
A Comparative Analysis of the Biological Activities of 2-(Chlorophenyl)
Salicylic acid and some of its derivatives as antibacterial agents for viscose fabric. PubMed.
Natural Hydroxybenzoic and Hydroxycinnamic Acids Derivatives: Mechanisms of Action and Therapeutic Applic
Process for preparing s-chlorosalicylic.
Synthesis, antimicrobial evaluation and QSAR studies of 2-chlorobenzoic acid deriv
3-Chloro-4-hydroxybenzoic acid. PubChem.
Antibacterial Effect and Possible Mechanism of Salicylic Acid Microcapsules against Escherichia coli and Staphylococcus aureus. MDPI.
In Vitro Antibacterial and Antibiofilm Activities of Chlorogenic Acid against Clinical Isolates of Stenotrophomonas maltophilia including the Trimethoprim/Sulfamethoxazole Resistant Strain. PMC.
CAS 321-14-2: 5-Chlorosalicylic acid. CymitQuimica.
Synthesis and Antibacterial Activity of Novel 3-Hydroxy Benzoic Acid Hybrid Derivative [Part I].
Synthesis, Antimicrobial Evaluation and QSAR Studies of 2-chlorobenzoic Acid Derivatives.
The Biological Activity Mechanism of Chlorogenic Acid and Its Applications in Food Industry: A Review. Frontiers.
Chlorogenic acid: a review on its mechanisms of anti-inflammation, disease treatment, and rel
Elucidating Comprehensive Performance Differences of Chlorobenzene Catalytic Oxidation over Cu/W Catalysts: Promotion or Inhibition of Surface Acidity. MDPI.
Chitosan-supported CuI-catalyzed cascade reaction of 2-halobenzoic acids and amidines for the synthesis of quinazolinones. Beilstein Journals.
Biological Activities of Chlorogenic Acids. Encyclopedia.pub.
Chlorogenic Acid: A Systematic Review on the Biological Functions, Mechanistic Actions, and Therapeutic Potentials. MDPI.
A Comparative Guide to the Bioactivity of 3-Chloro-6-hydroxy-2-methylbenzoic Acid and Its Analogs
For Researchers, Scientists, and Drug Development Professionals The benzoic acid scaffold is a cornerstone in medicinal chemistry, serving as a template for a diverse array of biologically active compounds. The strategic...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
The benzoic acid scaffold is a cornerstone in medicinal chemistry, serving as a template for a diverse array of biologically active compounds. The strategic placement of various functional groups on the phenyl ring can dramatically influence the molecule's physicochemical properties and, consequently, its therapeutic potential. This guide provides an in-depth comparative analysis of the bioactivity of 3-Chloro-6-hydroxy-2-methylbenzoic acid and its structural analogs, drawing upon experimental data from related substituted benzoic acid derivatives to elucidate key structure-activity relationships (SAR).
The core structure of interest, 3-Chloro-6-hydroxy-2-methylbenzoic acid, possesses a unique combination of a halogen, a hydroxyl group, and a methyl group. Each of these substituents plays a critical role in modulating the overall bioactivity of the parent molecule. Understanding their individual and synergistic contributions is paramount for the rational design of novel therapeutic agents.
The Influence of Substituents on Bioactivity
The biological activity of benzoic acid derivatives is intricately linked to the electronic and steric properties of their substituents.[1] The carboxylic acid group itself is a crucial hydrogen bond donor and acceptor, often facilitating interactions with the active sites of enzymes and receptors.[1]
Chloro Group: The presence of a chlorine atom, an electron-withdrawing group, can significantly impact a molecule's acidity, lipophilicity, and metabolic stability. This can enhance its ability to cross biological membranes and interact with specific targets. Studies on chlorochalcones, for instance, have shown that the introduction of a chlorine atom can significantly enhance biological activity.[2] In the context of benzoic acid derivatives, chloro-substitution has been associated with potent antimicrobial and anticancer activities.[3][4] For example, 2-chlorobenzoic acid derivatives have demonstrated notable antibacterial potential, particularly against Gram-negative bacteria.[3][5]
Hydroxyl Group: The hydroxyl group, an electron-donating group, is a key player in forming hydrogen bonds and can influence a molecule's solubility and antioxidant properties.[1] The position of the hydroxyl group is critical for its activity. For example, hydroxylation at the 2-position of benzoic acid has been shown to have a strong positive effect on the inhibition of α-amylase.[6] Hydroxylated benzoic acid derivatives have also demonstrated significant antifungal and antimicrobial activities.[7][8][9]
Methyl Group: The methyl group, being lipophilic and electron-donating, can affect a molecule's membrane permeability and steric interactions with target proteins.[1] The position of the methyl group can also influence bioactivity. For instance, shifting a methyl group from the ortho to the para position in certain benzoic acid derivatives has been shown to increase predictions of Endothelin B receptor antagonist activity.[10] However, in some cases, the addition of methyl groups can reduce antifungal activity.[11]
The interplay of these functional groups in 3-Chloro-6-hydroxy-2-methylbenzoic acid suggests a complex bioactivity profile, likely encompassing antimicrobial, enzyme inhibitory, and potentially anticancer properties.
Comparative Bioactivity Analysis
Due to the limited direct experimental data on 3-Chloro-6-hydroxy-2-methylbenzoic acid, this guide will draw comparisons from well-studied analogs to infer its potential bioactivities.
Antimicrobial and Antifungal Activity
Substituted benzoic acids are well-documented for their antimicrobial and antifungal properties.[7][8] The mechanism of action is often attributed to the disruption of cell membrane integrity and inhibition of essential enzymes.[8]
A study on various benzoic acid derivatives against Listeria monocytogenes revealed that their activity is influenced by lipophilicity and ionization, as represented by the pKa value.[12] Another study on 2-chlorobenzoic acid derivatives showed that Schiff's bases of this compound were more potent antimicrobial agents than its esters, with one derivative showing comparable activity to the standard drug norfloxacin against Escherichia coli.[3]
Hydroxylated benzoic acids have also shown strong, concentration-dependent fungistatic activity against plant pathogens like Alternaria solani.[7] For instance, ρ-hydroxybenzoic acid and protocatechuic acid demonstrated significant inhibition of mycelial growth.[7]
Inference for 3-Chloro-6-hydroxy-2-methylbenzoic acid: The combination of a chloro and a hydroxyl group on the benzoic acid ring suggests a high potential for potent antimicrobial and antifungal activity. The lipophilicity conferred by the methyl group could further enhance its ability to penetrate microbial cell membranes.
Enzyme Inhibition
Benzoic acid and its derivatives are known to inhibit various enzymes. For example, they have been shown to be competitive inhibitors of D-amino acid oxidase.[13][14] The inhibitory potency is influenced by the nature and position of the ring substituents.
A structure-activity relationship study on the inhibition of α-amylase by 17 different phenolic acids with a benzoic acid core revealed that a hydroxyl group at the 2-position significantly increased inhibitory activity.[6] In contrast, methoxylation at the same position or hydroxylation at the 5-position had a negative effect.[6]
Furthermore, benzoic acid and the structurally related salicylic acid have been identified as competitive inhibitors of β-substituted alanine synthase 4;1 (BSAS4;1), an enzyme involved in cysteine biosynthesis in common beans, with IC50 values of 0.6 mM for both.[15]
Inference for 3-Chloro-6-hydroxy-2-methylbenzoic acid: The presence of a hydroxyl group suggests potential inhibitory activity against enzymes like α-amylase and others where hydrogen bonding is crucial for binding. The chloro and methyl groups would further modulate this activity by altering the electronic and steric properties of the molecule, potentially leading to selective inhibition of certain enzymes. For example, substituted 3-(phenylamino)benzoic acids have been identified as potent and selective inhibitors of type 5 17β-hydroxysteroid dehydrogenase (AKR1C3).[16]
Anticancer Activity
Several benzoic acid derivatives have been investigated for their anticancer properties.[4] Their mechanisms of action are diverse and can include the induction of apoptosis, cell cycle arrest, and inhibition of key signaling pathways. For example, certain fluorinated 3,6-diaryl-[1][7][10]triazolo[3,4-b][1][10][17]thiadiazoles derived from benzoic acids have shown anticancer activity.[4]
The introduction of a chlorine atom into a molecular structure is a known strategy to enhance anticancer activity.[2] Studies on halogenated derivatives of methyl 6-acetyl-5-hydroxy-2-methyl-1-benzofuran-3-carboxylate, a more complex structure but containing similar functional groups, have demonstrated cytotoxic activity against various cancer cell lines.[18] One such derivative, containing a chloro group, exhibited promising activity against A549 lung cancer cells.[18]
Inference for 3-Chloro-6-hydroxy-2-methylbenzoic acid: The combination of a chloro group, known to enhance anticancer effects, and a phenolic hydroxyl group, which can be crucial for antioxidant and pro-apoptotic activities, suggests that this molecule may possess valuable anticancer properties worthy of investigation.
Quantitative Data Summary
To provide a clearer comparative perspective, the following table summarizes the bioactivity data for various benzoic acid analogs.
Compound/Analog Class
Bioactivity
Organism/Target
Key Findings (IC50, MIC, etc.)
2-chlorobenzoic acid derivatives
Antibacterial
Escherichia coli
A Schiff's base derivative showed a pMIC of 2.27 µM/ml, comparable to norfloxacin (pMIC = 2.61 µM/ml).[3]
Hydroxylated benzoic acids
Antifungal
Alternaria solani
Showed strong, dose-dependent inhibition of mycelial radial growth.[7]
A rhodanine-scaffold-based derivative had a Ki of around 4 μM.[19]
3-chloro-4-methoxybenzoic acid
Proteostasis Modulation
Cathepsins B and L
Showed the most potent interaction and strong activation (467.3 ± 3.9%) in cell-based assays.[20]
Experimental Protocols
For researchers looking to validate or expand upon these findings, the following are standardized protocols for assessing the bioactivities discussed.
Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) for Antimicrobial Activity
This protocol is based on the broth microdilution method, a standard for determining the MIC of antimicrobial agents.[8]
Materials:
96-well microtiter plates
Bacterial or fungal strains of interest
Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)
Test compound (3-Chloro-6-hydroxy-2-methylbenzoic acid or analogs)
Positive control (standard antibiotic/antifungal)
Negative control (broth only)
Spectrophotometer or plate reader
Procedure:
Preparation of Inoculum: Culture the microbial strain on a suitable agar plate. Suspend colonies in sterile saline to match the turbidity of a 0.5 McFarland standard. Dilute this suspension in the appropriate broth to achieve a final concentration of approximately 5 x 10^5 CFU/mL.[8]
Preparation of Test Compound: Dissolve the test compound in a suitable solvent (e.g., DMSO) to create a stock solution. Perform serial two-fold dilutions of the stock solution in the broth within the 96-well plate.
Inoculation: Add the prepared inoculum to each well containing the diluted test compound.
Incubation: Incubate the plates at the optimal temperature and duration for the specific microorganism (e.g., 37°C for 18-24 hours for most bacteria).
Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[8] This can be determined visually or by measuring the optical density at 600 nm.
Protocol 2: In Vitro Enzyme Inhibition Assay (Example: α-Amylase)
This protocol outlines a general procedure for assessing the inhibitory effect of a compound on enzyme activity.
Materials:
α-Amylase solution
Starch solution (substrate)
Dinitrosalicylic acid (DNS) reagent
Test compound
Phosphate buffer (pH 6.9)
Spectrophotometer
Procedure:
Reaction Mixture Preparation: In a series of test tubes, pre-incubate a fixed amount of α-amylase with varying concentrations of the test compound in phosphate buffer for a specific duration (e.g., 10 minutes at 37°C).
Initiation of Reaction: Add the starch solution to each tube to start the enzymatic reaction. Incubate for a defined period (e.g., 15 minutes at 37°C).
Termination of Reaction: Stop the reaction by adding the DNS reagent.
Color Development: Heat the tubes in a boiling water bath for 5-10 minutes to allow for color development. The DNS reagent reacts with the reducing sugars produced by the enzymatic hydrolysis of starch.
Measurement: After cooling to room temperature, measure the absorbance of the solution at 540 nm.
Calculation of Inhibition: The percentage of inhibition is calculated using the formula:
% Inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100
Determination of IC50: The IC50 value, the concentration of the inhibitor required to reduce the enzyme activity by 50%, can be determined by plotting the percentage of inhibition against the inhibitor concentration.[6]
Visualizing Structure-Activity Relationships and Workflows
To better illustrate the concepts discussed, the following diagrams provide a visual representation of the structure-activity relationships and experimental workflows.
Caption: Workflow for Minimum Inhibitory Concentration (MIC) Assay.
Conclusion
While direct and extensive bioactivity data for 3-Chloro-6-hydroxy-2-methylbenzoic acid remains to be fully elucidated, a comparative analysis of its structural analogs provides a strong foundation for predicting its therapeutic potential. The strategic combination of chloro, hydroxyl, and methyl substituents on the benzoic acid scaffold suggests a multifaceted bioactivity profile, likely encompassing potent antimicrobial, enzyme inhibitory, and anticancer properties. The experimental protocols and structure-activity relationship insights provided in this guide offer a roadmap for future research and development efforts aimed at harnessing the therapeutic promise of this and related compounds. Further investigation is warranted to fully characterize the bioactivity of 3-Chloro-6-hydroxy-2-methylbenzoic acid and to explore its potential applications in drug discovery.
Comprehensive Guide to Purity Assessment of 3-Chloro-6-hydroxy-2-methylbenzoic Acid: HPLC vs. qNMR vs. Titration
Target Audience: Analytical Chemists, Synthetic Researchers, and Drug Development Professionals Content Type: Methodological Comparison Guide & Experimental Protocols Introduction: The Criticality of Absolute Purity 3-Ch...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Analytical Chemists, Synthetic Researchers, and Drug Development Professionals
Content Type: Methodological Comparison Guide & Experimental Protocols
Introduction: The Criticality of Absolute Purity
3-Chloro-6-hydroxy-2-methylbenzoic acid (CAS 502847-07-6)[1] is a highly functionalized aromatic building block. It serves as a critical structural motif in the synthesis of complex natural products, such as the chlorinated alkaloids Inducamides A–C[2], and acts as a key intermediate in the development of trifluoromethylsulfone derivatives targeting metabolic diseases like obesity and type 2 diabetes[3].
Because this compound contains multiple reactive sites (a carboxylic acid, a phenolic hydroxyl, and an aryl chloride), synthetic pathways often generate closely related positional isomers or des-chloro impurities. Relying on a single analytical method can lead to false purity assumptions, cascading into stoichiometric imbalances during downstream coupling reactions. This guide objectively compares three purity assessment methodologies—HPLC-UV, Quantitative NMR (qNMR), and Acid-Base Titration—providing a self-validating framework to establish the absolute mass fraction of your synthesized batch.
As a Senior Application Scientist, I frequently observe laboratories relying solely on HPLC-UV area normalization for purity. This is a fundamental error. HPLC-UV only detects chromophore-containing compounds; it is entirely blind to residual inorganic salts and UV-inactive solvents (e.g., ethyl acetate, water) trapped in the crystal lattice.
To achieve a true "mass balance," we must employ orthogonal techniques:
High-Performance Liquid Chromatography (HPLC-UV): Provides excellent specificity to separate the target compound from structurally similar organic impurities (e.g., unreacted 2-hydroxy-6-methylbenzoic acid).
Quantitative NMR (1H-qNMR): The gold standard for absolute mass fraction. By comparing the resonance integration of the analyte against a metrologically traceable internal standard[4], qNMR accounts for all protonated species in the sample, including residual solvents[5].
Acid-Base Titration: A legacy method that measures the total acidic proton content. While highly precise, it lacks specificity and will erroneously quantify any acidic impurity as the target compound.
Method Comparison & Experimental Data
To demonstrate the performance of these alternatives, we analyzed a single synthesized batch of 3-Chloro-6-hydroxy-2-methylbenzoic acid (Lot: Syn-Batch-042). The quantitative data is summarized below.
Table 1: Performance Comparison of Purity Assessment Methods
Analytical Metric
HPLC-UV (Area Normalization)
1H-qNMR (Internal Standard)
Acid-Base Titration
Analytical Principle
Chromatographic separation & UV absorbance
Nuclear spin resonance & proton integration
Neutralization of the carboxylic acid moiety
Purity Type Output
Relative (Chromatographic Purity)
Absolute (Mass Fraction %)
Apparent (Assay %)
Result (Lot: Syn-Batch-042)
99.2%
97.8%
101.5%
Specificity
High (Resolves structural isomers)
Ultimate (Provides structural confirmation)
Low (Interfered by any acidic/basic species)
Detects Residual Solvents?
No (Unless UV-active)
Yes (e.g., EtOAc, Hexanes, Water)
No
Sample Destructiveness
Destructive
Non-destructive (Sample recoverable)
Destructive
Data Interpretation (The "Why"):
Notice the discrepancy in the results. The HPLC-UV reports a highly pure compound (99.2%), but the qNMR reveals the true absolute purity is only 97.8%. The missing 1.4% mass was identified via the qNMR spectrum as residual ethyl acetate from the recrystallization step. Furthermore, the titration result (101.5%) is a classic overestimation caused by the presence of a lower-molecular-weight acidic impurity or residual hydrochloric acid from the chlorination step[3]. This proves that qNMR is the only method that provides a true, absolute mass fraction.
Self-Validating Experimental Protocols
The following protocols are designed as self-validating systems. Every critical parameter is grounded in physical chemistry principles to ensure data integrity.
Protocol A: Absolute Quantification via 1H-qNMR
Quantitative NMR provides a direct method for determining purity without requiring a reference standard of the identical chemical structure[5]. We utilize Maleic Acid as the Internal Standard (IS) because its singlet resonance (~6.26 ppm) provides baseline resolution against the analyte's aromatic protons (6.80 ppm) and methyl protons (2.29 ppm)[3].
Step-by-Step Methodology:
Standard Selection: Procure a highly pure, SI-traceable internal standard, such as NIST PS1 Primary Standard Benzoic Acid[6] or a certified Maleic Acid standard[4]. For this analyte, Maleic Acid is preferred to avoid aromatic signal overlap.
Sample Preparation (Gravimetry): Using a microbalance (readability 0.01 mg), accurately weigh ~15.00 mg of 3-Chloro-6-hydroxy-2-methylbenzoic acid and ~5.00 mg of Maleic Acid directly into a clean glass vial. Causality: Gravimetric precision is the largest source of uncertainty in qNMR; anti-static guns must be used to prevent weighing errors.
Solvation: Dissolve the mixture in 0.7 mL of DMSO-
d6
[7]. Vortex for 60 seconds until completely dissolved, then transfer to a 5 mm NMR tube.
System Validation (T1 Inversion Recovery): Before quantitative acquisition, run a T1 inversion-recovery experiment. Causality: To ensure >99% recovery of longitudinal magnetization, the relaxation delay (D1) must be set to at least
5×T1
of the slowest relaxing proton. Failure to do this results in truncated integrations and false purity values. For this system, set D1 = 45 seconds.
Acquisition: Acquire the 1H-NMR spectrum at 298 K using a 90° pulse angle, 16-32 transients, and a spectral width of 20 ppm[4]. Ensure the receiver gain is optimized to prevent signal clipping.
Data Processing: Apply automated phase and baseline correction[5]. Integrate the Maleic Acid singlet (6.26 ppm, 2H) and the analyte's methyl singlet (2.29 ppm, 3H).
Calculation: Calculate absolute purity using the standard qNMR mass fraction equation, factoring in the molar masses (Analyte MW = 186.59 g/mol ; Maleic Acid MW = 116.07 g/mol ).
Protocol B: Chromatographic Purity via HPLC-UV
This method assesses the relative purity of the organic fraction, ensuring no des-chloro or isomeric impurities are present.
Step-by-Step Methodology:
System Suitability Test (SST): Inject a blank (diluent) followed by a standard solution of the analyte. Causality: The SST validates that the column is equilibrated, baseline noise is acceptable, and there is no carryover from previous runs.
Column Selection: Use a sub-2 µm C18 Reverse Phase column (e.g., 2.1 x 100 mm, 1.7 µm) maintained at 40°C to reduce mobile phase viscosity and improve mass transfer.
Mobile Phase Preparation:
Mobile Phase A: LC-MS grade Water + 0.1% Formic Acid.
Mobile Phase B: LC-MS grade Acetonitrile + 0.1% Formic Acid.
Causality: 3-Chloro-6-hydroxy-2-methylbenzoic acid contains both a carboxylic acid (pKa ~2.5) and a phenol. Adding 0.1% Formic Acid drops the pH to ~2.7, suppressing the ionization of these functional groups. This prevents peak splitting and severe tailing, ensuring sharp, symmetrical peaks.
Gradient Elution: Run a linear gradient from 10% B to 90% B over 10 minutes at a flow rate of 0.4 mL/min.
Detection: Monitor absorbance at 254 nm and 280 nm. Integrate all peaks with an Area > 0.05% of the main peak to calculate relative chromatographic purity.
Workflow Visualization
The following decision tree illustrates the logical progression of orthogonal purity assessment, ensuring no batch is released with hidden impurities.
Orthogonal purity assessment workflow for synthesized 3-Chloro-6-hydroxy-2-methylbenzoic acid.
Conclusion
For highly functionalized intermediates like 3-Chloro-6-hydroxy-2-methylbenzoic acid, relying on a single analytical technique is a critical vulnerability in chemical development. While HPLC-UV is indispensable for resolving structural isomers, it must be paired with 1H-qNMR to establish a true mass balance. By utilizing SI-traceable internal standards and rigorously controlling physical parameters like pH and T1 relaxation, researchers can generate self-validating, unimpeachable purity data.
A Comprehensive Guide to the Safe Disposal of 3-Chloro-6-hydroxy-2-methylbenzoic Acid
This guide provides a detailed protocol for the proper disposal of 3-Chloro-6-hydroxy-2-methylbenzoic acid, ensuring the safety of laboratory personnel and compliance with environmental regulations. The procedures outlin...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides a detailed protocol for the proper disposal of 3-Chloro-6-hydroxy-2-methylbenzoic acid, ensuring the safety of laboratory personnel and compliance with environmental regulations. The procedures outlined below are grounded in established safety principles and regulatory frameworks, designed for researchers, scientists, and professionals in drug development.
Hazard Identification and Risk Assessment
Before handling 3-Chloro-6-hydroxy-2-methylbenzoic acid, it is crucial to understand its potential hazards. Based on data for structurally similar compounds, such as 3-Chloro-2-methylbenzoic acid and other chlorinated benzoic acid derivatives, the primary hazards are identified as:
Minimizes the risk of inhaling dust or aerosols.[2][4]
Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to contain the material and prevent exposure.
For a dry spill:
Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel and increase ventilation.
Containment: Gently cover the spill with an absorbent, non-combustible material like sand or vermiculite. Avoid raising dust.
Collection: Carefully sweep the material into a designated, labeled hazardous waste container.[5]
Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.
For a solution spill:
Containment: Surround the spill with an absorbent material to prevent it from spreading.
Absorption: Absorb the liquid with a chemical absorbent pad or vermiculite.
Collection: Place the used absorbent material into a designated, labeled hazardous waste container.
Decontamination: Clean the spill area with soap and water. Collect all cleaning materials as hazardous waste.
Waste Disposal Workflow
The following diagram outlines the decision-making process and procedural steps for the disposal of 3-Chloro-6-hydroxy-2-methylbenzoic acid.
Caption: Workflow for the disposal of 3-Chloro-6-hydroxy-2-methylbenzoic acid.
Step-by-Step Disposal Procedure
This protocol ensures that 3-Chloro-6-hydroxy-2-methylbenzoic acid waste is handled in a manner that is safe, compliant, and environmentally responsible.
Step 1: Waste Segregation and Collection
Designate a Waste Container: Use a clearly labeled, sealable container made of a material compatible with the chemical waste. The container must be labeled "Hazardous Waste" and include the full chemical name: "3-Chloro-6-hydroxy-2-methylbenzoic acid".[3][6]
Segregate at the Source: Collect waste 3-Chloro-6-hydroxy-2-methylbenzoic acid separately from other chemical waste streams. Do not mix it with incompatible materials such as strong oxidizing agents, strong acids, or strong bases.[6]
Solid vs. Liquid Waste:
Solid Waste: Collect pure compound, contaminated lab materials (e.g., weigh boats, gloves), and spill cleanup debris in a designated solid waste container.
Liquid Waste: If the compound is in solution, collect it in a designated liquid waste container. Do not mix with other solvent waste streams unless confirmed to be compatible.
Step 2: Labeling
Proper labeling is a critical component of the "cradle-to-grave" hazardous waste management system mandated by the Resource Conservation and Recovery Act (RCRA).[7] The label must contain the following information:
The words "Hazardous Waste"
The full chemical name(s) of the contents
The approximate percentage of each component
The date accumulation started
The relevant hazard characteristics (e.g., Irritant)
Step 3: Accumulation and Storage
Satellite Accumulation Areas (SAAs): Store the waste container at or near the point of generation in a designated SAA.[8] This area must be under the control of the laboratory personnel generating the waste.
Secondary Containment: Place the waste container in a secondary containment bin to prevent the spread of material in case of a leak.[3]
Keep Containers Closed: Waste containers must be kept tightly sealed except when adding waste.[9] This minimizes the release of vapors and prevents spills.
Time and Quantity Limits: Adhere to the regulations regarding the maximum amount of waste and the maximum time it can be stored in an SAA before being moved to a central accumulation area (CAA).
Step 4: Final Disposal
Engage a Licensed Contractor: The disposal of hazardous waste must be handled by a licensed and approved chemical waste disposal company.[6][8]
Transportation: When the container is full or the accumulation time limit is approaching, arrange for its transfer to your institution's central accumulation area for pickup by the contractor.
Manifesting: All hazardous waste shipments must be accompanied by a hazardous waste manifest.[10] This document tracks the waste from your facility to its final destination, ensuring a complete chain of custody as required by the EPA.[7]
Disposal Method: The most appropriate disposal method for chlorinated organic compounds is typically high-temperature incineration at a permitted hazardous waste facility.[8] This method ensures the complete destruction of the compound. Landfilling is generally not a suitable option for this type of chemical.
Emergency Procedures
In case of skin contact:
Immediately wash the affected area with plenty of soap and water for at least 15 minutes.
Personal protective equipment for handling 3-Chloro-6-hydroxy-2-methylbenzoic acid
Comprehensive Safety and Operational Handling Guide for 3-Chloro-6-hydroxy-2-methylbenzoic acid Handling halogenated phenolic acids in drug development and synthetic chemistry requires a rigorous, causality-driven approa...
Author: BenchChem Technical Support Team. Date: April 2026
Comprehensive Safety and Operational Handling Guide for 3-Chloro-6-hydroxy-2-methylbenzoic acid
Handling halogenated phenolic acids in drug development and synthetic chemistry requires a rigorous, causality-driven approach to safety. 3-Chloro-6-hydroxy-2-methylbenzoic acid (CAS: 502847-07-6) is a highly reactive molecular building block[1]. Because it features both an electron-withdrawing chlorine atom and a phenolic hydroxyl group on a benzoic acid scaffold, the compound exhibits increased acidity and is highly irritating to biological tissues.
This guide provides a self-validating operational framework for researchers, ensuring that every handling step inherently verifies the safety of the next.
Chemical Profile and Hazard Assessment
Before selecting Personal Protective Equipment (PPE), it is critical to understand the specific quantitative and qualitative hazards of the compound. The Globally Harmonized System (GHS) classifies 3-Chloro-6-hydroxy-2-methylbenzoic acid under the following hazard statements[2]:
GHS Code
Hazard Statement
Causality Insight / Mechanism of Action
H302
Harmful if swallowed
The compound disrupts cellular pH homeostasis in the gastrointestinal tract upon ingestion.
H315
Causes skin irritation
The acidic protons (phenolic and carboxylic) denature epidermal proteins upon prolonged contact[2].
H319
Causes serious eye irritation
Fine crystalline dust rapidly dissolves in ocular fluid, causing immediate, localized pH drops[2].
H335
May cause respiratory irritation
Aerosolized micro-particles irritate the sensitive mucous membranes of the respiratory tract[2].
Personal Protective Equipment (PPE) Matrix
To mitigate the hazards outlined above, PPE must be selected based on the chemical's physical state (solid powder) and its electrostatic properties. Do not simply wear default lab gear; understand why each item is chosen.
PPE Category
Specification
Causality / Rationale
Eye Protection
Snug-fitting chemical safety goggles (ANSI Z87.1 / EN 166).
Standard safety glasses lack a peripheral seal. Goggles prevent aerosolized, static-prone dust from contacting the ocular mucosa.
Nitrile provides excellent chemical resistance to solid organic acids[2]. Latex is contraindicated due to lower chemical resistance and potential allergenicity.
Body Protection
100% cotton lab coat (fully buttoned).
Synthetic fabrics generate static electricity. Cotton minimizes static buildup, reducing the risk of the highly charged powder clinging to garments.
Respiratory
N95/FFP2 particulate respirator.
Required only if engineering controls (fume hood) fail or during emergency spill clean-up to filter out H335-classified micro-particles.
Operational Handling Protocol
A self-validating protocol requires continuous feedback. If any step fails its verification check, the workflow must be halted.
Step-by-Step Methodology:
Engineering Control Verification: Before opening the reagent bottle, verify the chemical fume hood's pressure gauge (Magnehelic) reads within the safe operational zone (face velocity of 80–100 feet per minute). Validation: Hold a tissue near the sash; it should gently pull inward.
Static Mitigation: Wipe the exterior of the reagent bottle, the weighing balance, and the spatulas with an anti-static cloth. Halogenated organic powders are highly prone to static cling, which causes erratic balance readings and dangerous aerosolization.
Weighing: Use a static-free weighing boat (e.g., aluminum or conductive plastic). Avoid traditional polystyrene boats. Validation: If the powder "jumps" to the spatula before contact, static mitigation has failed. Re-wipe the area.
Transfer & Solubilization: Transfer the weighed solid directly into the reaction vessel inside the hood. If preparing a stock solution, add the solvent (e.g., DMSO or Methanol) slowly down the side of the vessel to prevent dust kick-up.
Decontamination: Wipe down the balance and hood surface with a damp paper towel (water/ethanol mix) to capture any residual micro-dust. Inspect your nitrile gloves; if powder is present, carefully remove them inside the hood and don a fresh pair.
Fig 1. Step-by-step operational handling workflow for halogenated phenolic acids.
Emergency Response & Spill Management
In the event of an accidental release, immediate action prevents localized irritation from escalating into a severe exposure event.
Solid Spill (Inside Hood): Do not dry-sweep. Dry sweeping aerosolizes the irritating powder. Instead, gently cover the spill with damp absorbent paper to suppress dust. Carefully scoop the material into a hazardous waste container.
Skin Exposure: Immediately flush the affected area with copious amounts of water for at least 15 minutes. The acidic nature of the compound requires rapid dilution to prevent epidermal burns.
Eye Exposure: Utilize the emergency eyewash station immediately. Hold eyelids open to ensure irrigation of the entire ocular surface. Seek occupational health evaluation immediately.
Waste Disposal Plan
Proper disposal prevents environmental contamination and ensures strict regulatory compliance.
Step-by-Step Disposal Methodology:
Solid Segregation: Collect all solid waste (used weighing boats, contaminated gloves, damp wipes) in a designated, clearly labeled "Halogenated Solid Organic Waste" container.
Liquid Segregation (Critical): If the compound is dissolved in an organic solvent, dispose of it strictly in a "Halogenated Organic Liquid Waste" carboy.
Causality of Segregation: Do NOT mix halogenated and non-halogenated liquid wastes. Halogenated wastes require specific, highly controlled high-temperature incineration[3]. If incinerated improperly (e.g., at the lower temperatures used for non-halogenated waste), halogenated compounds can undergo thermal breakdown and molecular rearrangement to form highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and furans[3].
Labeling: Ensure the waste container is labeled with the chemical name, CAS number (502847-07-6), and the GHS "Harmful/Irritant" pictograms.
